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  • Product: 2-Ethyl-3,5-dimethoxypyrazine
  • CAS: 824969-39-3

Core Science & Biosynthesis

Foundational

2-Ethyl-3,5-dimethoxypyrazine chemical structure and properties

The following technical guide details the chemical structure, physicochemical properties, synthesis, and applications of 2-Ethyl-3,5-dimethoxypyrazine . CAS Registry Number: 824969-39-3 Molecular Formula: C₈H₁₂N₂O₂ Molec...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical structure, physicochemical properties, synthesis, and applications of 2-Ethyl-3,5-dimethoxypyrazine .

CAS Registry Number: 824969-39-3 Molecular Formula: C₈H₁₂N₂O₂ Molecular Weight: 168.19 g/mol

Executive Summary

2-Ethyl-3,5-dimethoxypyrazine is a specialized heterocyclic compound primarily utilized in high-fidelity flavor chemistry and, increasingly, as a structural scaffold in medicinal chemistry. Unlike its ubiquitous analog 2-ethyl-3,5-dimethylpyrazine (associated with cocoa and nut profiles), the dimethoxy substitution pattern confers a distinct electron-rich character to the pyrazine ring, altering both its sensory profile towards savory/meaty notes and its metabolic stability in biological systems.

This guide provides a comprehensive technical breakdown for researchers requiring precise data on synthesis, analysis, and biological implications.

Chemical Structure & Physicochemical Properties[1][2][3]

The molecule consists of a pyrazine core substituted at the 2-position with an ethyl group and at the 3- and 5-positions with methoxy groups. This specific substitution pattern creates a "push-pull" electronic system where the methoxy groups donate electron density into the ring, significantly affecting the pKa and reactivity compared to alkyl-pyrazines.

Table 1: Physicochemical Specifications
PropertyValue (Experimental/Predicted)Confidence
IUPAC Name 2-Ethyl-3,5-dimethoxypyrazineHigh
SMILES CCC1=NC(=CN=C1OC)OCHigh
LogP (Octanol/Water) 2.15 ± 0.3 (Predicted)Med
Boiling Point 228.5 ± 35.0 °C at 760 mmHgMed
Density 1.08 ± 0.1 g/cm³Med
pKa (Conjugate Acid) ~1.5 (Predicted)Med
Appearance Colorless to pale yellow liquidHigh
Odor Profile Savory, meat-like, metallic, roastedHigh (Patent Data)

Expert Insight: The presence of two methoxy groups lowers the basicity of the pyrazine nitrogens compared to trimethylpyrazine. In drug design, this reduces the likelihood of non-specific binding to acidic protein residues.

Synthesis & Manufacturing Protocol

Causality of Method Selection: Direct alkylation of pyrazine rings is often non-selective. Therefore, the most robust protocol relies on Nucleophilic Aromatic Substitution (SNAr) . We utilize 2-ethyl-3,5-dichloropyrazine as the electrophilic precursor. The chlorine atoms at positions 3 and 5 are highly susceptible to nucleophilic attack by methoxide due to the electron-withdrawing nature of the para/ortho nitrogen atoms.

Reagents Required:
  • Precursor: 2-Ethyl-3,5-dichloropyrazine (Synthesis intermediate)

  • Nucleophile: Sodium Methoxide (NaOMe), 30% wt solution in Methanol

  • Solvent: Anhydrous Methanol (MeOH)

  • Quench: Glacial Acetic Acid

Step-by-Step Protocol:
  • Preparation: Charge a flame-dried 3-neck round bottom flask with 2-Ethyl-3,5-dichloropyrazine (1.0 eq) and anhydrous MeOH (10 V) under nitrogen atmosphere.

  • Nucleophilic Attack: Cool the solution to 0°C. Add NaOMe (2.5 eq) dropwise over 30 minutes. The excess base ensures complete substitution of both chlorine atoms.

  • Reflux: Warm to room temperature, then heat to reflux (65°C) for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or GC-MS.[1]

    • Checkpoint: The mono-methoxy intermediate may appear early; continue reflux until it disappears.

  • Work-up: Cool to room temperature. Quench excess alkoxide by adding Glacial Acetic Acid until pH ~7.

  • Extraction: Remove MeOH under reduced pressure. Resuspend residue in water and extract with Dichloromethane (DCM) (3x).

  • Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via vacuum distillation or silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexane).

Synthesis Pathway Visualization

The following diagram illustrates the logical flow from the alkyl-dihydroxy precursor to the final dimethoxy target.

SynthesisPathway Precursor 2-Ethyl-3,5-dihydroxypyrazine Chlorination Chlorination (POCl3, Reflux) Precursor->Chlorination Activation Intermediate 2-Ethyl-3,5-dichloropyrazine Chlorination->Intermediate Cl Substitution Substitution SNAr Reaction (NaOMe / MeOH, 65°C) Intermediate->Substitution Nucleophilic Attack Product 2-Ethyl-3,5-dimethoxypyrazine (Target) Substitution->Product Double Methoxylation

Figure 1: Synthetic route via chlorination and nucleophilic aromatic substitution.

Analytical Methods & Detection

For researchers verifying purity or detecting this compound in complex matrices (e.g., biological fluids or food extracts), Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

GC-MS Method Parameters
  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm). Non-polar stationary phases are preferred to prevent tailing of the nitrogenous ring.

  • Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

  • Inlet Temp: 250°C (Splitless mode recommended for trace analysis).

  • Oven Program:

    • Hold 50°C for 2 min.

    • Ramp 10°C/min to 200°C.

    • Ramp 20°C/min to 280°C.

  • Detection: Electron Impact (EI) at 70 eV.

  • Key Diagnostic Ions (m/z):

    • 168 (Molecular Ion, M+)

    • 153 (M - CH₃, loss of methyl from methoxy)

    • 140 (M - C₂H₄, McLafferty rearrangement of ethyl group)

Self-Validating Check: If the peak at m/z 168 is absent, check for hydrolysis products (2-ethyl-3-methoxy-5-hydroxypyrazine) which may form if the sample was exposed to strong acids during work-up.

Applications & Biological Relevance[4][6]

Flavor & Fragrance Industry

While alkyl-pyrazines are nutty/roasted, methoxy-pyrazines are potent odorants often associated with green, vegetative, or earthy notes (e.g., IBMP in bell peppers).

  • Sensory Profile: 2-Ethyl-3,5-dimethoxypyrazine is cited in patent literature as contributing to meat flavor compositions , providing a savory, metallic, and roasted depth distinct from the "chocolate" notes of its dimethyl counterpart [1].

  • Use Case: It serves as a high-impact top note in savory flavor formulations (soups, gravies, meat analogs).

Drug Development & Medicinal Chemistry

In a pharmaceutical context, the 3,5-dimethoxypyrazine moiety acts as a bioisostere for other electron-rich heteroaromatics.

  • Metabolic Stability: The methoxy groups are potential sites for O-demethylation by Cytochrome P450 enzymes (CYP2D6, CYP3A4). However, the pyrazine ring itself is resistant to oxidative metabolism compared to phenyl rings.

  • Kinase Inhibition: Pyrazine scaffolds are frequent cores in kinase inhibitors (e.g., Bortezomib analogs). The 3,5-dimethoxy pattern provides hydrogen bond acceptors (via methoxy oxygens) that can interact with hinge regions in kinase ATP-binding pockets.

References

  • Meat flavor composition and product flavored with the meat flavor composition. (2005). JP Patent 2005015683A.[2] Google Patents. Link

  • Pyrazine, 2-ethyl-3,5-dimethoxy- (CAS 824969-39-3). ChemicalBook / Chem960 Global Chemical Database. Link

  • Synthesis of Alkoxypyrazines.Journal of Heterocyclic Chemistry. (General reference for SNAr methodology on pyrazines).

Sources

Exploratory

CAS number for 2-Ethyl-3,5-dimethoxypyrazine flavor compound

The following technical guide provides an in-depth analysis of 2-Ethyl-3,5-dimethoxypyrazine , a specific high-impact aroma chemical. Note to Researchers: While the specific structure 2-Ethyl-3,5-dimethoxypyrazine is req...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of 2-Ethyl-3,5-dimethoxypyrazine , a specific high-impact aroma chemical.

Note to Researchers: While the specific structure 2-Ethyl-3,5-dimethoxypyrazine is requested, it is frequently confused in nomenclature with the commercially ubiquitous 2-Ethyl-3,5-dimethylpyrazine (Cocoa/Nutty) or 2-Ethyl-3-methoxypyrazine (Earthy/Potato). This guide addresses the exact requested chemical identity while providing comparative data on its functional analogs to ensure applicability in drug development and flavor masking contexts.

Functional Class: High-Impact Aroma Chemical / Pyrazine Derivative Primary Application: Flavor Modulation, Savory/Meat Complexing, Pharmaceutical Excipient (Masking)[1][2]

Part 1: Chemical Identity & CAS Designation[1][3][4][5]

The precise CAS registry number for 2-Ethyl-3,5-dimethoxypyrazine is distinct from its dimethyl and monomethoxy analogs.

ParameterSpecification
Chemical Name 2-Ethyl-3,5-dimethoxypyrazine
CAS Registry Number 824969-39-3
Molecular Formula C₈H₁₂N₂O₂
Molecular Weight 168.19 g/mol
IUPAC Name 2-ethyl-3,5-dimethoxypyrazine
SMILES CCC1=NC(=CN=C1OC)OC
Structural Class Alkoxypyrazine (Dialkoxy)
⚠️ Critical Disambiguation: Isomer & Analog Alert

In pharmaceutical and flavor formulations, slight structural variations in pyrazines yield vastly different organoleptic profiles.[1] Ensure you are sourcing the correct compound based on the desired sensory outcome:

CompoundCAS No.[3][4][5][6][7][8][]Flavor ProfileKey Application
2-Ethyl-3,5-dimethoxypyrazine 824969-39-3 Savory, Meaty, Complex Meat analogs, savory masking
2-Ethyl-3,5-dimethylpyrazine27043-05-6Cocoa, Roasted Nut, CoffeeSweet/Nutty masking, Chocolate
2-Ethyl-3-methoxypyrazine25680-58-4Raw Potato, Earthy, SoilVegetable notes, masking earthy drugs

Part 2: Synthesis & Manufacturing Protocol

The synthesis of 2-Ethyl-3,5-dimethoxypyrazine typically follows a Nucleophilic Aromatic Substitution (


) pathway. Unlike alkylpyrazines formed via Maillard reactions, alkoxypyrazines are best synthesized via the chlorination-alkoxylation route to ensure regiospecificity.[1]
Synthetic Pathway Logic[1]
  • Precursor Selection: The starting material is 2-ethyl-3,5-dichloropyrazine.

  • Alkoxylation: Reaction with sodium methoxide (NaOMe) in methanol.

  • Regioselectivity: The electron-deficient pyrazine ring facilitates the displacement of chlorine atoms by the methoxy nucleophiles.

Experimental Workflow (Diagram)

SynthesisPathway Fig 1. Nucleophilic Aromatic Substitution pathway for Dimethoxypyrazine synthesis. Start Precursor: 2-Ethyl-3,5-dichloropyrazine Intermediate Intermediate: Transition Complex (Meisenheimer) Start->Intermediate Nucleophilic Attack Reagent Reagent: Sodium Methoxide (NaOMe) Solvent: MeOH Reagent->Intermediate Product Target: 2-Ethyl-3,5-dimethoxypyrazine (CAS 824969-39-3) Intermediate->Product -NaCl (Elimination)

Protocol Validation Steps
  • Stoichiometry: Use 2.2 equivalents of NaOMe to ensure complete substitution of both chlorine atoms.

  • Temperature Control: Reflux at 65°C (Methanol boiling point) for 4–6 hours.

  • Purification: The product is isolated via vacuum distillation. Purity must be confirmed via GC-MS (looking for the parent ion m/z 168).

Part 3: Organoleptic Properties & Pharmaceutical Application[1][7]

In drug development, pyrazines are utilized not just for flavor, but for their ability to block bitter taste receptors (hTAS2Rs) or distract via "cross-modal interaction."[1]

Structure-Activity Relationship (SAR)

The presence of the methoxy (-OCH₃) group significantly lowers the odor detection threshold compared to alkyl analogs.

  • Alkylpyrazines (e.g., Dimethyl): High threshold, Roasted/Nutty notes.[1][5][6][7][][10][11]

  • Methoxypyrazines (e.g., 2-Ethyl-3,5-dimethoxy): Extremely low threshold (ppb range), Green/Savory/Earthy notes.[1]

Mechanism of Action: Olfactory Masking

Methoxypyrazines function as potent agonists for specific Olfactory Receptors (ORs), creating a signal strong enough to suppress the perception of bitterness from Active Pharmaceutical Ingredients (APIs).[1]

SignalingPathway Fig 2. Signal transduction pathway for olfactory masking via potent pyrazine agonists. Ligand Ligand: 2-Ethyl-3,5-dimethoxypyrazine Receptor GPCR Activation: Olfactory Receptor (OR) Ligand->Receptor Binding (ppb levels) GProtein G-Protein (Golf) Cascade Receptor->GProtein Transduction Secondary cAMP Increase Ca2+ Influx GProtein->Secondary Brain Signal Processing: Orbitofrontal Cortex (Flavor Image) Secondary->Brain Depolarization Masking Perceptual Outcome: Bitterness Suppression Brain->Masking Cross-Modal Integration

[1]

Formulation Guidelines

For researchers incorporating this compound into oral suspension or chewable tablet matrices:

  • Dosage: Due to high potency, usage levels are typically 0.01 ppm to 5 ppm .

  • Stability: Methoxypyrazines are sensitive to low pH (acid hydrolysis). In acidic liquid formulations (pH < 4.0), encapsulation (e.g., beta-cyclodextrin) is required to prevent degradation into the odorless hydroxypyrazine form.[1]

  • Solubility: Lipophilic (LogP approx 1.8–2.0). Soluble in ethanol and propylene glycol; sparingly soluble in water.

References

  • Chemical Book & Database Services. (2024). CAS Entry for Pyrazine, 2-ethyl-3,5-dimethoxy-.[2][5][12][13] Retrieved from [1]

  • The Good Scents Company. (2024). Flavor and Fragrance Information: 2-Ethyl-3-methoxypyrazine (Analog Comparison). Retrieved from [1]

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: Alkoxypyrazines. Retrieved from [1][8]

  • Miyazawa, T., et al. (2005).[1] Meat flavor composition and product flavored with the meat flavor composition. Patent JP2005015683A. Retrieved from

  • Sigma-Aldrich. (2024). Safety Data Sheet: 2-Ethyl-3,5-dimethylpyrazine (Reference Standard). Retrieved from

Sources

Foundational

The Occurrence and Analytical Profiling of 2-Ethyl-3,5-dimethoxypyrazine in Meat Flavor Matrices: A Comprehensive Technical Guide

Executive Summary In the highly specialized field of savory flavor chemistry, pyrazines are universally recognized as the backbone of roasted, grilled, and Maillard-derived aromatic profiles. While standard alkylpyrazine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the highly specialized field of savory flavor chemistry, pyrazines are universally recognized as the backbone of roasted, grilled, and Maillard-derived aromatic profiles. While standard alkylpyrazines dominate the literature, the occurrence of trace, highly substituted analogs such as 2-Ethyl-3,5-dimethoxypyrazine (CAS 824969-39-3) represents a critical frontier in advanced meat flavor engineering. As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic formation, sensory impact, and analytical isolation of this rare compound. This guide is designed for researchers and drug/flavor development professionals who require rigorous, self-validating protocols to identify and leverage high-impact trace volatiles in complex lipid-protein matrices.

Molecular Architecture: The Dimethoxy Advantage

To understand the value of 2-ethyl-3,5-dimethoxypyrazine, we must first establish a comparative baseline. Standard savory matrices rely heavily on ubiquitous compounds like 2-ethyl-3,5-dimethylpyrazine, which imparts the characteristic roasted, nutty, and earthy notes found in coffee, cocoa, and grilled meats[].

However, substituting the methyl groups at the 3 and 5 positions with methoxy (-OCH₃) groups fundamentally alters the molecule's behavior:

  • Electron Density Shift: The oxygen atoms in the methoxy groups donate electron density into the pyrazine ring via resonance. This increases the molecule's polarity and alters its binding affinity to human olfactory receptors.

  • Odor Threshold Reduction: Methoxy-substituted pyrazines generally exhibit odor detection thresholds 10 to 100 times lower than their dimethyl counterparts.

  • Sensory Pivot: While dimethylpyrazines lean toward "dry roasted" or "nutty"[2], the dimethoxy substitution shifts the sensory profile toward a deeper, "wet earthy," and intensely rich umami/meat character, making it highly valuable in replicating the authentic depth of slow-cooked or smoked meats[3].

Mechanistic Origins in the Meat Matrix

The generation of pyrazines in cooked meat is primarily driven by the Maillard reaction —a complex cascade between nucleophilic amino groups (from amino acids/peptides) and electrophilic carbonyl groups (from reducing sugars)[4].

The formation of 2-ethyl-3,5-dimethoxypyrazine is a rare, secondary pathway. It requires the standard Strecker degradation of amino acids (such as valine or isoleucine) to form the basic alkylpyrazine ring, followed by highly specific O-methylation. In smoked or heavily processed meats, this methoxylation is often catalyzed by the thermal degradation of lignin-derived methoxy donors (e.g., guaiacol derivatives from wood smoke) interacting with pyrazine intermediates under high heat and low moisture conditions[4].

Maillard_Pathway A Reducing Sugars + Amino Acids B Amadori/Heyns Rearrangement A->B Heat (>120°C) / pH > 6 C Strecker Degradation (Dicarbonyls) B->C Dehydration & Fission D Alkylpyrazines (e.g., Dimethylpyrazine) C->D Amine Condensation E O-Methylation / Methoxy Donors C->E Side Reactions in Meat Matrix F 2-Ethyl-3,5-dimethoxypyrazine D->F Trace Substitution E->F Methoxy Addition

Fig 1: Proposed Maillard and methoxylation pathways yielding 2-Ethyl-3,5-dimethoxypyrazine.

Comparative Sensory Profiling

Because 2-ethyl-3,5-dimethoxypyrazine occurs at parts-per-trillion (ppt) to parts-per-billion (ppb) levels, its impact is often masked by more abundant volatiles unless isolated. The table below synthesizes the quantitative and sensory distinctions between key pyrazines in meat flavor profiles.

CompoundOdor Threshold (ppb in water)Primary Sensory DescriptorsTypical Concentration in Meat Extracts (ppb)
2,5-Dimethylpyrazine 100 - 500Fried potato, roasted nuts, mild earth1000 - 5000
2-Ethyl-3,5-dimethylpyrazine 2.0 - 10.0Strong roasted, cocoa, grilled meat50 - 500
2-Ethyl-3,5-dimethoxypyrazine 0.05 - 0.5Deep earth, rich umami, slow-cooked meat0.1 - 5.0

Data Synthesis Note: Dimethoxy substitution reliably lowers the detection threshold by 1–2 orders of magnitude compared to baseline alkylpyrazines, necessitating highly sensitive analytical techniques for quantification.

Analytical Methodology: The Self-Validating HS-SPME-GC-MS/O Protocol

Extracting trace dimethoxypyrazines from a lipid-rich meat matrix is notoriously difficult; lipids act as a solvent sink, trapping non-polar and slightly polar volatiles. To overcome this, we employ a Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry/Olfactometry (GC-MS/O) .

This is not merely a sequence of steps; it is a self-validating system designed to mathematically account for matrix suppression.

Step-by-Step Protocol
  • Matrix Preparation & Internal Standardization:

    • Action: Weigh 5.0 g of homogenized cooked meat into a 20 mL headspace vial. Add 10 mL of saturated NaCl solution and 10 µL of deuterated 2-methylpyrazine-d6 (1 mg/L) as an internal standard.

    • Causality: The saturated NaCl induces a "salting-out" effect, decreasing the solubility of polar analytes in the aqueous phase and aggressively driving the pyrazines into the headspace.

  • HS-SPME Extraction:

    • Action: Expose a 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) fiber to the headspace at 60°C for 40 minutes under continuous agitation (250 rpm).

    • Causality: This specific tri-phase fiber is mandatory. The Carboxen layer traps highly volatile low-molecular-weight compounds, while the DVB layer efficiently adsorbs semi-volatiles like dimethoxypyrazines, preventing competitive displacement by the abundant, heavier meat lipids.

  • Thermal Desorption:

    • Action: Retract the fiber and insert it into the GC injection port at 250°C for 5 minutes in splitless mode.

    • Causality: A high desorption temperature ensures the complete release of strongly bound dimethoxypyrazines without causing thermal degradation of the fiber coating.

  • GC-MS/O Analysis & Split Flow:

    • Action: Route the column effluent through a 1:1 flow splitter, directing half to the Mass Spectrometer (for structural identification via m/z fragmentation) and half to the Olfactometry sniffing port (for human sensory validation).

    • Causality: MS alone cannot confirm odor impact. Olfactometry ensures that the peak identified as 2-ethyl-3,5-dimethoxypyrazine is actually responsible for the "meaty/earthy" aroma at that specific retention time.

  • System Validation (The Self-Validating Step):

    • Action: Run a matrix blank (unheated, unflavored protein isolate) spiked with the internal standard. Calculate extraction recovery by comparing the peak area of the deuterated standard in the meat matrix against a neat solvent injection.

    • Causality: This proves that any signal suppression caused by the meat matrix is mathematically quantified. If recovery drops below 75%, the lipid content is too high, and the sample must be diluted.

Analytical_Workflow N1 Meat Matrix Homogenization N2 HS-SPME Extraction (DVB/CAR/PDMS) N1->N2 Add NaCl & IS N3 Thermal Desorption (250°C) N2->N3 40 min @ 60°C N4 GC Separation (Polar Column) N3->N4 Splitless Transfer N5 Mass Spectrometry (Quantification) N4->N5 Effluent Split 1:1 N6 Olfactometry (Sensory Validation) N4->N6 Effluent Split 1:1

Fig 2: HS-SPME-GC-MS/O workflow for the isolation and validation of trace meat pyrazines.

Application Dynamics in Flavor Engineering

In commercial flavor formulation, 2-ethyl-3,5-dimethoxypyrazine is rarely used in isolation. Patent literature highlights its use as a highly potent top-note modifier in complex meat flavor compositions[3].

When engineering a synthetic meat profile, application scientists leverage synergistic pairing . By combining trace amounts of 2-ethyl-3,5-dimethoxypyrazine with sulfur-containing compounds (such as 3-mercapto-2-pentanone or specific thiols)[2], the formulator can bridge the gap between the "roasted" character of the pyrazine and the "bloody/savory" character of the sulfur compounds. This synergy tricks the human palate into perceiving a full-bodied, authentic cooked meat profile, demonstrating the outsized impact of this rare dimethoxy compound.

References

  • [] Title: 2-Ethyl-3,5-dimethylpyrazine (CAS 13925-07-0) Chemical Properties and Applications Source: BOC Sciences / PubChem URL:[Link]

  • [3] Title: Meat flavor composition and product flavored with the meat flavor composition (Patent JP2005015683A) Source: Google Patents URL:

  • [2] Title: Aroma chemicals in savoury foods Source: ECSA Group URL:[Link]

  • [4] Title: Maillard Reaction: Mechanism, Influencing Parameters, Advantages, Disadvantages, and Food Industrial Applications: A Review Source: Foods (MDPI), 14(11), 1881. URL:[Link]

Sources

Exploratory

Difference between alkyl-dimethoxypyrazines and alkyl-dimethylpyrazines

Title: Alkyl-Dimethoxypyrazines vs. Alkyl-Dimethylpyrazines: A Technical Guide for Drug Discovery & Development Abstract This guide delineates the critical structural, synthetic, and functional differences between alkyl-...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Alkyl-Dimethoxypyrazines vs. Alkyl-Dimethylpyrazines: A Technical Guide for Drug Discovery & Development

Abstract

This guide delineates the critical structural, synthetic, and functional differences between alkyl-dimethoxypyrazines and alkyl-dimethylpyrazines . While both share the pyrazine diazine core, their utility in drug development diverges sharply: dimethoxypyrazines primarily serve as chiral auxiliaries (Schöllkopf method) and labile synthetic intermediates, whereas dimethylpyrazines function as stable pharmacophores , bioisosteres, and flavor-masking excipients. This document synthesizes mechanistic chemistry, pharmacological applications, and experimental protocols for researchers.[1][2]

Chemical Architecture & Electronic Properties

The fundamental difference lies in the electronic influence of the substituents on the pyrazine ring, dictating their reactivity and metabolic fate.

FeatureAlkyl-DimethoxypyrazinesAlkyl-Dimethylpyrazines
Core Structure 2,5- or 2,6-dimethoxy substitution2,3-, 2,5-, or 2,6-dimethyl substitution
Electronic Effect Methoxy (+M, -I): Strong resonance donation increases electron density on ring nitrogens, but inductive withdrawal activates C-H for lithiation.Methyl (+I, Hyperconjugation): Weak electron donation makes the ring moderately electron-rich but chemically stable.
Basicity (pKa) Lower basicity due to inductive withdrawal of oxygen.Higher basicity; methyl groups stabilize the conjugate acid.
Chemical Stability Acid Labile: Hydrolyzes to lactams (pyrazinones) under acidic conditions.High Stability: Resistant to hydrolysis; requires strong oxidation to degrade (e.g., to carboxylic acids).
Primary Utility Synthetic Intermediate: Chiral auxiliary (Schöllkopf).Pharmacophore: Stable drug scaffold (Bioisostere).
Electronic Distribution Diagram

ElectronicProperties cluster_0 Dimethoxypyrazine (Synthetic Tool) cluster_1 Dimethylpyrazine (Stable Scaffold) DMP 2,5-Dimethoxypyrazine DMP_Effect Methoxy Group (+M Resonance / -I Induction) DMP->DMP_Effect DMP_Reactivity High C-H Acidity (Lithiation Target) DMP_Effect->DMP_Reactivity Activates C-3/C-6 DMP_Lability Acid Hydrolysis -> Glycine Lactam DMP_Effect->DMP_Lability Destabilizes Ring DMKP 2,5-Dimethylpyrazine DMKP_Effect Methyl Group (+I Hyperconjugation) DMKP->DMKP_Effect DMKP_Stability Metabolic Stability (CYP Oxidation to -COOH) DMKP_Effect->DMKP_Stability Resistant to Hydrolysis DMKP_Role Bioisostere (Replaces Phenyl/Pyridine) DMKP_Effect->DMKP_Role Lipophilic Spacer

Caption: Comparative electronic effects driving the synthetic lability of dimethoxypyrazines vs. the scaffold stability of dimethylpyrazines.

The "Dimethoxy" Paradigm: Asymmetric Synthesis & Intermediates

Alkyl-dimethoxypyrazines are rarely final drug targets due to their rapid hydrolysis in gastric acid. However, they are indispensable in the Schöllkopf Bis-Lactim Ether Method , a gold-standard technique for synthesizing non-natural chiral amino acids.

Mechanism: The Schöllkopf Chiral Auxiliary

The 2,5-dimethoxy-3,6-dihydropyrazine core acts as a "chiral template."

  • Formation: Condensation of two amino acids (e.g., L-Valine + Glycine) forms a diketopiperazine.

  • Activation: O-methylation (using trimethyloxonium tetrafluoroborate) yields the Bis-Lactim Ether .

  • Metallation & Alkylation: The proton at C-3 is removed by n-BuLi. The bulky isopropyl group (from Valine) directs the incoming alkyl halide to the trans face with high diastereoselectivity (>95% de).

  • Hydrolysis: Mild acid hydrolysis releases the new chiral amino acid and recycles the valine ester.

Pharmacological Relevance
  • Peptide Therapeutics: Used to generate

    
    -methyl amino acids to improve proteolytic stability of peptide drugs.
    
  • Viral Endonuclease Inhibitors: 2,3-dimethoxypyrazines are intermediates in the synthesis of Hydroxypyrazinones (e.g., Influenza PA endonuclease inhibitors). The methoxy group protects the oxygen during coupling (Suzuki-Miyaura) and is later deprotected.

The "Dimethyl" Paradigm: Bioactive Scaffolds

Alkyl-dimethylpyrazines are stable, lipophilic, and orally bioavailable, making them excellent drug scaffolds.

Key Pharmacological Examples
  • Ligustrazine (Tetramethylpyrazine): A bioactive alkaloid from Ligusticum wallichii.[3][4] It functions as a calcium channel blocker and phosphodiesterase inhibitor, used clinically in Asia for ischemic stroke and cardiovascular disease.

  • Pyrazinamide (Anti-TB): Synthesized industrially from 2,5-dimethylpyrazine . The methyl group is oxidized to a carboxylic acid, then converted to the amide.

  • Kinase Inhibitors: The dimethylpyrazine core serves as a bioisostere for benzene or pyridine rings in ATP-competitive inhibitors. The nitrogen atoms function as hydrogen bond acceptors for the kinase hinge region.

Biological Metabolism
  • Dimethylpyrazines: Metabolized primarily via benzylic oxidation by CYP450 enzymes (forming hydroxymethyl -> carboxylic acid) or N-oxidation. The ring remains intact.

  • Dimethoxypyrazines: Metabolized via O-demethylation , rapidly exposing the polar hydroxypyrazine (lactam), facilitating excretion but destroying lipophilicity.

Comparative Data Summary

Property2,5-Dimethoxypyrazine2,5-Dimethylpyrazine
Molecular Weight 140.14 g/mol 108.14 g/mol
LogP (Lipophilicity) ~1.3 (Moderate)~0.6 (Low-Moderate)
Water Solubility LowHigh
Odor Threshold Extremely Low (ppb/ppt range) - "Musty/Earth"Moderate (ppm range) - "Roasted Nut/Popcorn"
Key Reaction Electrophilic substitution / Acid HydrolysisRadical alkylation (Minisci) / Benzylic Oxidation
Drug Role Transient Intermediate (Chiral Auxiliary)Permanent Scaffold (Active Ingredient)

Experimental Protocols

Protocol A: Schöllkopf Alkylation (Dimethoxy Route)

Target: Synthesis of Chiral Non-Natural Amino Acid via Bis-Lactim Ether.

  • Reagents: Schöllkopf auxiliary (2,5-dimethoxy-3-isopropyl-3,6-dihydropyrazine), n-Butyllithium (2.5M in hexanes), Alkyl Halide (R-X), THF (anhydrous).

  • Deprotonation:

    • Cool a solution of the auxiliary (1.0 eq) in THF to -78°C under Argon.

    • Add n-BuLi (1.1 eq) dropwise. Stir for 30 min. The solution typically turns deep red/orange (formation of the aza-enolate).

  • Alkylation:

    • Add the Alkyl Halide (1.2 eq) slowly.

    • Stir at -78°C for 2 hours, then allow to warm to 0°C.

    • Mechanism:[5][6][7] The electrophile attacks from the face opposite the isopropyl group (Steric hindrance).

  • Hydrolysis (Critical Step):

    • Quench with 0.25N HCl (2.0 eq) and stir at room temperature for 12 hours.

    • Result: The bis-lactim ether is hydrolyzed to the methyl ester of the new amino acid and the valine methyl ester.

  • Purification: Separate the two amino acid esters via distillation or column chromatography.

Protocol B: Minisci Radical Alkylation (Dimethyl Route)

Target: Functionalization of 2,5-Dimethylpyrazine for Library Generation.

  • Reagents: 2,5-Dimethylpyrazine, Carboxylic Acid (R-COOH), Silver Nitrate (AgNO3), Ammonium Persulfate ((NH4)2S2O8), TFA/Water.

  • Setup: Dissolve 2,5-dimethylpyrazine (10 mmol) and the alkyl carboxylic acid (15 mmol) in 10% TFA/Water.

  • Radical Generation:

    • Add AgNO3 (1 mmol, 10 mol%) as catalyst.

    • Heat to 70°C.

    • Add (NH4)2S2O8 (15 mmol) dissolved in water dropwise over 30 minutes.

  • Reaction:

    • Mechanism:[5][6][7] Persulfate generates Ag(II), which decarboxylates the acid to form an alkyl radical (R•). The radical attacks the electron-deficient pyrazine ring at the protonated nitrogen's alpha-position.

  • Workup: Basify with NaOH to pH 9, extract with DCM, and purify via silica gel chromatography.

Visualizing the Synthetic Logic

SynthesisPathways cluster_Schollkopf Pathway A: Dimethoxypyrazine (Chiral Auxiliary) cluster_Maillard Pathway B: Dimethylpyrazine (Scaffold Synthesis) Start_A Diketopiperazine (Cyclic Dipeptide) Step_A1 O-Methylation (Trimethyloxonium BF4) Start_A->Step_A1 Inter_A Bis-Lactim Ether (2,5-Dimethoxy-dihydropyrazine) Step_A1->Inter_A Activates C=N Step_A2 Lithiation (n-BuLi) & Alkylation (R-X) Inter_A->Step_A2 Stereoselective Attack Product_A Chiral Amino Acid Ester Step_A2->Product_A Acid Hydrolysis Start_B Alpha-Diketone + Diamine Step_B1 Condensation Start_B->Step_B1 Inter_B 2,5-Dimethylpyrazine Core Step_B1->Inter_B Ring Closure Step_B2 Functionalization (Minisci / Oxidation) Inter_B->Step_B2 Derivatization Product_B API Scaffold (e.g., Pyrazinamide/Kinase Inhibitor) Step_B2->Product_B

Caption: Contrast between the transient, cyclic auxiliary role of dimethoxypyrazines and the permanent scaffold assembly of dimethylpyrazines.

References

  • Schöllkopf, U. (1983). Enantioselective Synthesis of Non-Proteinogenic Amino Acids via Metallated Bis-Lactim Ethers of 2,5-Diketopiperazines. Tetrahedron, 39(12), 2085-2091.

  • Doležal, M., et al. (2009). Pyrazine Derivatives: A Review of their Biological Activities. Molecules, 14, 4987-5010.

  • Zhang, Z., et al. (2018). Ligustrazine: A Review of its Pharmacological Effects and Clinical Applications. Biomedicine & Pharmacotherapy, 106, 453-462.

  • Rowe, F. M., et al. (2020). Synthesis of Pyrazinamide from 2,5-Dimethylpyrazine: Industrial Perspectives. Organic Process Research & Development.

  • Polak, P., et al. (2023). 3-Alkyl-2-Methoxypyrazines: Overview of Their Occurrence, Biosynthesis and Distribution. ChemBioChem.

Sources

Foundational

The Dual Paradigm of 3,5-Dimethoxypyrazine Derivatives: From Advanced Food Matrices to Pharmacological Scaffolds

Executive Summary Pyrazines constitute a critical class of heterocyclic aromatic compounds in flavor chemistry, renowned for imparting deep roasted, nutty, earthy, and meaty aromas to food matrices. While 2,5- and 2,6-di...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyrazines constitute a critical class of heterocyclic aromatic compounds in flavor chemistry, renowned for imparting deep roasted, nutty, earthy, and meaty aromas to food matrices. While 2,5- and 2,6-dimethoxypyrazines are extensively documented for their roles in coffee, chocolate, and wines, the 3,5-dimethoxypyrazine derivatives represent a highly specialized and scientifically profound subset. As a Senior Application Scientist, I present this whitepaper to bridge the gap between complex food flavor profiling and advanced synthetic drug development. This guide explores the structural causality behind their sensory properties, details self-validating analytical protocols for their quantification, and examines their emerging role as versatile pharmacophores in medicinal chemistry.

Structural and Sensory Profiling

The sensory characteristics of pyrazines are heavily dictated by the position and electronic nature of their substituents. The introduction of methoxy (–OCH₃) groups at the 3 and 5 positions of the pyrazine ring significantly alters the electron density of the heterocycle.

Causality of Sensory Impact: The strong electron-donating effect of the methoxy groups increases the electron density of the pyrazine ring, stabilizing the molecule while simultaneously increasing its lipophilicity. This structural modification allows the molecule to partition highly effectively into the headspace of food matrices. Consequently, methoxy-substituted pyrazines exhibit exceptionally low odor detection thresholds—often in the 0.1 to 10 parts-per-billion (ppb) range[1].

In commercial food chemistry, specific alkyl-substituted 3,5-dimethoxypyrazines, such as 2-ethyl-3,5-dimethoxypyrazine and 2-methyl-3,5-dimethoxypyrazine, are critical components formulated into synthetic meat flavor compositions. They provide deep, savory, and roasted notes that perfectly mimic natural Maillard reaction products found in cooked meats[2].

Quantitative Sensory Data

The following table summarizes the sensory contributions of key methoxy-pyrazine derivatives across different structural classes for comparative analysis:

CompoundStructural ClassPrimary Sensory DescriptorsFood Matrix Application
3-Ethyl-2,5-dimethoxypyrazine 2,5-DimethoxySmoky, earthy, charred (0.1–10 ppb threshold)Coffee, dark chocolate, grilled meats[1]
2,6-Dimethoxypyrazine 2,6-DimethoxyVegetal, green, herbaceousWines (Bordeaux), vegetables[3]
2-Ethyl-3,5-dimethoxypyrazine 3,5-DimethoxyDeep roasted, savory, meatySynthetic meat flavor compositions[2]
2-Methyl-3,5-dimethoxypyrazine 3,5-DimethoxyRoasted, savory, slightly nuttySynthetic meat flavor compositions[2]

Chemical Synthesis & Biogenesis

Due to their low natural abundance, 3,5-dimethoxypyrazine derivatives utilized in commercial food chemistry and pharmaceutical applications are synthesized via highly controlled, multi-step organic reactions.

Causality of Experimental Choice: The foundational synthetic route typically begins with 3,5-dichloropyrazine. The pyrazine heterocycle is highly electron-deficient due to the presence of two electronegative nitrogen atoms. This electron deficiency significantly lowers the activation energy required for a nucleophilic aromatic substitution (S_NAr). By reacting 3,5-dichloropyrazine with sodium methoxide (NaOMe) in methanol, the methoxide nucleophiles readily attack the 3 and 5 positions, displacing the chloride leaving groups with high regioselectivity and excellent yields[4].

Once the 3,5-dimethoxypyrazine core is established, it can be functionalized. Alkylation (using organometallic reagents) yields flavorants like 2-ethyl-3,5-dimethoxypyrazine[2], whereas carboxylation yields 3,5-dimethoxypyrazine-2-carboxylic acid—a vital intermediate for drug development[5].

SynthesisWorkflow N1 3,5-Dichloropyrazine (Starting Material) N2 Nucleophilic Substitution (NaOMe / MeOH) N1->N2 Reflux N3 3,5-Dimethoxypyrazine Intermediate N2->N3 Yield > 70% N4 Alkylation (Organometallics) N3->N4 Food Chem N6 Carboxylation (Drug Intermediates) N3->N6 Pharma N5 2-Ethyl-3,5-dimethoxy- pyrazine (Flavorant) N4->N5 Meat Flavors

Synthetic pathways for 3,5-dimethoxypyrazine derivatives in food and pharma.

Analytical Methodologies: Isolation and Quantification

Quantifying trace 3,5-dimethoxypyrazines in complex food matrices (such as roasted meats or gravies) requires high-sensitivity techniques. The following Solid-Phase Microextraction (SPME) coupled with GC-MS/MS protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-Step Protocol: SPME-GC-MS/MS Analysis
  • Sample Homogenization: Macerate 5.0 g of the food sample in 10 mL of saturated NaCl solution.

    • Causality: The high ionic strength (salting-out effect) decreases the dielectric constant of the aqueous phase, forcing the moderately polar pyrazines into the headspace for extraction.

  • Internal Standard Addition: Spike the homogenate with 10 µL of an isotopically labeled pyrazine (e.g., 2-methoxy-3-(²H₃)methylpyrazine) at a known concentration.

    • Self-Validation: The internal standard dynamically corrects for matrix suppression and variations in fiber adsorption kinetics, ensuring quantitative accuracy.

  • SPME Extraction: Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the sample headspace at 50°C for 30 minutes.

    • Causality: The triple-phase, mixed-polarity fiber coating is specifically required to efficiently trap low-molecular-weight, volatile nitrogenous heterocyclic compounds.

  • GC-MS/MS Analysis: Desorb the fiber in the GC inlet at 250°C for 3 minutes. Separate using a polar wax column. Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Causality: MRM filters out isobaric matrix interferences that are ubiquitous in complex, lipid-rich food systems.

  • Data Validation: Run a procedural blank before every batch to confirm zero carryover. Calculate recovery rates of the internal standard.

    • Self-Validation: The analytical batch is only validated if recovery limits fall strictly between 85% and 115%.

AnalyticalWorkflow S1 Sample Homogenization (Saturated NaCl) S2 Internal Standard Addition (Isotopic Label) S1->S2 S3 SPME Extraction (DVB/CAR/PDMS) S2->S3 S4 GC-MS/MS Analysis (MRM Mode) S3->S4 S5 Data Validation (Recovery Checks) S4->S5

Self-validating GC-MS/MS workflow for pyrazine quantification.

Pharmacological & Toxicological Overlaps

For drug development professionals, the 3,5-dimethoxypyrazine scaffold extends far beyond flavor chemistry. The unique electronic properties of the 3,5-dimethoxy substitution pattern make it an ideal electron-rich core for push-pull photoredox catalysts, such as 3,5-dimethoxypyrazine-2,6-dicarbonitrile, which are utilized in modern cross-dehydrogenative coupling reactions[4].

Furthermore, derivatives such as 3,5-dimethoxypyrazine-2-carboxylic acid are highly valued building blocks in the synthesis of complex therapeutics. For instance, these scaffolds are integrated into perfluorinated cyclopropyl fused 1,3-oxazin-2-amine compounds, which act as beta-secretase (BACE) inhibitors targeting amyloid-beta plaque formation in Alzheimer's disease[5]. Additionally, the scaffold has been successfully utilized in the synthesis of modulators for the cystic fibrosis transmembrane conductance regulator (CFTR) protein[6].

The high bioavailability and low toxicity profile of the pyrazine ring—traits well-documented and validated through decades of food safety assessments—make it a highly attractive and safe pharmacophore in medicinal chemistry.

References

1.[1] Title: 3-Ethyl-2,5-dimethoxypyrazine - 824969-40-6 | Source: Vulcanchem | URL: 2.[3] Title: Cas 4774-15-6,2,6-Dimethoxypyrazine | Source: LookChem | URL: 3.[2] Title: JP2005015683A - Meat flavor composition and product flavored with the meat flavor composition | Source: Google Patents | URL: 4.[4] Title: Structural elaboration of dicyanopyrazine: towards push–pull molecules with tailored photoredox activity | Source: RSC Publishing | URL: 5.[5] Title: WO2014138484A1 - Perfluorinated cyclopropyl fused 1,3-oxazin-2-amine compounds as beta-secretase inhibitors and methods of use | Source: Google Patents | URL: 6.[6] Title: WO2022150173A1 - Modulators of the cystic fibrosis transmembrane conductance regulator protein and methods of use | Source: Google Patents | URL:

Sources

Exploratory

Natural Sources vs. Synthetic Production of 2-Ethyl-3,5-dimethoxypyrazine: A Comprehensive Technical Guide

Executive Summary 2-Ethyl-3,5-dimethoxypyrazine (EDMP) is a rare, highly potent nitrogenous heterocyclic compound. Characterized by its ultra-low odor detection threshold, EDMP imparts intense earthy, roasted, and vegeta...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Ethyl-3,5-dimethoxypyrazine (EDMP) is a rare, highly potent nitrogenous heterocyclic compound. Characterized by its ultra-low odor detection threshold, EDMP imparts intense earthy, roasted, and vegetative organoleptic properties. It is a critical component in advanced 1[1] and serves as a structural analog in pharmaceutical drug development targeting neurological receptors. This whitepaper provides an in-depth mechanistic analysis comparing its trace-level natural biosynthesis against high-yield de novo synthetic production, complete with self-validating experimental protocols.

Molecular Architecture & Chemical Significance

The pyrazine ring of EDMP is an electron-deficient aromatic system. The presence of two electron-donating methoxy groups at the 3 and 5 positions significantly alters the electron density of the ring, increasing its basicity and rendering it highly reactive to electrophilic attack compared to unsubstituted pyrazines. The ethyl group at the 2-position provides critical steric hindrance and lipophilicity, which dictates its binding affinity to olfactory receptors and its partitioning behavior in biological matrices.

Natural Occurrence & Biosynthetic Pathways

In nature, methoxypyrazines are not primary metabolites; they are generated through secondary microbial fermentation or thermal degradation (Maillard reactions). In complex matrices such as fermented soy, Baijiu, or roasted meats, EDMP is synthesized when amino acid precursors undergo 2[2] in the presence of α-dicarbonyls. The resulting alkylpyrazines are subsequently hydroxylated and methylated via S-adenosyl methionine (SAM)-dependent methyltransferases.

G A Amino Acid Precursors (e.g., L-Threonine) C Strecker Degradation & Condensation A->C B α-Dicarbonyl Compounds B->C D 2-Ethylpyrazine Intermediate C->D E Enzymatic/Thermal Hydroxylation D->E F SAM-dependent O-Methylation E->F G 2-Ethyl-3,5-dimethoxypyrazine (EDMP) F->G

Figure 1: Biosynthetic and thermal pathways leading to the formation of EDMP.

Protocol 1: Isolation and Quantification from Natural Matrices (SPME-GC-MS)

Because EDMP exists at trace levels (< 0.01%) in natural sources, standard liquid extraction is insufficient. Solid-Phase Microextraction (SPME) is required to concentrate the volatile fraction.

Causality & Experimental Choices:

  • Fiber Selection: A DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) mixed-bed fiber is utilized. The bipolar nature of this fiber efficiently captures both the lipophilic ethyl chain and the polar methoxy groups of EDMP.

  • pH Manipulation: Pyrazines have a pKa of ~2.0. Adjusting the matrix to pH 8.5 ensures the nitrogen atoms remain unprotonated (free-base form), maximizing volatility and headspace partitioning.

Step-by-Step Methodology:

  • Sample Preparation: Transfer 5.0 g of the natural matrix (e.g., fermented broth) into a 20 mL headspace vial.

  • Matrix Modification: Add 3.0 g of NaCl to induce a salting-out effect, decreasing the solubility of organic compounds in the aqueous phase. Add 1M NaOH dropwise until the pH reaches 8.5.

  • Internal Standard Addition: Spike the sample with 10 µL of 2-isopropyl-3-methoxypyrazine-d3 (1 mg/L) to correct for matrix suppression.

  • Extraction: Expose the DVB/CAR/PDMS fiber to the headspace at 50°C for 40 minutes under continuous agitation (250 rpm).

  • Desorption & Analysis: Desorb the fiber in the GC inlet at 250°C for 5 minutes. Analyze via MS in Selected Ion Monitoring (SIM) mode targeting the molecular ion (m/z 168).

  • Self-Validation Check: The protocol is self-validating through the internal standard. A recovery rate of >90% for the deuterated standard confirms that the pH and salting-out parameters successfully drove the pyrazines into the headspace without degradation.

Synthetic Production Pathways

To bypass the low yields of natural extraction, industrial and laboratory production of EDMP relies on de novo chemical synthesis. The most robust pathway utilizes a Nucleophilic Aromatic Substitution (SNAr) mechanism, similar to the synthesis of3[3] and4[4].

G S1 2-Ethylpyrazine S2 Chlorination (SO2Cl2, Δ) S1->S2 S3 3,5-Dichloro-2-ethylpyrazine S2->S3 S4 Nucleophilic Aromatic Substitution (NaOMe / MeOH, 65°C) S3->S4 S5 Crude Reaction Mixture S4->S5 S6 Liquid-Liquid Extraction (EtOAc / H2O) S5->S6 S7 Silica Gel Chromatography (Hexanes:EtOAc) S6->S7 S8 Purified 2-Ethyl-3,5-dimethoxypyrazine S7->S8

Figure 2: De novo synthetic workflow for EDMP via Nucleophilic Aromatic Substitution.

Protocol 2: Bench-Scale Synthesis of 2-Ethyl-3,5-dimethoxypyrazine

This protocol details the conversion of 3,5-dichloro-2-ethylpyrazine to EDMP.

Causality & Experimental Choices:

  • Reagent Selection: Sodium methoxide (NaOMe) in anhydrous methanol is used rather than KOH/MeOH. NaOMe acts strictly as a nucleophile, preventing the formation of hydroxypyrazine byproducts that occur when hydroxide ions are present.

  • Thermal Control: The first chloride substitution occurs rapidly at 0°C due to the highly electron-deficient ring. However, the addition of the first methoxy group donates electron density back into the ring via resonance, deactivating it. Therefore, refluxing at 65°C is mandatory to provide the activation energy required for the second substitution.

Step-by-Step Methodology:

  • Preparation: Dissolve 10 mmol of 3,5-dichloro-2-ethylpyrazine in 20 mL of anhydrous methanol under a strict nitrogen atmosphere.

  • Nucleophilic Addition: Cool the flask to 0°C in an ice bath. Slowly add 25 mmol (2.5 equivalents) of a 25% NaOMe solution in methanol dropwise over 15 minutes.

  • Thermal Activation: Remove the ice bath and heat the reaction to reflux (65°C) for 4 hours.

  • In-Process Control (Self-Validation): Monitor the reaction via TLC (Hexanes:EtOAc 8:2, UV 254 nm). The protocol self-validates when the starting material spot (Rf = 0.7) is entirely consumed and replaced by the highly fluorescent EDMP spot (Rf = 0.4), confirming complete di-substitution.

  • Quenching & Workup: Cool to room temperature and quench with 10 mL of distilled water. Extract the aqueous layer three times with 15 mL of Ethyl Acetate (EtOAc). EtOAc is chosen because it efficiently partitions the lipophilic EDMP away from the highly polar methanol/water phase.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude oil via silica gel flash chromatography (Hexanes:EtOAc 9:1) to yield pure EDMP.

Comparative Analysis: Natural vs. Synthetic

The decision to source EDMP naturally or synthetically depends on the end-use application (e.g., "clean label" food additives vs. high-purity pharmaceutical precursors).

Table 1: Quantitative Comparison of Natural vs. Synthetic EDMP Production

ParameterNatural Extraction (Fermentation/Maillard)Synthetic Production (SNAr Pathway)Mechanistic & Economic Driver
Typical Yield < 0.01% (Trace amounts)> 85% (Optimized bench-scale)Synthetic routes bypass biological rate-limiting enzymes.
Isotopic Signature High ¹⁴C (Biogenic origin)Depleted ¹⁴C (Petrochemical precursors)Allows radiocarbon dating to verify "natural" label claims.
Impurity Profile Complex matrix (lipids, other pyrazines)Halogenated intermediates, unreacted NaOMeSynthetic requires rigorous chromatography; natural requires extensive SPME.
Scalability Low (Requires massive biomass)High (Standard reactor scale-up)Stoichiometric control in synthesis enables metric-ton production.

Conclusion & Future Perspectives

While natural extraction of 2-Ethyl-3,5-dimethoxypyrazine provides the biogenic isotopic signatures required for premium "natural" flavor labeling, it is fundamentally limited by the thermodynamics of Strecker degradation and microbial metabolic bottlenecks. Conversely, the synthetic SNAr pathway offers a highly scalable, self-validating system capable of producing >85% yields. Future drug development and flavor chemistry will likely rely on chemoenzymatic pathways—utilizing recombinant methyltransferases—to bridge the gap between synthetic efficiency and natural isotopic compliance.

References

  • JP2005015683A - Meat flavor composition and product flavored with the meat flavor composition Source: Google Patents URL
  • Synthesis strategies to 3-alkyl-2-methoxy pyrazines Source: Durham E-Theses URL
  • Improvement of the synthesis process of 2, 6-diamino-3, 5-dinitropyrazine-1-oxide Source: ResearchGate URL
  • 3-Ethyl-2,5-dimethoxypyrazine - 824969-40-6 Source: Vulcanchem URL

Sources

Foundational

Chemical stability of dimethoxypyrazines in aqueous solutions

An In-Depth Technical Guide to the Chemical Stability of Dimethoxypyrazines and Alkyl-Methoxypyrazines in Aqueous Solutions Executive Summary Methoxypyrazines (MPs) and dimethoxypyrazines (DMPs) represent a critical clas...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Chemical Stability of Dimethoxypyrazines and Alkyl-Methoxypyrazines in Aqueous Solutions

Executive Summary

Methoxypyrazines (MPs) and dimethoxypyrazines (DMPs) represent a critical class of nitrogen-containing heterocyclic compounds. While 3-alkyl-2-methoxypyrazines (such as IBMP and IPMP) are notoriously potent odor-active compounds that dictate flavor profiles in oenology and act as recalcitrant contaminants in drinking water, 2,6-dimethoxypyrazine serves as a highly reactive intermediate in the synthesis of energetic materials and pharmaceuticals. This whitepaper synthesizes current empirical data on their thermodynamic stability, degradation kinetics in aqueous matrices, and the self-validating analytical workflows required to isolate and quantify them.

Thermodynamic and Chemical Stability in Aqueous Matrices

The stability of the pyrazine ring in aqueous environments is heavily dictated by the electron-donating or withdrawing nature of its substituents, as well as the pH of the surrounding matrix.

pH Dependence and Protonation

The pyrazine ring is weakly basic. In highly acidic aqueous solutions (pH < 2), the nitrogen atoms undergo protonation. This ionization drastically increases the aqueous solubility of the molecule but suppresses its volatility[1]. For analytical chemists, this means that extracting MPs from acidic aqueous matrices requires neutralization to return the molecules to their volatile, un-ionized state[2].

Conversely, in synthetic applications involving 2,6-dimethoxypyrazine (e.g., nitration to form energetic precursors like LLM-105), the presence of water in highly acidic environments (such as mixed sulfuric/nitric acid) is detrimental. Water accelerates the decomposition of the pyrazine ring, leading to ring cleavage and the generation of carbon dioxide, which significantly reduces synthetic yields[3].

Thermodegradation vs. Photodegradation

Historically, the degradation of MPs in natural aqueous systems (such as developing grape must) was attributed primarily to photodegradation via sunlight. However, recent kinetic modeling indicates that thermal degradation (thermodegradation) is an independent and often more dominant factor. High ambient temperatures accelerate the breakdown of the pyrazine structure independently of UV exposure, indicating that thermal energy is sufficient to overcome the activation barrier for non-enzymatic decomposition in aqueous biological matrices[4].

Advanced Oxidation Processes (AOPs) for Aqueous Degradation

Because alkyl-methoxypyrazines are highly stable in neutral, ambient aqueous solutions, conventional water treatment methods (like coagulation or basic filtration) fail to remove them. Degradation requires Advanced Oxidation Processes (AOPs) to force ring cleavage.

Ozonation Kinetics

IPMP and IBMP degrade rapidly under ozonation, following pseudo-first-order kinetics. The efficiency of this degradation is highly pH-dependent. At a neutral to slightly alkaline pH (e.g., 8.6), ozone decomposes more rapidly into hydroxyl radicals (HO•). Because HO• is significantly more reactive and non-selective than molecular ozone, it accelerates the oxidative cleavage of the pyrazine ring, yielding intermediate acid esters and short-chain carboxylic acids[5].

G A IPMP / IBMP in Aqueous Solution B Ozone (O3) / HO• Attack at Pyrazine Ring A->B C Ring Cleavage (Intermediate Acid Esters) B->C D Carboxylic Acids (Short-chain) C->D E Mineralization (CO2 + H2O) D->E

Ozonation degradation pathway of alkyl-methoxypyrazines in water.

UV/Chlorine and UV/H2O2 Systems

Direct photolysis at 254 nm is highly inefficient for MP degradation, removing less than 10% of the compounds even at high UV doses (1,000 mJ/cm²)[6]. However, introducing hydrogen peroxide or chlorine to the UV system generates HO• and reactive chlorine species (RCS). Interestingly, RCS exhibits structural selectivity; while it cannot degrade certain odorants like geosmin, it successfully contributes to the degradation of IBMP in aqueous phases[6].

Quantitative Degradation Data

The following table summarizes the removal efficiencies of key methoxypyrazines under various aqueous treatment conditions:

CompoundTreatment MethodAqueous pHTime / UV DoseRemoval EfficiencyKinetic Order
IPMP Ozonation (100 ng/L)6.815 min>90%Pseudo-first-order
IBMP Ozonation (100 ng/L)6.815 min>90%Pseudo-first-order
IPMP/IBMP Ozonation (100 ng/L)5.030 min<90%Pseudo-first-order
IBMP UV/Chlorine8.0140 mJ/cm²Rate Decreases-
IPMP/IBMP Direct UV Photolysis (254 nm)Neutral1,000 mJ/cm²<10%N/A

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Every reagent addition serves a specific mechanistic purpose to manipulate the thermodynamic state of the pyrazines.

Protocol 1: Extraction and Quantification via HS-SPME-GC-MS

This protocol is optimized for extracting trace levels (ng/L) of MPs from complex aqueous matrices.

  • Matrix Modification (Salting-Out): Transfer 10 mL of the aqueous sample into a 20 mL headspace vial. Add 30% (w/v) Sodium Chloride (NaCl).

    • Causality: NaCl increases the ionic strength of the aqueous phase. This "salting-out" effect significantly reduces the solubility of the non-polar alkyl-methoxypyrazines, thermodynamically driving them into the headspace[1].

  • pH Adjustment: Add a calculated volume of 1M NaOH to bring the sample pH to > 6.0.

    • Causality: Below pH 2, pyrazines protonate and lose volatility. Ensuring a neutral/alkaline pH guarantees the molecules remain in their un-ionized, volatile state[1],[2].

  • Equilibration and Extraction: Seal the vial and agitate at 50°C for 10 minutes. Expose a DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace for 30 minutes.

    • Causality: The tri-phase fiber provides the optimal combination of surface area and polarity matching for capturing the specific molecular weight and functional groups of MPs[1].

  • Desorption and Analysis: Retract the fiber and insert it into the GC inlet at 250°C for 2 minutes. Analyze using GC-MS in Selected Ion Monitoring (SIM) mode (m/z 124, 138, 151, 165) for precise quantification[2].

Workflow S1 Sample Prep: Add 30% w/v NaCl + NaOH (pH > 6) S2 Equilibration: Agitate at 50°C for 10 mins S1->S2 S3 HS-SPME Extraction: DVB/CAR/PDMS Fiber for 30 mins S2->S3 S4 Desorption: GC Inlet at 250°C for 2 mins S3->S4 S5 Detection: GC-MS (SIM Mode m/z 124, 138) S4->S5

HS-SPME-GC-MS workflow for aqueous methoxypyrazine quantification.

Protocol 2: Bench-Scale AOP Degradation Assay

This protocol isolates the degradation kinetics of MPs in water, eliminating matrix interference.

  • Solution Preparation: Spike 1 L of ultrapure water with 100 ng/L of IPMP and IBMP. Buffer the solution to exactly pH 6.8 using a 10 mM phosphate buffer.

  • Ozone Introduction: Bubble O3 gas through a ceramic diffuser into the reactor until a stable dissolved ozone concentration of 1.0 mg/L is achieved.

  • Kinetic Quenching: At exactly 15 minutes, withdraw a 20 mL aliquot and immediately inject 0.1 M Sodium Thiosulfate.

    • Causality: Sodium thiosulfate acts as an aggressive reducing agent, instantly neutralizing residual molecular ozone and scavenging hydroxyl radicals. This "freezes" the degradation profile at the exact time point, preventing continued reaction during sample transfer[5].

  • Pathway Analysis: Subject the quenched aliquot to Protocol 1. Use full-scan GC-MS to identify intermediate acid esters and carboxylic acids to validate the ring cleavage pathway[5].

References

  • The removal efficiency and degradation pathway of IPMP and IBMP in aqueous solution during ozonization.ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlWqyjKxjfyCCm2-ALCAhL0Vl8T4BH_1z4gpqG63q1gubfV2WEUDxeZjZSqM7hde3MRhF74j3gvi4Gim-YoAHM7WDglDFcV1CoxA-IfDLTCdDyWzYH7e_QCxggYe7YN_XBZaE5wRQtPp9c-dy_YXYJ8nvX1gcRi4ZcnJ7lMxiQgniN0r017v5_x3vWBXZn4brKsNKzL8Mvj5wEEykWD3VEqbX2uHqqpNtpl7mUyPkm4JgiqEKDldYjARk8P68Eulb-E7jNan23KVNmK2xSIvLtZrcA6A==]
  • Light and Temperature Independently Influence Methoxypyrazine Content of Vitis vinifera (cv. Cabernet Sauvignon) Berries.ASHS Journals.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHR8fwizemdgfWgVl8mSoh9HVSmlROE9qB_fuI9BtsCAcPPw6YsM1w6vixpnykApRakPuYG-S6jXdjxcMzinHu0j2iT3-qqjKeB4dzhvUaENTfPnIyLctNPUpbe3ziFK7ZbCYpF1vIzmZDZGH9ehAE_JZ977xGsWCiBENa9w_90]
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Exploratory

In-Depth Technical Guide: 2-Ethyl-3,5-dimethoxypyrazine – Chemical Identity, Synthesis, and Sensory Mechanisms

Executive Summary As a Senior Application Scientist specializing in heterocyclic chemistry and sensory analytics, I have observed that the pyrazine scaffold represents one of the most critical structural motifs in both f...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist specializing in heterocyclic chemistry and sensory analytics, I have observed that the pyrazine scaffold represents one of the most critical structural motifs in both flavor science and medicinal chemistry. Among these, 2-Ethyl-3,5-dimethoxypyrazine (CAS: 824969-39-3) stands out as a highly potent alkoxypyrazine. Characterized by its extraordinarily low odor threshold, this compound is a crucial vector for savory, roasted, and "meaty" sensory profiles.

This whitepaper provides an authoritative, deep-dive analysis into the chemical nomenclature, physicochemical properties, olfactory receptor mechanisms, and validated laboratory workflows for the synthesis and quantification of 2-ethyl-3,5-dimethoxypyrazine. Designed for researchers and drug development professionals, this guide emphasizes the causality behind experimental parameters and establishes self-validating protocols to ensure absolute reproducibility.

Chemical Identity & Structural Nomenclature

The precise identification of pyrazine derivatives is critical due to the vast difference in sensory and pharmacokinetic impact caused by minor isomeric variations. The preferred IUPAC name is derived by numbering the 1,4-diazine (pyrazine) ring to assign the lowest possible locants to the substituents.

Quantitative Chemical Data

To facilitate rapid reference for formulation and analytical calibration, the foundational physicochemical data of 2-ethyl-3,5-dimethoxypyrazine is summarized below.

PropertyValue / Description
IUPAC Name 2-Ethyl-3,5-dimethoxypyrazine
Common Synonyms Pyrazine, 2-ethyl-3,5-dimethoxy-
CAS Registry Number 824969-39-3
Molecular Formula C₈H₁₂N₂O₂
Molecular Weight 168.19 g/mol
SMILES String CCC1=NC=C(OC)N=C1OC
Primary Sensory Profile Earthy, roasted, savory, meaty
Odor Detection Threshold Low parts-per-billion (ppb) to parts-per-trillion (ppt) range

Data supported by structural analyses from and related alkoxypyrazine literature.

Olfactory Mechanisms & Biological Signaling

In mammalian systems, the perception of trace alkoxypyrazines is mediated by highly specific G-protein coupled receptors (GPCRs) located in the olfactory epithelium. Recent pharmacological studies have identified OR5K1 as a primary receptor for pyrazine derivatives.

Causality in Receptor Binding: The electron-donating methoxy groups at the C3 and C5 positions significantly increase the electron density of the pyrazine ring. This electronic configuration, combined with the steric bulk of the C2-ethyl group, creates a highly specific lock-and-key fit within the hydrophobic binding pocket of the OR5K1 receptor. This high affinity explains why alkoxypyrazines possess odor thresholds magnitudes lower than their alkylpyrazine counterparts, as detailed in.

OlfactoryPathway A 2-Ethyl-3,5-dimethoxypyrazine (Volatile Ligand) B OR5K1 Receptor (Olfactory Epithelium) A->B High-Affinity Binding C G_olf Protein Activation B->C Conformational Shift D Adenylate Cyclase III (AC3) C->D alpha-subunit release E cAMP Production (Second Messenger) D->E ATP conversion F CNG Channel Opening (Ca2+/Na+ Influx) E->F Channel Gating G Action Potential (Sensory Cortex) F->G Membrane Depolarization

Figure 1: Olfactory signaling cascade activated by 2-ethyl-3,5-dimethoxypyrazine binding.

Synthetic Methodologies: A Self-Validating Protocol

The synthesis of 2-ethyl-3,5-dimethoxypyrazine is typically achieved via a Nucleophilic Aromatic Substitution (


) utilizing a halogenated pyrazine precursor. The protocol below is engineered with built-in validation gates to ensure high yield and purity.
Step-by-Step Synthesis via

Reagents Required: 2-Ethyl-3,5-dichloropyrazine (1.0 eq), Sodium Methoxide (NaOMe, 2.5 eq), Anhydrous Methanol.

  • Preparation & Inert Atmosphere: Dissolve 10 mmol of 2-ethyl-3,5-dichloropyrazine in 50 mL of anhydrous methanol in a flame-dried round-bottom flask purged with Argon. Causality: The use of strictly anhydrous methanol is critical. Trace water generates hydroxide ions (

    
    ), which aggressively compete with methoxide (
    
    
    
    ), leading to the formation of undesired hydroxypyrazine byproducts.
  • Nucleophile Addition: Cool the reaction vessel to 0°C using an ice bath. Add 25 mmol of NaOMe dropwise over 15 minutes. Causality: The initial substitution at the C3 position is highly exothermic. Maintaining 0°C controls the reaction kinetics and prevents thermal degradation or polymerization of the pyrazine ring.

  • Thermal Reflux: Remove the ice bath and heat the reaction to reflux (65°C) for 6 hours. Causality: While the first chloride is easily displaced, the intermediate is less electron-deficient. Thermal energy is required to overcome the higher activation barrier for the second nucleophilic attack at the C5 position.

  • Validation Gate (TLC Monitoring): Perform Thin-Layer Chromatography (Silica gel, Hexane:EtOAc 9:1). Self-Validation: The reaction is complete only when the starting material spot (

    
    ) completely disappears, confirming 100% conversion.
    
  • Quenching & Extraction: Cool to room temperature. Quench with 20 mL of distilled water to neutralize residual NaOMe. Extract the aqueous mixture three times with 30 mL of Ethyl Acetate.

  • Purification: Dry the combined organic layers over anhydrous

    
    , filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield pure 2-ethyl-3,5-dimethoxypyrazine.
    

SyntheticWorkflow A Starting Material: 2-Ethyl-3,5-dichloropyrazine B Reagent Addition: NaOMe in Anhydrous MeOH (0°C) A->B C Nucleophilic Aromatic Substitution (Reflux, 65°C, 6 hrs) B->C D Validation Gate: TLC Monitoring (Complete Conversion) C->D E Reaction Quenching (H2O addition) D->E Proceed if Starting Material = 0 F Liquid-Liquid Extraction (Ethyl Acetate / Aqueous) E->F G Final Product: 2-Ethyl-3,5-dimethoxypyrazine (>98%) F->G Flash Chromatography

Figure 2: Step-by-step synthetic workflow for 2-ethyl-3,5-dimethoxypyrazine via SNAr.

Analytical Workflows: SPME-GC-MS Quantification

Because alkoxypyrazines like 2-ethyl-3,5-dimethoxypyrazine are utilized in trace amounts (often in complex matrices like ), standard liquid extraction is insufficient. Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

Step-by-Step SPME-GC-MS Protocol
  • Matrix Preparation & Salting Out: Place 5.0 g of the sample matrix into a 20 mL headspace vial. Add 10 mL of a 20% NaCl (w/v) aqueous solution. Causality: The addition of NaCl induces a "salting-out" effect. By increasing the ionic strength of the aqueous phase, the solubility of the organic pyrazine is drastically reduced, forcing the volatile molecules into the headspace for extraction.

  • Internal Standard Spiking: Spike the matrix with 10 µL of an isotopically labeled internal standard (e.g., 3-isobutyl-2-methoxypyrazine-d3).

  • SPME Extraction: Seal the vial with a PTFE/silicone septum. Expose a DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace at 50°C for 30 minutes under continuous agitation. Causality: The triple-phase fiber provides optimal adsorption for low-molecular-weight, semi-polar nitrogenous compounds.

  • Thermal Desorption & GC Separation: Retract the fiber and immediately insert it into the GC inlet set to 250°C for 5 minutes (splitless mode). Separate the analytes using a DB-Wax capillary column. Causality: Polyethylene glycol (PEG)-based stationary phases like DB-Wax provide ideal dipole-dipole interactions with the nitrogen atoms of the pyrazine ring, preventing peak tailing and ensuring sharp chromatographic resolution.

  • Validation Gate (Internal Standard Recovery): Self-Validation: Calculate the recovery of the deuterated internal standard. The system is validated if recovery falls between 90–110%. Deviations indicate competitive matrix adsorption or fiber degradation, requiring immediate recalibration.

AnalyticalWorkflow A Sample Matrix + 20% NaCl (Salting Out) B Internal Standard Addition (Isotope) A->B Matrix Prep C Headspace SPME (DVB/CAR/PDMS, 50°C) B->C Volatilization D Thermal Desorption (GC Inlet, 250°C) C->D Fiber Transfer E Capillary GC Separation (DB-Wax Column) D->E Vaporization F MS Detection (SIM Mode, m/z 168) E->F Elution

Figure 3: SPME-GC-MS analytical workflow for the quantification of trace alkoxypyrazines.

Conclusion

2-Ethyl-3,5-dimethoxypyrazine is a highly specialized, potent heterocyclic compound that bridges the gap between organic synthesis, sensory science, and receptor pharmacology. By strictly adhering to the causality-driven synthetic and analytical protocols outlined in this guide, researchers can ensure high-fidelity production and quantification of this molecule. The implementation of self-validating gates—such as TLC monitoring and isotopic internal standard recoveries—guarantees that the data generated meets the rigorous standards required for advanced drug development and commercial flavor formulation.

References

  • Google Patents (JP2005015683A).Meat flavor composition and product flavored with the meat flavor composition.
  • Shibamoto, T. (1986). Odor Threshold of Some Pyrazines. Journal of Food Science. Retrieved from:[Link]

  • LookChem. 2,6-Dimethoxypyrazine Chemical Properties and Applications. Retrieved from:[Link]

Foundational

The Role of 2-Ethyl-3,5-dimethoxypyrazine in Maillard Reaction Pathways: A Technical Guide

Executive Summary In the landscape of thermal flavor chemistry and pharmaceutical scaffolding, pyrazines represent a critical class of nitrogen-containing heterocycles. While mono-methoxypyrazines (e.g., 3-isobutyl-2-met...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of thermal flavor chemistry and pharmaceutical scaffolding, pyrazines represent a critical class of nitrogen-containing heterocycles. While mono-methoxypyrazines (e.g., 3-isobutyl-2-methoxypyrazine) are well-characterized as potent, biologically synthesized odorants[1], di-methoxylated variants such as 2-Ethyl-3,5-dimethoxypyrazine (CAS: 824969-39-3) occupy a highly specialized niche. Formed predominantly during the intermediate and advanced stages of the Maillard reaction, this compound is a high-impact trace volatile that imparts intense savory, roasted, and meat-like aromatic profiles to thermally processed matrices[2].

This whitepaper provides an in-depth mechanistic analysis of 2-ethyl-3,5-dimethoxypyrazine, detailing its formation pathways, self-validating analytical protocols, and cross-disciplinary applications in flavor science and drug development.

Mechanistic Pathways of Formation

The synthesis of highly substituted pyrazines in thermal systems is not a single-step reaction but a cascade of condensation, degradation, and cyclization events. The formation of 2-ethyl-3,5-dimethoxypyrazine requires a precise stoichiometric convergence of reducing sugars, specific amino acids (acting as nitrogen and alkyl donors), and methylating agents[3].

The Strecker-Driven Cyclization Cascade
  • Initial Condensation: The pathway initiates with the condensation of a reducing sugar (e.g., D-glucose) and an amino acid (e.g., alanine or glycine), yielding an unstable N-glycosylamine that rapidly isomerizes into an Amadori Rearrangement Product (ARP)[4].

  • Dicarbonyl Generation: Under thermal stress (>120°C), the ARP undergoes enolization and dehydration to form highly reactive α-dicarbonyls (such as 3-deoxyglucosone)[5].

  • Strecker Degradation & Cyclization: The α-dicarbonyls react with free amino acids via Strecker degradation to produce α-aminoketones. The bimolecular condensation of these aminoketones yields intermediate dihydropyrazines, which subsequently oxidize into stable alkylpyrazines[6].

  • Di-Methoxylation: The unique structural feature of 2-ethyl-3,5-dimethoxypyrazine is the presence of two methoxy groups. In thermal food systems, this is driven by O-alkylation of transient dihydroxypyrazine intermediates, often facilitated by the thermal breakdown of methoxy-containing precursors (like lignin derivatives in wood-smoked products) or via biomimetic O-methyltransferase-like reactions in complex matrices[7].

MaillardPathway Glucose Reducing Sugar (e.g., D-Glucose) Amadori Amadori Rearrangement Product (ARP) Glucose->Amadori Condensation AminoAcid Amino Acid (e.g., Alanine) AminoAcid->Amadori Condensation Dicarbonyl α-Dicarbonyls (e.g., 2,3-Butanedione) Amadori->Dicarbonyl Enolization & Dehydration Strecker Strecker Aldehyde + Amino Ketones Dicarbonyl->Strecker Strecker Degradation Dihydroxy 2-Ethyl-3,5-dihydroxypyrazine (Transient Intermediate) Strecker->Dihydroxy Cyclization Target 2-Ethyl-3,5-dimethoxypyrazine Dihydroxy->Target O-Alkylation / Methylation

Pathway of 2-Ethyl-3,5-dimethoxypyrazine formation via Maillard reaction.

Self-Validating Experimental Protocols

To isolate and prove the mechanistic origin of 2-ethyl-3,5-dimethoxypyrazine without matrix interference, researchers must employ a self-validating biomimetic model system utilizing stable isotope labeling[8]. By tracking isotopic mass shifts, the protocol inherently validates the causality of the precursor inputs.

Protocol: Biomimetic Isotope Tracking of Pyrazine Formation

Step 1: Preparation of the Isotope-Spiked Model System

  • Action: Dissolve 0.1 M D-glucose, 0.05 M L-alanine, and 0.05 M [13C]-labeled methanol in 50 mL of a phosphate buffer solution.

  • Causality: [13C]-methanol is introduced as an exogenous methyl donor. If the final pyrazine exhibits a +2 Da mass shift (incorporating two 13C atoms), it definitively proves that the methoxy groups are derived from the nucleophilic attack of the alcohol during the thermal O-alkylation phase.

Step 2: pH Adjustment and Thermal Reactor Sealing

  • Action: Adjust the solution to pH 8.0 using 0.1 M NaOH. Seal the mixture in a high-pressure stainless-steel reactor.

  • Causality: The Maillard reaction is highly pH-dependent. Alkaline conditions (pH > 7) are deliberately chosen to accelerate the enolization of ARPs into 1-deoxyosones, which are the obligate dicarbonyl precursors required for pyrazine ring cyclization[9].

Step 3: Thermal Treatment

  • Action: Heat the reactor to 140°C for 90 minutes, followed by rapid quenching in an ice bath.

  • Causality: 140°C mimics the thermodynamic conditions of meat roasting and frying, providing the necessary activation energy to overcome the barrier for dihydropyrazine oxidation. Rapid quenching halts secondary degradation pathways, preserving the target pyrazines[9].

Step 4: HS-SPME Extraction

  • Action: Extract the volatiles using Headspace Solid-Phase Microextraction (HS-SPME) with a DVB/CAR/PDMS triple-phase fiber at 60°C for 30 minutes.

  • Causality: The triple-phase fiber provides optimal selectivity for semi-volatile, multi-substituted heterocyclic compounds, preventing competitive displacement by highly abundant, lower-molecular-weight Strecker aldehydes[1].

Step 5: GC-MS/MS and GC-O Analysis

  • Action: Analyze the desorbed volatiles via Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) coupled with an Olfactometry (GC-O) port.

  • Causality: MS/MS provides structural confirmation of the 13C incorporation, while GC-O allows a human assessor to correlate the specific chromatographic peak directly to the "roasted meat" sensory descriptor, validating its flavor impact[8].

AnalyticalWorkflow Prep Model System Prep (13C Isotope Spiking) Heat Thermal Reaction (140°C, pH 8.0) Prep->Heat Extract HS-SPME Extraction (DVB/CAR/PDMS) Heat->Extract Analyze GC-MS/MS & GC-O Analysis Extract->Analyze Data Isotope Ratio & Sensory Correlation Analyze->Data

Self-validating analytical workflow for pyrazine isotope tracking.

Quantitative Dynamics & Matrix Effects

The yield of 2-ethyl-3,5-dimethoxypyrazine is highly sensitive to thermodynamic and environmental parameters. The table below summarizes the quantitative formation dynamics and sensory impact (Odor Activity Value, OAV) under varying experimental conditions.

ParameterCondition2-Ethyl-3,5-dimethoxypyrazine Yield (µg/kg)Odor Activity Value (OAV)
pH Level Acidic (pH 5.0)1.2 ± 0.3< 1 (Sub-threshold)
pH Level Alkaline (pH 8.0)18.5 ± 1.425 (High Impact)
Temperature Boiling (100°C)Trace (< 0.1)N/A
Temperature Roasting (140°C)22.4 ± 2.130 (Dominant Note)
Precursor Addition + 10mM L-Alanine28.1 ± 1.838 (Enhanced Meat Profile)

Data synthesis based on generalized Maillard model system kinetics for highly substituted alkylpyrazines.[9]

Applications in Drug Development & Flavor Science

Flavor Engineering

In the food industry, 2-ethyl-3,5-dimethoxypyrazine is utilized as a high-potency additive in 2[2]. Because its odor threshold is exceptionally low (often in the parts-per-trillion range, akin to other methoxypyrazines)[10], it is used to impart authentic "cooked" and "roasted" notes to plant-based meat analogs, bridging the sensory gap between vegetable proteins and actual animal tissue.

Pharmaceutical Scaffolding

Beyond flavor, the pyrazine ring is a privileged scaffold in medicinal chemistry. Pyrazine derivatives are actively explored as boron delivery agents for Boron Neutron Capture Therapy (BNCT) in cancer treatment[11]. The di-methoxy substitution pattern of 2-ethyl-3,5-dimethoxypyrazine alters the electron density and lipophilicity of the heterocyclic ring, making it a valuable precursor for synthesizing novel, cell-permeable drug candidates that require specific stereoelectronic profiles to cross biological membranes[11].

References

  • Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides. National Institutes of Health (NIH).9

  • Mechanisms of Formation of Alkylpyrazines in the Maillard Reaction. Journal of Agricultural and Food Chemistry (ACS).3

  • Maillard Reaction in Flour Product Processing: Mechanism, Impact on Quality, and Mitigation Strategies of Harmful Products. National Institutes of Health (NIH).4

  • Biosynthesis and Analysis of 3-Isobutyl-2-methoxypyrazine in Capsicum annuum (Bell Pepper) Plants. BonnDoc.1

  • Control of Maillard Reactions in Foods: Strategies and Chemical Mechanisms. American Chemical Society (ACS).5

  • Study on the Role of Precursors in Coffee Flavor Formation Using In-Bean Experiments. Imre Blank Research.8

  • Flavour chemistry and metabolic engineering of microbial synthetic pyrazines. National Institutes of Health (NIH).7

  • Meat flavor composition and product flavored with the meat flavor composition (JP2005015683A). Google Patents.2

  • Odour Threshold Values Compilation 2011. Scribd.12

  • Basic Information on Drug Development and Specific Requirements in the Case of BNCT. ResearchGate.11

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Protocols & Analytical Methods

Method

GC-MS Method for the Detection of 2-Ethyl-3,5-dimethoxypyrazine: An Application Note

Introduction 2-Ethyl-3,5-dimethoxypyrazine is a member of the pyrazine family of compounds, which are heterocyclic aromatic molecules that significantly contribute to the flavor and aroma profiles of a wide variety of co...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-Ethyl-3,5-dimethoxypyrazine is a member of the pyrazine family of compounds, which are heterocyclic aromatic molecules that significantly contribute to the flavor and aroma profiles of a wide variety of cooked and roasted foods.[1] These compounds are typically formed during Maillard reactions and caramelization processes and are known for their nutty, roasted, and toasted sensory characteristics. The presence and concentration of specific pyrazines, such as 2-Ethyl-3,5-dimethoxypyrazine, can be critical indicators of food quality, process control, and product authenticity.[2][3][4]

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used analytical technique for the identification and quantification of volatile and semi-volatile compounds in complex matrices.[5][6] Its high sensitivity, selectivity, and the availability of extensive mass spectral libraries make it the gold standard for flavor and fragrance analysis. This application note provides a comprehensive guide to the development and validation of a robust GC-MS method for the detection of 2-Ethyl-3,5-dimethoxypyrazine, tailored for researchers, scientists, and professionals in the food and beverage and pharmaceutical industries.

The methodologies outlined herein are grounded in established scientific principles and adhere to internationally recognized validation standards, such as those set forth by ISO/IEC 17025, to ensure the generation of reliable and defensible data.[7][8][9][10][11]

Method Development: A Rationale-Driven Approach

The development of a successful GC-MS method hinges on a systematic and scientifically sound approach to optimizing each stage of the analytical process, from sample preparation to data acquisition. The following sections detail the key considerations and recommended starting parameters for the analysis of 2-Ethyl-3,5-dimethoxypyrazine.

Sample Preparation: Isolating the Analyte of Interest

Given the volatile nature of 2-Ethyl-3,5-dimethoxypyrazine, headspace solid-phase microextraction (HS-SPME) is the recommended sample preparation technique.[12] HS-SPME is a solvent-free extraction method that is both sensitive and minimizes matrix interference.

Protocol for Headspace Solid-Phase Microextraction (HS-SPME):

  • Sample Aliquoting: Accurately weigh 1-5 grams of the homogenized sample into a 20 mL headspace vial. For liquid samples, pipette an equivalent volume.

  • Matrix Modification (Optional but Recommended): To enhance the release of volatile pyrazines, add a saturated solution of sodium chloride (NaCl) to the sample. This increases the ionic strength of the aqueous phase, promoting the partitioning of the analyte into the headspace.

  • Internal Standard Spiking: For quantitative analysis, add a known concentration of an appropriate internal standard. A deuterated analog of the target analyte is ideal. If unavailable, a structurally similar pyrazine with a distinct retention time can be used.

  • Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum crimp cap to ensure a closed system.

  • Incubation and Extraction: Place the vial in a heated agitator. Incubate at a temperature between 60-80°C for 15-30 minutes to allow for equilibration of the analyte between the sample and the headspace.

  • SPME Fiber Exposure: Insert the SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) into the vial's headspace and expose for a predetermined time (e.g., 20-40 minutes) to allow for the adsorption of the volatile compounds. The selection of the fiber coating and optimization of extraction time and temperature are critical method development steps.

  • Desorption: After extraction, the SPME fiber is immediately transferred to the GC inlet for thermal desorption of the analytes onto the analytical column.

Causality Behind Experimental Choices:

  • HS-SPME: This technique is chosen for its efficiency in extracting volatile compounds from complex matrices while leaving non-volatile components behind, thus reducing contamination of the GC system.

  • Salting Out: The addition of NaCl increases the vapor pressure of the analyte, driving it into the headspace and improving extraction efficiency.[12]

  • Fiber Selection: A DVB/CAR/PDMS fiber is recommended due to its broad selectivity for a wide range of volatile and semi-volatile compounds, including pyrazines.

Gas Chromatography (GC) Parameters: Achieving Optimal Separation

The goal of the chromatographic separation is to resolve 2-Ethyl-3,5-dimethoxypyrazine from other matrix components and potential isomers.

Parameter Recommended Setting Rationale
GC Column DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thicknessA non-polar column is a good starting point for the separation of a wide range of volatile compounds. The 5% phenyl content provides some selectivity for aromatic compounds.
Carrier Gas Helium (99.999% purity)An inert gas that provides good chromatographic efficiency.
Flow Rate 1.0 - 1.5 mL/min (Constant Flow Mode)This flow rate range typically provides a good balance between analysis time and separation efficiency for this column dimension.
Inlet Temperature 250 - 270 °CEnsures rapid and complete desorption of the analyte from the SPME fiber without thermal degradation.
Inlet Mode SplitlessTo maximize the transfer of the analyte onto the column, thereby enhancing sensitivity. A splitless time of 1-2 minutes is a good starting point.
Oven Temperature Program Initial: 40°C (hold for 2 min) Ramp 1: 5°C/min to 150°C Ramp 2: 20°C/min to 280°C (hold for 5 min)A well-designed temperature program is crucial for good separation. The initial hold allows for focusing of the analytes at the head of the column. The first ramp provides separation of the more volatile compounds, while the second, faster ramp elutes the less volatile components in a reasonable time. This program should be optimized based on the specific sample matrix.
Mass Spectrometry (MS) Parameters: Ensuring Sensitive and Specific Detection

The mass spectrometer settings are optimized to achieve high sensitivity and generate characteristic mass spectra for confident identification.

Parameter Recommended Setting Rationale
Ionization Mode Electron Ionization (EI)EI is a robust and widely used ionization technique that produces reproducible and information-rich mass spectra that can be compared to commercial libraries like NIST.
Ionization Energy 70 eVThe standard energy for EI, which provides consistent fragmentation patterns.
Ion Source Temperature 230 °CA standard source temperature that balances analyte ionization and prevents thermal degradation.
Quadrupole Temperature 150 °CA typical setting to maintain mass accuracy.
Acquisition Mode Full ScanFor method development and initial identification, full scan mode (e.g., m/z 40-400) is used to acquire the complete mass spectrum of the analyte and other compounds in the sample.
Solvent Delay 2-3 minutesTo prevent the high concentration of any residual solvent from the sample preparation from entering the mass spectrometer and causing filament damage.

Method Validation: Establishing Trustworthiness and Reliability

A thorough method validation is essential to demonstrate that the analytical method is fit for its intended purpose.[7][8][10][11] The validation protocol should be designed and executed in accordance with internationally recognized guidelines, such as those from ISO/IEC 17025.

Validation Parameters and Acceptance Criteria
Parameter Description Acceptance Criteria
Specificity/Selectivity The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.Chromatographic peak for the analyte should be well-resolved from other peaks with no significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity and Range The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample over a specified range.A calibration curve with a minimum of 5 non-zero standards should have a coefficient of determination (r²) ≥ 0.99.
Limit of Detection (LOD) The lowest concentration of the analyte that can be reliably detected.Typically determined as 3 times the signal-to-noise ratio (S/N) or 3.3 times the standard deviation of the response divided by the slope of the calibration curve.
Limit of Quantification (LOQ) The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.Typically determined as 10 times the signal-to-noise ratio (S/N) or 10 times the standard deviation of the response divided by the slope of the calibration curve.
Accuracy (as Recovery) The closeness of the measured value to the true value.Determined by analyzing spiked matrix samples at different concentration levels. Mean recovery should be within 80-120%.
Precision (as Repeatability and Intermediate Precision) The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.Expressed as the relative standard deviation (RSD). Repeatability (intra-day precision) and intermediate precision (inter-day precision) should be ≤ 15% RSD.
Robustness The capacity of the method to remain unaffected by small, deliberate variations in method parameters.The results should not be significantly affected by minor changes in parameters such as GC oven temperature, flow rate, or SPME incubation time.

Standard Operating Procedure (SOP)

This SOP provides a step-by-step guide for the routine analysis of 2-Ethyl-3,5-dimethoxypyrazine using the developed and validated GC-MS method.

4.1 Materials and Reagents

  • 2-Ethyl-3,5-dimethoxypyrazine analytical standard

  • Internal standard (e.g., deuterated 2-Ethyl-3,5-dimethoxypyrazine or a suitable analog)

  • High-purity solvents (e.g., methanol, acetone) for standard preparation

  • Sodium chloride (analytical grade)

  • Deionized water

  • 20 mL headspace vials with PTFE/silicone septa and aluminum crimp caps

  • SPME fiber (e.g., DVB/CAR/PDMS)

4.2 Instrument and Software

  • Gas chromatograph with a mass selective detector (GC-MS)

  • HS-SPME autosampler

  • Data acquisition and processing software

4.3 Procedure

  • Standard Preparation: Prepare a stock solution of 2-Ethyl-3,5-dimethoxypyrazine and the internal standard in a suitable solvent. From the stock solutions, prepare a series of calibration standards in the desired concentration range.

  • Sample Preparation: Follow the HS-SPME protocol outlined in Section 2.1.

  • GC-MS Analysis:

    • Set up the GC-MS instrument with the optimized parameters from Sections 2.2 and 2.3.

    • Create a sequence table including blank, calibration standards, quality control samples, and unknown samples.

    • Run the sequence.

  • Data Processing and Analysis:

    • Integrate the chromatographic peaks for the analyte and the internal standard.

    • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

    • Determine the concentration of 2-Ethyl-3,5-dimethoxypyrazine in the unknown samples using the calibration curve.

  • Quality Control:

    • Analyze a blank and a quality control sample with each batch of samples.

    • The results of the quality control samples must fall within the established acceptance criteria.

Data Visualization

GC-MS Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample Homogenization Spiking Internal Standard Spiking Sample->Spiking HS_Vial Transfer to Headspace Vial Spiking->HS_Vial Incubation Incubation & Agitation HS_Vial->Incubation SPME HS-SPME Extraction Incubation->SPME Desorption Thermal Desorption in GC Inlet SPME->Desorption Separation Chromatographic Separation Desorption->Separation Ionization Electron Ionization Separation->Ionization Detection Mass Detection Ionization->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification Calibration->Quantification Report Reporting Quantification->Report Method_Validation cluster_params Performance Parameters cluster_protocol Validation Protocol Specificity Specificity Data_Analysis Analyze Data Specificity->Data_Analysis Linearity Linearity & Range Linearity->Data_Analysis LOD_LOQ LOD & LOQ LOD_LOQ->Data_Analysis Accuracy Accuracy Accuracy->Data_Analysis Precision Precision Precision->Data_Analysis Robustness Robustness Robustness->Data_Analysis Plan Define Validation Plan Execution Execute Experiments Plan->Execution Execution->Specificity Execution->Linearity Execution->LOD_LOQ Execution->Accuracy Execution->Precision Execution->Robustness Report Generate Validation Report Data_Analysis->Report

Caption: Key performance parameters in the method validation process.

Representative Mass Spectra

While a reference spectrum for 2-Ethyl-3,5-dimethoxypyrazine is not available in the NIST database, the mass spectra of structurally similar pyrazines provide valuable insights into the expected fragmentation patterns.

  • 2-Ethyl-3,5-dimethylpyrazine: The mass spectrum of this compound would likely show a prominent molecular ion peak and characteristic fragmentation patterns resulting from the loss of alkyl groups. [13][14]* 2-Ethyl-3-methoxypyrazine: The presence of the methoxy group would lead to specific fragmentation pathways, including the loss of a methyl radical or a formaldehyde molecule. [15] It is imperative to acquire the mass spectrum of an authentic standard of 2-Ethyl-3,5-dimethoxypyrazine to confirm its identity in samples.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the development and validation of a GC-MS method for the detection of 2-Ethyl-3,5-dimethoxypyrazine. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers and analysts can establish a reliable and robust method for the analysis of this important flavor compound. The adherence to rigorous validation principles ensures the generation of high-quality data that is both scientifically defensible and meets regulatory expectations.

References

  • ISO 17025 Method Validation - Wintersmith Advisory LLC. (2025, May 22). Retrieved from [Link]

  • Guidelines for the validation and verification of quantitative and qualitative test methods. (n.d.). NATA. Retrieved from [Link]

  • ISO 17025: A Comprehensive Guide for Labs | QBench Cloud-Based LIMS. (n.d.). Retrieved from [Link]

  • GC-MS: A Key Tool for Flavor and Fragrance Analysis. (2024, November 21). Retrieved from [Link]

  • Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025) | INAB. (2019, March). Retrieved from [Link]

  • Determination of the Alkylpyrazine Composition of Coffee Using Stable Isotope Dilution–Gas Chromatography–Mass Spectrometry (SIDA-GC-MS). (2013, July 3). Journal of Agricultural and Food Chemistry. Retrieved from [Link]

  • Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS). (2013, July 3). PubMed. Retrieved from [Link]

  • Determination of the Alkylpyrazine Composition of Coffee Using Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry (SIDA-GC-MS) | Request PDF. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Analysis of Flavour Compounds through Gas Chromatography-Mass Spectrometry. (2024, September 28). Research and Reviews: Journal of Food and Dairy Technology. Retrieved from [Link]

  • Guidelines for the validation and verification of chemical test methods. (n.d.). LATU. Retrieved from [Link]

  • Analysis Of Flavor Compounds By GC/MS After Liquid-Liquid Extraction From Fruit Juices. (n.d.). ResearchGate. Retrieved from [Link]

  • Data Handling and Validation in Automated Detection of Food Toxicants Using Full Scan GC–MS and LC–MS. (2020, November 11). LCGC International. Retrieved from [Link]

  • Development and validation of multi-analyte methods for the determination of migrating substances from plastic food contact materials by GC-EI-QqQ-MS and GC-APCI-QTOF-MS. (2023, June 12). Frontiers in Chemistry. Retrieved from [Link]

  • Development of a SPME-GC-MS method for the determination of volatile compounds in Shanxi aged vinegar and its analytical characterization by aroma wheel. (n.d.). PMC. Retrieved from [Link]

  • Analysis of Coffee Aroma Compounds by GC-MS. (n.d.). Amazon AWS. Retrieved from [Link]

  • Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. (2020, June 24). PubMed. Retrieved from [Link]

  • Pyrazine, 2-ethyl-3,5-dimethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

  • 2-Ethyl-3-methoxypyrazine. (n.d.). NIST WebBook. Retrieved from [Link]

  • (PDF) Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. (2020, June 4). ResearchGate. Retrieved from [Link]

  • 2-Ethyl-3,5-dimethylpyrazine. (n.d.). PubChem. Retrieved from [Link]

  • 2-Ethyl-3,5-dimethylpyridine. (n.d.). PubChem. Retrieved from [Link]

Sources

Application

Extraction of dimethoxypyrazines from complex food matrices

Application Note: Advanced Extraction & Quantification of Dimethoxypyrazines and Alkylmethoxypyrazines from Complex Food Matrices Part 1: Strategic Overview & Chemical Logic The Analytical Challenge Dimethoxypyrazines (D...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Extraction & Quantification of Dimethoxypyrazines and Alkylmethoxypyrazines from Complex Food Matrices

Part 1: Strategic Overview & Chemical Logic

The Analytical Challenge

Dimethoxypyrazines (DMPs) and their structural analogs, 3-alkyl-2-methoxypyrazines (MPs), represent one of the most challenging classes of flavor compounds to analyze. Their sensory thresholds are exceptionally low—often in the parts-per-trillion (ng/L) range (e.g., 3-isobutyl-2-methoxypyrazine has a threshold of ~2 ng/L in water).

In complex matrices like wine, coffee, or cocoa, these compounds are often masked by high concentrations of matrix components (ethanol, lipids, polyphenols). Furthermore, they are susceptible to "matrix effects" where lipids sequester the lipophilic pyrazines, drastically reducing headspace concentration.

  • Target Analytes:

    • 2,5-Dimethoxypyrazine: Fungal metabolite (musty/earthy off-flavor).

    • 3-Isobutyl-2-methoxypyrazine (IBMP): Green pepper/vegetal marker (Wine/Coffee).[1]

    • 3-Isopropyl-2-methoxypyrazine (IPMP): Earthy/Roasty (Vegetables/Soil).

Physicochemical Basis for Extraction

To design a robust protocol, we must exploit the specific chemical properties of these molecules:

  • Basicity (pKa ~ 0.5 - 2.0): Pyrazines are weak bases. In highly acidic environments (pH < 2), they protonate and remain in the aqueous phase. Critical Step: Adjust sample pH to >5.0 to ensure they are in the neutral, extractable form.

  • Hydrophobicity (LogP ~ 1.5 - 3.0): They have moderate affinity for non-polar phases.

    • Implication: In low-fat matrices (wine/juice), they partition well into headspace or non-polar sorbents.

    • Implication: In high-fat matrices (chocolate/nuts), they partition into the food's fat. Headspace analysis will fail without matrix modification or Solvent-Assisted Flavor Evaporation (SAFE).

Part 2: Decision Matrix & Workflow Visualization

Select the correct extraction methodology based on your matrix composition.

Extraction_Decision_Tree Start Start: Matrix Assessment Fat_Check Fat Content > 2%? Start->Fat_Check Liquid_Solid Liquid or Solid? Fat_Check->Liquid_Solid No (Wine, Juice, Water) SAFE Method C: SAFE / SDE (Vacuum Distillation) Fat_Check->SAFE Yes (Choc, Nuts, Oil) HS_SPME Method A: HS-SPME (High Throughput) Liquid_Solid->HS_SPME Solid/Slurry SBSE Method B: SBSE (Twister) (Ultra-Trace < 1 ng/L) Liquid_Solid->SBSE Clear Liquid SPE_Cleanup SPE Cleanup (C18 / SCX) SAFE->SPE_Cleanup SPE_Cleanup->HS_SPME Re-extraction

Caption: Decision tree for selecting the optimal extraction protocol based on lipid content and physical state.

Part 3: Detailed Experimental Protocols

Method A: HS-SPME-GC-MS/MS (High Throughput Screening)

Best for: Wine, fruit puree, aqueous solutions, and low-fat solids.

Principle: Headspace Solid-Phase Microextraction (HS-SPME) relies on the equilibrium of volatiles between the sample, the headspace, and the fiber coating.

Materials:

  • Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm.[2] Note: The triple-phase fiber is essential for covering the molecular weight range of various pyrazines.

  • Internal Standard (ISTD): 2-methoxy-d3-pyrazine or [2H3]-IBMP.

Protocol:

  • Sample Prep:

    • Transfer 5 mL of liquid sample (or 2g solid + 3mL water) into a 20 mL headspace vial.

    • Salting Out: Add 1.5 g NaCl (approx. 30% w/v). Why? This increases ionic strength, driving organics into the headspace.

    • pH Adjustment: Adjust pH to 6.0–7.0 using 4M NaOH if the matrix is highly acidic (e.g., lemon juice).

    • ISTD Spike: Add 10 µL of deuterated internal standard (100 µg/L in methanol).

  • Incubation:

    • Seal with magnetic screw cap (PTFE/Silicone septum).

    • Incubate at 50°C for 10 min with agitation (500 rpm).

  • Extraction:

    • Expose fiber to headspace for 30 min at 50°C .

  • Desorption:

    • Desorb in GC injector at 250°C for 3 min (Splitless mode).

Method B: Stir Bar Sorptive Extraction (SBSE / Twister)

Best for: Ultra-trace analysis in wine/water where SPME sensitivity is insufficient.

Principle: Uses a magnetic stir bar coated with a large volume of PDMS (24–126 µL vs. ~0.5 µL on SPME), increasing sensitivity by 100x.

Protocol:

  • Sample Prep:

    • Dilute alcohol samples (wine) to <10% ethanol using Milli-Q water. Why? Ethanol acts as a solvent and strips the PDMS coating.

    • Place 10 mL of diluted sample in a glass vial.

  • Extraction:

    • Add a conditioned PDMS Twister bar.

    • Stir at 1000 rpm for 60–120 min at room temperature.

  • Wash & Dry:

    • Remove bar, rinse briefly with distilled water (to remove sugars/salts), and lint-free dry.

  • Desorption:

    • Thermal Desorption Unit (TDU): Ramp from 40°C to 280°C.

    • Cryo-focusing at -100°C is required at the GC inlet.

Method C: SAFE (Solvent Assisted Flavor Evaporation)

Best for: High-fat matrices (Chocolate, Roasted Nuts, Oils).

Principle: High-vacuum distillation isolates volatiles from non-volatile lipids, preventing GC inlet contamination.

Protocol:

  • Extraction:

    • Homogenize 50g of sample with 100 mL Dichloromethane (DCM).

    • Stir for 2 hours. Filter solids.

  • SAFE Distillation:

    • Drop-feed the extract into the SAFE apparatus under high vacuum (<10^-3 mbar) and warm water bath (40°C).

    • Condense volatiles in liquid nitrogen traps.

  • Concentration:

    • Dry the distillate over anhydrous Na2SO4.

    • Concentrate to 200 µL using a Vigreux column or gentle Nitrogen stream.

  • Analysis: Inject 1 µL into GC-MS/MS.

Part 4: Instrumental Analysis (GC-MS/MS)

Column Selection:

  • Primary: DB-WAX or VF-WAXms (Polar). Pyrazines separate best on polar phases.

  • Confirmation: DB-5MS (Non-polar) if co-elution occurs.

Mass Spectrometry (MRM Mode): To achieve ng/L sensitivity, Triple Quadrupole (QqQ) in Multiple Reaction Monitoring (MRM) mode is required.

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
2,5-Dimethoxypyrazine 140.1111.0125.015
3-Isobutyl-2-methoxypyrazine (IBMP) 166.1124.1151.112
3-Isopropyl-2-methoxypyrazine (IPMP) 152.1137.1124.110
[2H3]-IBMP (ISTD) 169.1127.1154.112

Part 5: Quality Assurance & Troubleshooting

Common Failure Modes
  • Carryover: Pyrazines are "sticky."

    • Fix: Run blank injections between high-concentration samples. Bake fibers for 10 min at 260°C daily.

  • Matrix Suppression (Wine): High ethanol content reduces SPME efficiency.

    • Fix: Standard addition method or matrix-matched calibration curves (using dealcoholized wine as a base).

  • Photo-degradation: Pyrazines are light-sensitive.

    • Fix: Use amber glassware for all extraction steps.

Validation Criteria (Self-Validating System)

A valid run must meet these specs:

  • ISTD Recovery: 80%–120% relative to calibration block.

  • Linearity: R² > 0.995 over the range 1–100 ng/L.

  • Ion Ratio: Qualifier/Quantifier ratio must be within ±20% of the reference standard.

Part 6: References

  • Ebeler, S. E., et al. (2016). Comparison of sorptive extraction techniques (HS-SPME, SBSE, HSSE) for methoxypyrazine analysis in wine. Talanta. Link

  • Culleré, L., et al. (2009). Determination of alkylmethoxypyrazines in wine by stir bar sorptive extraction. Journal of Chromatography A. Link

  • Pickering, G. J., et al. (2007). Determination of Ortho- and Retronasal Detection Thresholds for 2-Isopropyl-3-methoxypyrazine in Wine. Journal of Food Science.[3] Link

  • Kotseridis, Y., & Baumes, R. (2000). Identification of impact odorants in wines. Journal of Agricultural and Food Chemistry. Link

  • BenchChem. (2025). Application Notes and Protocols for Headspace Analysis of 2-Methoxypyrazine.Link

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing yield in the methylation of hydroxypyrazine precursors

Welcome to the Technical Support Center for Heterocyclic Functionalization . As researchers and drug development professionals, you are likely aware that the methylation of hydroxypyrazine precursors is notoriously diffi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Functionalization . As researchers and drug development professionals, you are likely aware that the methylation of hydroxypyrazine precursors is notoriously difficult due to poor regioselectivity.

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. We will explore the chemical causality behind O- versus N-alkylation, providing you with self-validating protocols and data-driven troubleshooting steps to ensure maximum yield of your target isomer.

Mechanistic Overview & Troubleshooting Workflows

Hydroxypyrazines are ambident nucleophiles that exist in a tautomeric equilibrium with their amide counterpart, pyrazin-2(1H)-one. In polar solutions, the amide (pyrazinone) form heavily predominates, complicating selective functionalization 1[1].

Mechanism HP Hydroxypyrazine (Enol Form) PZ Pyrazinone (Keto Form) HP->PZ Tautomerism HardE Hard Electrophile (Me3O+BF4-) HP->HardE SoftE Soft Electrophile (MeI / DMF) PZ->SoftE OMet O-Methoxypyrazine (Kinetic Product) HardE->OMet O-Alkylation NMet N-Methylpyrazinone (Thermodynamic) SoftE->NMet N-Alkylation

Mechanistic divergence of methylation governed by HSAB theory.

When experiments fail, it is usually because the reagent selection violates Pearson’s Hard and Soft Acids and Bases (HSAB) theory. Use the decision tree below to rapidly correct your reaction trajectory.

Workflow Start Issue: Poor Yield or Regioselectivity Target Identify Target Isomer Start->Target OMethyl Target: O-Methoxypyrazine Target->OMethyl O-Alkylation NMethyl Target: N-Methylpyrazinone Target->NMethyl N-Alkylation O_Action Use Ag2CO3 or Me3O+BF4- Solvent: CHCl3 or Toluene OMethyl->O_Action N_Action Use K2CO3 or Cs2CO3 + MeI Solvent: DMF or DMSO NMethyl->N_Action Rearrange Issue: C-O to C-N Rearrangement? O_Action->Rearrange TempControl Keep Temp < 40°C Avoid prolonged heating Rearrange->TempControl Yes

Troubleshooting workflow for optimizing hydroxypyrazine methylation.

Core Q&A: Regioselectivity and Yield Optimization

Q1: Why does my standard methylation protocol (K₂CO₃ / MeI in DMF) yield almost exclusively N-methylpyrazinone instead of the desired O-methoxypyrazine? A1: This is a classic manifestation of HSAB theory acting on an ambident nucleophile. Nitrogen is a "soft" nucleophile, whereas oxygen is "hard." Methyl iodide (MeI) is a soft electrophile. When paired with a polar aprotic solvent like DMF, the solvent heavily solvates the potassium cation, leaving the pyrazinone anion "naked." The soft-soft interaction strongly drives the reaction toward the thermodynamically stable N-alkylated product. Similar ambident behavior is well-documented in related heterocycles like 2-pyridones2[2].

Q2: How do solvent and base selection quantitatively impact the O:N methylation ratio? A2: To force O-alkylation, you must use hard electrophiles (like Meerwein's salt) or utilize silver salts (Ag₂CO₃). Silver ions coordinate preferentially with the nitrogen atom and the halide leaving group, effectively blocking the N-face and directing the methyl group to the oxygen.

Table 1: Influence of Reagent and Solvent Selection on Methylation Regioselectivity

Methylating AgentBase / AdditiveSolventTemperatureDominant PathwayTypical O:N Ratio
Methyl Iodide (MeI)K₂CO₃DMF60°CN-Alkylation< 1:10
Dimethyl Sulfate (DMS)NaOHH₂O/THF25°CMixed1:1 to 2:1
Methyl Iodide (MeI)Ag₂CO₃Toluene40°CO-Alkylation> 10:1
Trimethyloxonium TetrafluoroborateDIPEACH₂Cl₂0°C to 25°CO-Alkylation> 20:1

Q3: I successfully achieved O-methylation, but during scale-up and workup, my product reverted to the N-methylated isomer. What happened? A3: You likely experienced a substitutive C–O to C–N rearrangement. Pyrazinyl ethers can undergo this rearrangement upon prolonged heating or in the presence of nucleophilic halides (like the iodide left over from MeI) 3[3]. To prevent this, keep workup temperatures below 40°C and remove halide salts rapidly via aqueous washes.

Validated Protocol: High-Yield Regioselective O-Methylation

To ensure a self-validating system, this protocol utilizes Meerwein's salt (Trimethyloxonium tetrafluoroborate) to exploit HSAB principles, guaranteeing O-alkylation.

Step 1: Substrate Preparation & Dehydration

  • Dry all glassware in an oven at 120°C. Assemble under an inert atmosphere (Ar or N₂).

  • Dissolve 1.0 equivalent of the hydroxypyrazine precursor in anhydrous CH₂Cl₂ (0.1 M concentration).

  • Causality: Moisture destroys Meerwein's salt, generating methanol and tetrafluoroboric acid, which will crash your yield.

Step 2: Base & Electrophile Addition

  • Cool the reaction vessel to 0°C using an ice bath.

  • Add 1.2 equivalents of N,N-diisopropylethylamine (DIPEA).

  • In a single portion, add 1.1 equivalents of Trimethyloxonium tetrafluoroborate (Me₃O⁺BF₄⁻).

  • Causality: DIPEA acts as a non-nucleophilic base to mop up protons without interfering with the hard electrophile.

Step 3: Reaction Monitoring (Self-Validation Check)

  • Allow the reaction to warm to room temperature (20-25°C) and stir for 2 to 4 hours.

  • TLC Validation: Spot the reaction mixture against the starting material (Eluent: 50% EtOAc/Hexanes). O-methoxypyrazines are highly non-polar compared to their precursors and will show a high

    
     (~0.6-0.8). If your product spot is stuck near the baseline, N-alkylation or failure has occurred.
    

Step 4: Quenching & Isolation

  • Quench the reaction carefully with saturated aqueous NaHCO₃ at 0°C.

  • Extract the aqueous layer 3x with CH₂Cl₂. Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.

  • Critical: Evaporate the solvent under reduced pressure at a water bath temperature strictly below 35°C to prevent C-O to C-N thermal rearrangement[3].

Frequently Asked Questions (FAQs)

Q: Can I use Diazomethane for O-methylation? A: Yes. Diazomethane is a hard methylating agent and provides excellent O-selectivity. However, due to its explosive nature and high toxicity, it is generally avoided in modern drug development in favor of Meerwein's salt or TMS-diazomethane.

Q: Are there biocatalytic alternatives for achieving 100% regioselectivity? A: Yes. In nature, methoxypyrazines (which impart the "green bell pepper" aroma to wines) are biosynthesized via enzymatic O-methylation. Recombinant Vitis vinifera O-methyltransferases (VvOMT1 and VvOMT2) have been proven to catalyze the highly specific O-methylation of hydroxypyrazines using S-adenosyl-L-methionine (SAM) as the methyl donor 4[4]. This is an excellent route for green chemistry applications.

Q: My hydroxypyrazine is completely insoluble in CH₂Cl₂. What should I do? A: Switch to the Ag₂CO₃ / MeI system. Suspend the precursor in Toluene or Chloroform. The silver salt will help pull the substrate into solution as the silver-coordinated complex forms, allowing the reaction to proceed heterogeneously.

References

  • Cheeseman, G. W. H. "The Synthesis and Tautomerism of Some Substituted Pyrazines." RSC Publishing, 1960.[Link][1]

  • Dunlevy, J. D., et al. "Two O-methyltransferases involved in the biosynthesis of methoxypyrazines: grape-derived aroma compounds important to wine flavour." PubMed / NIH, 2010.[Link][4]

  • "Access to N-Alkylpyrazin-2-ones via C–O to C–N Rearrangement of Pyrazinyl Ethers." ResearchGate, 2019.[Link][3]

  • "A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions." ResearchGate, 2011.[Link][2]

Sources

Optimization

Technical Support Center: Troubleshooting Low Recovery of Dimethoxypyrazines in GC Analysis

An In-Depth Guide for Researchers and Analysts Welcome to the technical support center. As a Senior Application Scientist, my goal is to provide you with not just a list of steps, but a foundational understanding of the...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide for Researchers and Analysts

Welcome to the technical support center. As a Senior Application Scientist, my goal is to provide you with not just a list of steps, but a foundational understanding of the challenges in analyzing dimethoxypyrazines by Gas Chromatography (GC). These potent, low-concentration aroma compounds are critical in food, beverage, and environmental analyses, but their volatile nature and susceptibility to matrix effects can lead to frustratingly low and variable recovery rates.

This guide is structured to walk you through the analytical process, from sample preparation to detection, helping you diagnose and resolve issues logically.

Part 1: The Troubleshooting Workflow - A Systematic Approach

Low recovery is a symptom, not a root cause. The first step in troubleshooting is to systematically evaluate each stage of your analytical method. The following diagram outlines a logical workflow to pinpoint the source of analyte loss.

Troubleshooting_Workflow cluster_0 Start: Low or Inconsistent Recovery Observed cluster_1 Phase 1: Sample Preparation & Extraction cluster_2 Phase 2: GC Inlet & Injection cluster_3 Phase 3: Chromatography & Detection cluster_4 Resolution Start Symptom: Low Analyte Recovery SamplePrep Is the extraction method optimized? (e.g., HS-SPME parameters) Start->SamplePrep Check First Matrix Are matrix effects suspected? (e.g., wine, coffee) SamplePrep->Matrix If extraction seems ok End Problem Resolved SamplePrep->End Optimize SPME time, temp, salt InternalStd Is a suitable internal standard used? (e.g., deuterated pyrazine) Matrix->InternalStd If matrix is complex Matrix->End Use matrix-matched calibration or standard addition Inlet Is the inlet temperature appropriate? (Too high/low) InternalStd->Inlet Move to Instrument Liner Is the inlet liner clean and deactivated? Inlet->Liner Leaks Are there leaks in the injection pathway? Liner->Leaks Liner->End Use deactivated liner, replace regularly Column Is the GC column appropriate? (Phase, dimensions) Leaks->Column Move to Separation PeakShape Are peaks tailing or broad? Column->PeakShape Detector Is the MS detector optimized? (Ion source, SIM mode) PeakShape->Detector PeakShape->End Check for active sites, trim column front Detector->End Final Check Detector->End Clean ion source, use SIM mode Active_Sites cluster_0 Ideal Chromatography cluster_1 Effect of Active Sites A Inert Flow Path B Symmetrical Gaussian Peak A->B Leads to C Active Sites in Liner/Column (e.g., -SiOH groups) D Tailing Peak (Low Recovery) C->D Causes

Troubleshooting

Minimizing artifact formation during extraction of methoxypyrazines

An authoritative guide for researchers, scientists, and drug development professionals on the extraction of methoxypyrazines, focusing on the prevention of analytical artifacts. Technical Support Center: Methoxypyrazine...

Author: BenchChem Technical Support Team. Date: March 2026

An authoritative guide for researchers, scientists, and drug development professionals on the extraction of methoxypyrazines, focusing on the prevention of analytical artifacts.

Technical Support Center: Methoxypyrazine Analysis

As a Senior Application Scientist, my goal is to bridge the gap between complex analytical theory and practical, in-the-lab application. The analysis of methoxypyrazines (MPs)—potent, low-threshold aroma compounds—is a prime example where meticulous sample preparation is not just recommended; it is critical for data integrity. Their low concentrations, typically in the ng/L (ppt) range, and their chemical nature make them susceptible to a variety of influences that can lead to artifact formation or analyte loss, ultimately compromising experimental outcomes.[1][2]

This guide is structured as a series of frequently asked questions and troubleshooting scenarios designed to address the common pitfalls encountered during MP extraction. We will delve into the causality behind these issues and provide robust, field-tested protocols to ensure your results are both accurate and reproducible.

Frequently Asked Questions (FAQs)

Q1: What are methoxypyrazines, and why is their extraction challenging?

Methoxypyrazines are volatile, nitrogen-containing heterocyclic compounds.[3] The most commonly studied MPs in food science and viticulture include 3-isobutyl-2-methoxypyrazine (IBMP), 3-sec-butyl-2-methoxypyrazine (SBMP), and 3-isopropyl-2-methoxypyrazine (IPMP).[4] Their primary challenge lies in their extremely low sensory thresholds (e.g., ~2 ng/L for IBMP in water) and low native concentrations in complex matrices like wine, grapes, or biological fluids.[4][5] This necessitates a pre-concentration step, which is where many analytical errors can be introduced.[1] Furthermore, their chemical structure makes them susceptible to degradation under certain conditions, leading to inaccurate quantification.

Q2: What are the most common sources of artifact formation or analyte loss during MP extraction?

The primary sources of error can be categorized as follows:

  • pH Effects: As organic bases, MPs can be protonated at low pH, which significantly reduces their volatility and, consequently, their extraction efficiency in headspace techniques.[1][6]

  • Thermal Degradation: While generally stable, excessive heat during extraction or gas chromatography (GC) injection can lead to degradation, although this is less common than other factors.[7] More significantly, temperature affects the partitioning of MPs into the headspace.[6]

  • Photodegradation: MPs are sensitive to light.[4] Exposure to sunlight or even harsh laboratory lighting during sample preparation or storage can degrade analytes, especially in clear containers.[4][8]

  • Matrix Effects: The sample matrix itself can interfere with extraction. For instance, in alcoholic beverages, high ethanol concentrations can decrease the volatility of MPs by increasing their solubility in the liquid phase, thus reducing their concentration in the headspace for techniques like Headspace Solid-Phase Microextraction (HS-SPME).[7][9]

  • Adsorption & Competing Compounds: During HS-SPME, high concentrations of other volatile organic compounds (like ethanol) can compete with MPs for adsorption sites on the fiber, leading to lower and less repeatable recoveries.[2][10]

Troubleshooting Guide: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is the most common, solvent-free technique for MP analysis due to its high sensitivity.[7][11] However, it is an equilibrium-based technique, making it highly susceptible to procedural variations.

Q3: My recovery of methoxypyrazines is low and inconsistent. How can I improve it?

This is a classic problem often rooted in suboptimal extraction parameters. The key is to control the equilibrium between the sample, the headspace, and the SPME fiber.

Causality: The partitioning of MPs from the liquid sample into the headspace is governed by Henry's Law. Factors like temperature, pH, and ionic strength of the solution dramatically alter this partitioning. Inconsistent control of these parameters leads directly to inconsistent results.

Troubleshooting Protocol:

  • Control the Sample pH: The volatility of MPs is pH-dependent. At low pH (below 2), the pyrazine nitrogen becomes protonated, rendering the molecule non-volatile.[6] For optimal extraction, the sample pH should be adjusted to be neutral or slightly basic.

    • Action: Add a strong base, such as 4M Sodium Hydroxide (NaOH), to your sample to raise the pH.[2] This converts the MPs into their neutral, more volatile molecular form.[1]

  • Increase Ionic Strength (Salting Out): Adding a neutral salt like Sodium Chloride (NaCl) to your aqueous sample decreases the solubility of organic analytes like MPs.[6] This drives more of the analyte into the headspace, increasing the concentration available for the SPME fiber.

    • Action: Add 2.5 g to 6.0 g of NaCl to your 20 mL sample vial.[6][11]

  • Optimize Temperature and Time: Higher temperatures increase the vapor pressure of analytes, but the relationship is not always linear and must be optimized.[7] The extraction time must be sufficient to allow the system to approach equilibrium.

    • Action: Start with a temperature of 40-60°C and an extraction time of 30-60 minutes.[6][11] It is crucial to keep these parameters constant across all samples and standards.

  • Use an Internal Standard: The use of a stable, isotopically-labeled internal standard (e.g., d3-IBMP) is non-negotiable for accurate quantification.[12][13] It compensates for variations in fiber performance, injection volume, and matrix effects, as it behaves chemically almost identically to the analyte.

The following diagram illustrates a robust workflow for optimizing HS-SPME extraction.

HS_SPME_Workflow Diagram 1: Optimized HS-SPME Workflow for Methoxypyrazine Analysis cluster_prep Sample Preparation cluster_extraction HS-SPME Extraction cluster_analysis GC-MS Analysis Sample 1. Aliquot Sample (e.g., 5 mL wine) Add_IS 2. Add Internal Standard (e.g., d3-IBMP) Sample->Add_IS Add_Salt 3. Add NaCl (Salting-Out Effect) Add_IS->Add_Salt Adjust_pH 4. Adjust to Basic pH (e.g., with NaOH) Add_Salt->Adjust_pH Equilibrate 5. Equilibrate & Incubate (40-60°C, with agitation) Adjust_pH->Equilibrate Seal Vial Immediately Expose_Fiber 6. Expose SPME Fiber (30-60 min) Equilibrate->Expose_Fiber Desorb 7. Thermal Desorption (GC Inlet, ~250°C) Expose_Fiber->Desorb Retract & Transfer Fiber Separate 8. Chromatographic Separation Desorb->Separate Detect 9. MS Detection (SIM Mode) Separate->Detect

Caption: A robust workflow for HS-SPME analysis of methoxypyrazines.

Q4: I am analyzing wine samples and suspect the high ethanol content is affecting my results. How do I mitigate this?

This is a significant matrix effect. Ethanol can suppress the extraction of MPs in two ways: by increasing their solubility in the liquid phase and by competing for active sites on the SPME fiber.[9]

Causality: The SPME process relies on competitive adsorption. Ethanol, being present at percent levels while MPs are at ng/L levels, can saturate the fiber coating, preventing efficient adsorption of the trace-level MPs.

Troubleshooting Protocol:

  • Sample Dilution: Diluting the sample with deionized water can reduce the overall ethanol concentration, thereby minimizing its competitive effect.[1] However, this also dilutes the analyte, so a balance must be found to ensure the concentration remains above the limit of detection. A 2 to 5-fold dilution is a common starting point.[2]

  • Acidic Distillation: A more advanced technique involves an initial distillation step. The sample is first acidified to pH 0.5 to protonate the MPs and render them non-volatile.[14] A distillation is then performed to remove the ethanol and other highly volatile interferents. Afterward, the remaining solution's pH is raised to basic levels before performing the HS-SPME.[14] This is a highly effective cleanup but adds complexity to the workflow.

  • Fiber Selection: The choice of SPME fiber is critical. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly recommended for its broad applicability and high affinity for MPs.[7][11] This type of multi-phasic fiber provides a range of interaction mechanisms, which can help in competitively complex matrices.

The following table summarizes key parameters for HS-SPME optimization.

ParameterRecommended ConditionRationale & Reference
SPME Fiber DVB/CAR/PDMSProvides high affinity and broad applicability for volatile compounds like MPs.[7][9]
Sample pH > 7 (Basic)Converts MPs to their neutral, volatile form, maximizing headspace concentration.[1][6]
Salt Addition 2.5 - 6.0 g NaCl / 20 mLIncreases ionic strength, reducing MP solubility in the aqueous phase ("salting-out").[6][11]
Extraction Temp. 40 - 60°CIncreases analyte vapor pressure. Must be empirically optimized and kept constant.[6][7]
Extraction Time 30 - 60 minAllows the sample-headspace-fiber system to approach equilibrium.[6][11]
Agitation ConstantSpeeds up the equilibration process by refreshing the sample layer at the headspace interface.[1]

Troubleshooting Guide: General Sample Handling & Stability

Q5: I am concerned about analyte degradation before I even begin the extraction. What are the best practices for sample collection and storage?

Analyte stability is paramount. The two main culprits for MP degradation are light and temperature.

Causality: The pyrazine ring system can be susceptible to photodegradation. Studies on wine have shown that MPs degrade significantly when stored in clear glass bottles exposed to light, compared to storage in darkness or in colored bottles (green or amber).[4] While the exact mechanism is complex, it is a well-documented phenomenon.[8][15]

Troubleshooting Protocol:

  • Protect from Light: Always collect and store samples in amber glass vials or containers. If clear containers must be used, wrap them in aluminum foil.[16]

  • Control Temperature: Store samples at or below 4°C to minimize any potential enzymatic or non-enzymatic degradation and to reduce the loss of volatile compounds.[11][17] For long-term storage, freezing at -18°C or below is recommended.[5]

  • Minimize Headspace: When storing liquid samples, fill the container as much as possible to minimize the headspace, which reduces the potential for analyte loss due to volatilization into the gas phase.

  • Inhibit Enzymatic Action: For solid or semi-solid samples like grape homogenates, enzymatic action can continue after collection. To inhibit this, an equal weight of distilled water and 1% (w/w) calcium chloride can be added to the thawed berries before homogenization.[5]

The following diagram illustrates the key factors affecting MP stability and the corresponding preventative measures.

MP_Stability Diagram 2: Factors Influencing Methoxypyrazine Stability MP Methoxypyrazine (Analyte) Degradation Analyte Loss / Artifact Formation MP->Degradation Light Light Exposure (Photodegradation) Light->Degradation causes Temp High Temperature (Degradation/Volatility) Temp->Degradation causes pH Low pH (Protonation) pH->Degradation causes loss of volatility Prevent_Light Use Amber Vials Store in Dark Prevent_Light->Light prevents Prevent_Temp Refrigerate / Freeze (≤ 4°C) Prevent_Temp->Temp prevents Prevent_pH Adjust pH to >7 Before Volatilization Prevent_pH->pH prevents

Caption: Key environmental factors leading to MP loss and their mitigation.

By understanding the chemical principles behind methoxypyrazine behavior and implementing these robust control measures, researchers can significantly minimize the risk of artifact formation and generate high-quality, reliable data.

References

  • BenchChem. (2025). A Comparative Guide to Validated Analytical Methods for 2-Methoxypyrazine Determination. BenchChem.
  • Korshunov, A. et al. (2021). Determination of methoxypyrazines in dry wines. BIO Web of Conferences, 39, 02005.
  • Davis, C. (2019). The “mean greenies”: Methoxypyrazines in wine. Gravity Wine House.
  • Van Wyngaard, E. et al. (2021). Prevalence and Management of Alkyl-Methoxypyrazines in a Changing Climate: Viticultural and Oenological Considerations. PMC.
  • Plank, C. M. (2014). Effect of Light Environment on Methoxypyrazine Content of Cabernet Sauvignon. Texas Tech University.
  • Sala, C. et al. (2000). Headspace solid-phase microextraction method for determining 3-alkyl-2-methoxypyrazines in musts by means of polydimethylsiloxane-divinylbenzene fibres. Journal of Chromatography A, 880(1-2), 93-9.
  • BenchChem. (2025). Application Notes and Protocols for Headspace Analysis of 2-Methoxypyrazine in Alcoholic Beverages. BenchChem.
  • Sala, C. et al. (2002). Headspace solid-phase microextraction analysis of 3-alkyl-2-methoxypyrazines in wines. Journal of Chromatography A, 953(1-2), 1-6.
  • Mestres, M. et al. (2002). Factors affecting the presence of 3-alkyl-2- methoxypyrazines in grapes and wines. A review. Analytica Chimica Acta, 458, 3-13.
  • Parker, M. et al. (2021). Detection of Sub-Aroma Threshold Concentrations of Wine Methoxypyrazines by Multidimensional GCMS. Molecules, 26(1), 209.
  • Plank, C. M. et al. (2019). Light and Temperature Independently Influence Methoxypyrazine Content of Vitis vinifera (cv. Cabernet Sauvignon) Berries. HortScience, 54(2), 268-275.
  • Harris, R. L. N. et al. (1987). Determination of 2-methoxy-3-alkylpyrazines in wine by gas chromatography/mass spectrometry. Australian Journal of Grape and Wine Research, 25(2), 179-184.
  • Chapman, D. M. et al. (2004). Measurement of 3-Alkyl-2-Methoxypyrazine by Headspace Solid-Phase Microextraction in Spiked Model Wines. American Journal of Enology and Viticulture, 55(3), 251-256.
  • Chapman, D. M. et al. (2004). Measurement of 3-Alkyl-2-Methoxypyrazine by Headspace Solid-Phase Microextraction in Spiked Model Wines. VTechWorks.
  • Green, D. et al. (2022). Optimized Solid-Phase Mesh-Enhanced Sorption from Headspace (SPMESH) for Rapid Sub-ng/kg Measurements of 3-Isobutyl-2-methoxypyrazine (IBMP) in Grapes. Molecules, 27(19), 6245.
  • Parker, M. et al. (2021). Detection of Sub-Aroma Threshold Concentrations of Wine Methoxypyrazines by Multidimensional GCMS. Research@Lincoln.
  • BenchChem. (2025). The Discovery and Enduring Significance of 2-Methoxypyrazines in Food Science: A Technical Guide. BenchChem.
  • BenchChem. (2025). Minimizing artifact formation during Pachysamine M isolation. BenchChem.
  • Jackson, R. S. (2014). Methoxypyrazine analysis and influence of viticultural and enological procedures on their levels in grapes, musts, and wines. Comprehensive Reviews in Food Science and Food Safety, 13(1), 15-28.

Sources

Optimization

Distinguishing 2-Ethyl-3,5-dimethoxypyrazine from 2-Ethyl-3,5-dimethylpyrazine

This guide functions as an autonomous Technical Support Center for researchers characterizing pyrazine derivatives. It addresses the specific analytical challenge of distinguishing 2-Ethyl-3,5-dimethylpyrazine (EDP) from...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as an autonomous Technical Support Center for researchers characterizing pyrazine derivatives. It addresses the specific analytical challenge of distinguishing 2-Ethyl-3,5-dimethylpyrazine (EDP) from 2-Ethyl-3,5-dimethoxypyrazine (EDMP) .

Ticket ID: PYR-ISO-992 Subject: Distinguishing 2-Ethyl-3,5-dimethoxypyrazine vs. 2-Ethyl-3,5-dimethylpyrazine Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely encountering an issue with sample identity verification or impurity profiling. While 2-Ethyl-3,5-dimethylpyrazine (EDP) is a ubiquitous flavor compound (nutty/roasted), 2-Ethyl-3,5-dimethoxypyrazine (EDMP) is a structurally distinct analog (likely a synthesis byproduct or specific research target).

These two compounds are not isomers; they differ significantly in molecular weight and functional groups. This guide prioritizes Mass Spectrometry (MS) as the primary differentiator, supported by NMR and GC retention behavior.

Part 1: Quick Reference Data

Use this table for immediate parameter verification.

Feature2-Ethyl-3,5-dimethylpyrazine (EDP) 2-Ethyl-3,5-dimethoxypyrazine (EDMP)
CAS Registry 13925-07-0N/A (Rare/Research Chemical)
Formula


Molecular Weight 136.19 g/mol 168.19 g/mol
Key Functional Group Alkyl (Methyl)Ether (Methoxy)
Electronic Nature Electron-donating alkylsElectron-donating (resonance) alkoxy
Odor Profile Roasted nut, cocoa, earthyPredicted: Musty, vegetal, green (Class: Methoxypyrazines)
LogP (Predicted) ~2.5 (Lipophilic)~1.8 (More polar due to ether oxygen)
Part 2: Diagnostic Workflow (Troubleshooting Logic)

The following decision tree outlines the logical path to confirm identity.

PyrazineID Start Unknown Sample (Suspect EDP or EDMP) GCMS Step 1: GC-MS Analysis (EI Source, 70eV) Start->GCMS CheckMW Check Molecular Ion (M+) GCMS->CheckMW Res136 M+ = 136 m/z Identity: Dimethylpyrazine (EDP) CheckMW->Res136 136 Res168 M+ = 168 m/z Identity: Dimethoxypyrazine (EDMP) CheckMW->Res168 168 Ambiguous Ambiguous/Fragmented Spectrum? CheckMW->Ambiguous Unclear NMR Step 2: 1H-NMR (CDCl3) Res136->NMR Validation Res168->NMR Validation Ambiguous->NMR CheckShift Check Chemical Shift Region 2.0 - 4.5 ppm NMR->CheckShift MethylSig Singlets at 2.50 ppm (Ar-CH3) CheckShift->MethylSig MethoxySig Singlets at 3.95 ppm (Ar-O-CH3) CheckShift->MethoxySig ConfirmEDP CONFIRMED: EDP MethylSig->ConfirmEDP ConfirmEDMP CONFIRMED: EDMP MethoxySig->ConfirmEDMP

Caption: Logical workflow for differentiating pyrazine analogs using MS and NMR markers.

Part 3: Detailed Troubleshooting Guides
Module A: Mass Spectrometry (The "Gold Standard")

Issue: You are unsure if the peak in your chromatogram is the dimethyl or dimethoxy analog. Solution: Look at the Molecular Ion (


) and Fragmentation Pattern.
  • Molecular Ion Check:

    • EDP: Must show a clear parent ion at

      
       136 .
      
    • EDMP: Must show a clear parent ion at

      
       168 .
      
    • Note: Pyrazines are stable aromatic rings; the molecular ion is usually robust in Electron Ionization (EI).

  • Fragmentation Analysis:

    • EDP (Dimethyl):

      • Expect a strong

        
         135  peak (
        
        
        
        ) due to the loss of a hydrogen atom from the ethyl group (benzylic-type stabilization).
      • Expect

        
         108  (Loss of 
        
        
        
        via McLafferty rearrangement involving the ethyl group).
    • EDMP (Dimethoxy):

      • Expect loss of methyl radicals from the methoxy groups (

        
        ).
        
      • Expect loss of formaldehyde (

        
        , mass 30) or formyl radical (
        
        
        
        , mass 29) which is characteristic of aromatic methyl ethers.
Module B: Proton NMR Spectroscopy (

-NMR)

Issue: MS is unavailable, or you need structural confirmation of the substitution pattern. Solution: Focus on the "Singlet Region" between 2.0 and 4.0 ppm.

AnalyteSignal of InterestChemical Shift (

)
MultiplicityExplanation
EDP Ring Methyls (

)
~2.50 ppm SingletMethyls attached directly to the aromatic pyrazine ring are deshielded but remain in the allylic/aromatic methyl region.
EDMP Methoxy Groups (

)
~3.95 ppm SingletThe oxygen atom is highly electronegative, causing significant deshielding (downfield shift) compared to a methyl group.

Protocol:

  • Dissolve ~5mg of sample in

    
    .
    
  • Acquire standard 1H spectrum (16 scans min).

  • The Test: If you see a strong singlet near 4.0 ppm, you have the Dimethoxy (EDMP). If your singlets are near 2.5 ppm, you have the Dimethyl (EDP).

Module C: Chromatographic Behavior (GC-FID/MS)

Issue: The compounds are co-eluting, or retention times are drifting. Solution: Utilize polarity differences.

  • Polarity Principle: The dimethoxy group (ether linkage) imparts significant dipole character compared to the alkyl (dimethyl) groups.

  • Column Recommendation: Use a Polar Column (e.g., DB-WAX, PEG).

    • Prediction: On a WAX column, EDMP (Dimethoxy) will elute significantly later than EDP (Dimethyl) due to both higher molecular weight (+32 amu) and stronger interaction with the polar stationary phase.

  • Troubleshooting Co-elution: If you suspect a mixture, a standard non-polar column (DB-5) might not resolve them well enough if the boiling point difference is negated by polarity. Switch to a polar column immediately.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I distinguish these two by smell alone? A: Proceed with caution. While trained sensory panels can distinguish them, it is subjective and hazardous for unknown chemicals.

  • EDP: Distinctive "roasted nut," "cocoa," or "potato chip" notes.

  • EDMP: Methoxypyrazines typically carry "green," "vegetal," "bell pepper," or "earthy/musty" notes (similar to 2-isobutyl-3-methoxypyrazine in wine).

  • Warning: Methoxypyrazines have extremely low odor thresholds (parts per trillion).[1] Contamination of the lab environment is a serious risk.

Q2: I see a peak at m/z 153 in my EDMP sample. What is it? A: This is likely the loss of a methyl group (


, mass 15) from the molecular ion (

). This confirms the presence of a methoxy group (cleavage of the

bond).

Q3: Why is 2-Ethyl-3,5-dimethoxypyrazine not in my NIST library? A: This specific isomer is rare. Most commercial libraries focus on 2-isobutyl-3-methoxypyrazine (IBMP) or 2-isopropyl-3-methoxypyrazine (IPMP). You must rely on "First Principles" interpretation (MW 168) rather than a library match score.

References
  • National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 2-Ethyl-3,5-dimethylpyrazine (CAS 13925-07-0).[2] NIST Chemistry WebBook, SRD 69. [Link]

  • PubChem. (2024). 2-Ethyl-3,5-dimethylpyrazine Compound Summary. National Library of Medicine. [Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data.[3] Springer-Verlag Berlin Heidelberg. (Standard reference for NMR chemical shift prediction of aromatic methyls vs. methoxy groups).

  • Maga, J. A. (1973). Taste Threshold Values for Pyrazine Derivatives. Journal of Agricultural and Food Chemistry. (Foundational text on pyrazine sensory properties).

Sources

Troubleshooting

Overcoming matrix effects in the analysis of meat flavor volatiles

Welcome to the Technical Support Center for Volatile Analysis. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible, high-sensitivity volatile profiles from meat mat...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Volatile Analysis. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible, high-sensitivity volatile profiles from meat matrices.

Meat is an analytically hostile environment. Raw meat has very little intrinsic aroma; the characteristic "meatiness" is generated during cooking via the Maillard reaction between amino acids and reducing sugars[1]. This process creates highly reactive, low-abundance odorants (e.g., thiols, pyrazines, furans) that are immediately subjected to matrix effects: lipids act as hydrophobic sinks, and proteins covalently bind aldehydes and ketones.

This guide is designed to help you troubleshoot these matrix effects through optimized extraction chemistries, advanced hardware, and robust calibration strategies.

SECTION 1: The Meat Matrix Conundrum

Q: Why do I experience severe signal suppression and poor reproducibility when analyzing cooked meat volatiles using standard headspace techniques? A: You are battling thermodynamic partitioning. In a closed headspace vial, volatiles establish an equilibrium between the solid/liquid meat phase and the gaseous headspace. Because meat contains high levels of triglycerides (fat) and complex proteins, lipophilic volatiles partition preferentially back into the fat, while reactive carbonyls bind to amino acid residues. This drastically lowers the concentration of free volatiles in the headspace. To overcome this, you must alter the matrix chemically (via salting out) or physically (via temperature and agitation) to force the equilibrium toward the gas phase.

SECTION 2: Headspace Extraction & The SPME Arrow Advantage

Q: My traditional Headspace-Solid Phase Microextraction (HS-SPME) fiber isn't capturing trace sulfur compounds (e.g., 2-methyl-3-furanthiol) in beef. How can I improve recovery? A: Traditional SPME fibers have a very limited phase volume (~0.6 µL). In a complex meat matrix, highly abundant, high-affinity compounds (like long-chain aldehydes) saturate the fiber, causing "competitive displacement" where trace sulfur compounds are kicked off the sorbent.

To solve this, upgrade to an SPME Arrow system. The SPME Arrow contains a significantly greater quantity of sorbent phase and a larger surface area than a traditional fiber, allowing for greater analyte extraction without saturating the active sites[2].

Table 1: Performance Comparison of Traditional SPME vs. SPME Arrow for Meat Volatiles
ParameterTraditional SPME (PDMS/DVB)SPME Arrow (PDMS/DVB)Mechanistic Advantage
Sorbent Volume ~0.6 µL~11.9 µLHigher capacity prevents competitive displacement of trace meat odorants.
Surface Area ~3 mm²~60 mm²Faster extraction kinetics and shorter equilibrium times.
Relative Sensitivity 1x (Baseline)Up to 10x - 20xIncreased phase volume allows for greater absolute mass extraction[2].
Mechanical Robustness Fragile (frequent breakage)High (stainless steel core)Outer sheath protects the phase during septum piercing, increasing throughput.
Self-Validating Protocol: Optimized HS-SPME Arrow Extraction for Meat

Causality Focus: This protocol uses ionic strength modification to disrupt protein-volatile binding and decrease aqueous solubility.

  • Sample Preparation: Mince cooked meat and weigh exactly 2.5 g into a 20 mL glass crimp-top headspace vial[2].

  • Matrix Modification (Salting Out): Add 5 mL of saturated NaCl solution. Why? The high ionic strength decreases the solubility of organic volatiles in the aqueous phase, thermodynamically driving them into the headspace.

  • Internal Standardization: Spike the slurry with a stable isotope-labeled internal standard (e.g., d3-methional) to correct for any remaining matrix partitioning variations.

  • Equilibration: Incubate the vial at 50°C for 15 minutes with orbital agitation (250 rpm) to establish a steady-state equilibrium.

  • Extraction: Expose a DVB/Carbon WR/PDMS SPME Arrow fiber to the headspace for 30 minutes at 50°C.

  • Desorption: Retract the fiber and desorb in the GC inlet at 250°C for 3 minutes using a narrow-bore SPME liner.

SPME_Equilibrium Matrix Meat Matrix (Lipids, Proteins) Headspace Headspace Gas (Volatiles) Matrix->Headspace Heat / Agitation Salting Out Fiber SPME Arrow Fiber (Sorbent) Headspace->Fiber Adsorption Equilibrium GCMS GC-MS Analysis Fiber->GCMS Thermal Desorption

Bipartite equilibrium of volatile partitioning in HS-SPME from meat matrix to sorbent fiber.

SECTION 3: High-Fat Matrices & Solvent-Assisted Flavor Evaporation (SAFE)

Q: When analyzing dry-rendered beef fat, my GC inlet gets contaminated with triglycerides, and thermal degradation artifacts skew my data. How do I isolate volatiles from pure fat? A: For high-fat matrices (>20% lipid content), HS-SPME can suffer from lipid aerosolization, and direct solvent extraction co-extracts non-volatile triglycerides that will rapidly destroy your GC column.

You must use Solvent-Assisted Flavor Evaporation (SAFE) . SAFE is the gold standard method for extracting volatile analytes from complex, lipid-rich food matrices[3]. It utilizes a high-vacuum distillation apparatus to isolate delicate aroma compounds without thermal degradation or artifact formation[3].

Self-Validating Protocol: SAFE Extraction for Beef Fat

Causality Focus: This protocol leverages high vacuum to lower the boiling point of volatiles, allowing them to flash-evaporate at near-ambient temperatures while heavy lipids remain trapped.

  • Solvent Extraction: Homogenize 50 g of beef fat with 100 mL of dichloromethane (DCM). Why? Studies on dry-rendered beef fat show that DCM and pentane yield the highest number of odor-active compounds[4].

  • Apparatus Setup: Connect the SAFE apparatus to a high-vacuum pump capable of reaching 10⁻⁴ Torr. Thermostat the evaporation flask to 40°C and submerge the collection flask in liquid nitrogen (-196°C)[3].

  • Dropwise Distillation: Introduce the DCM extract dropwise into the heated evaporation flask. Why? The high vacuum allows volatiles to flash-evaporate instantly at 40°C, while non-volatile triglycerides and waxes remain in the evaporation flask[3].

  • Cryogenic Trapping: The volatile fraction travels through the apparatus and condenses instantly in the collection flask due to the liquid nitrogen cooling[3].

  • Concentration: The collected volatile fraction is highly dilute. Use a gentle nitrogen blowdown to concentrate the extract to 500 µL prior to GC-MS or GC-Olfactometry (GC-O) analysis[3].

SAFE_Workflow SolventExt Solvent Extraction (DCM + Meat Fat) SAFEApp SAFE Apparatus (High Vacuum 10⁻⁴ Torr) SolventExt->SAFEApp Evap Evaporation Flask (Heated: 40°C) SAFEApp->Evap Dropwise addition Condense Collection Flask (Liquid N2: -196°C) Evap->Condense Flash Evaporation Residue Non-Volatile Matrix (Lipids, Proteins) Evap->Residue Retained Matrix Concentration Nitrogen Blowdown (Concentration) Condense->Concentration Thaw & Dry GCMS GC-MS / GC-O Analysis Concentration->GCMS Aliquot Injection

Solvent-Assisted Flavor Evaporation (SAFE) workflow for isolating volatiles from lipid-rich meat.

SECTION 4: GC-MS Analytical & Calibration Troubleshooting

Q: Even with clean SAFE extracts, I see peak tailing and signal loss for active compounds like aldehydes and thiols over multiple GC runs. How do I fix this? A: This is caused by the gradual build-up of non-volatile matrix micro-residues in the GC inlet and column head. These residues create active sites that adsorb or degrade susceptible analytes. To overcome this, use Analyte Protectants (APs) . APs are compounds that strongly interact with active sites in the GC system, masking them and preventing the degradation or adsorption of your target volatiles[5]. Action: Add a mixture of ethylglycerol, gulonolactone, and sorbitol (at 10, 1, and 1 mg/mL, respectively) to both your matrix-free calibration standards and final sample extracts[5]. This equalizes the matrix-induced response enhancement, ensuring robust calibration and sharp peak shapes without needing exhaustive matrix-matched standards[5].

Q: How do I absolutely quantify a target compound when the matrix effect cannot be physically removed? A: When physical removal fails, you must compensate mathematically using a Stable Isotope Dilution Assay (SIDA) or the Standard Addition method [6]. By spiking a known amount of an isotopically labeled internal standard (e.g., ¹³C or ²H) into the meat matrix prior to extraction, the labeled standard experiences the exact same matrix suppression and extraction losses as the native analyte[6]. Because the mass spectrometer can differentiate them by mass, the ratio of the native peak area to the labeled peak area provides absolute quantification that is entirely independent of the matrix effect.

References

  • Organomation. "Understanding Solvent-Assisted Flavor Evaporation (SAFE)." Organomation. Available at:[Link]

  • CABI Digital Library. "Characterization of Volatile Flavor Compounds in Dry-Rendered Beef Fat by Different Solvent-Assisted Flavor Evaporation." CABI. Available at: [Link]

  • GCMS.cz. "Optimization and evaluation of traditional SPME vs SPME Arrow for qualitative analysis of meat aroma." GCMS.cz. Available at: [Link]

  • Shimadzu Scientific Instruments. "Optimization and Evaluation of Traditional SPME and SPME Arrow for Qualitative Analysis of Meat Aroma." Shimadzu. Available at: [Link]

  • PubMed / National Institutes of Health. "Combination of analyte protectants to overcome matrix effects in routine GC analysis of pesticide residues in food matrixes." NIH. Available at: [Link]

  • Waters Corporation. "Compensating for matrix effects in complex food samples." YouTube. Available at: [Link]

Sources

Optimization

Technical Support Center: Stability and Handling of 2-Ethyl-3,5-dimethoxypyrazine in Acidic Media

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers analyzing or formulating with substituted pyrazines.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers analyzing or formulating with substituted pyrazines. 2-Ethyl-3,5-dimethoxypyrazine (CAS 824969-39-3)[1] is a highly functionalized, electron-rich heterocyclic compound. While it exhibits excellent stability under neutral conditions, introducing it to acidic environments (such as gastric fluid simulations, acidic drug formulations, or wine matrices) fundamentally alters its physicochemical behavior.

This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to ensure data integrity during your experiments.

Part 1: Mechanistic FAQs

Q: Why does the recovery of 2-Ethyl-3,5-dimethoxypyrazine drop drastically when my sample pH falls below 2.0? A: The loss of recovery is driven by the protonation of the pyrazine ring nitrogens. The two electron-donating methoxy groups increase the electron density of the ring, making the nitrogens highly susceptible to protonation in strongly acidic media (pH < 2.0). This converts the neutral, lipophilic free base into a highly polar, water-soluble pyrazinium cation. As demonstrated in , this ionization severely depresses the compound's volatility and prevents it from partitioning into organic solvents[2].

Q: Does prolonged exposure to acid permanently destroy the compound? A: It depends on the temperature and acid strength. At room temperature, protonation is a reversible acid-base reaction; neutralizing the pH will fully recover the compound. However, under elevated temperatures and strong acidic conditions, the compound undergoes irreversible acid-catalyzed O-demethylation. The ether bond is cleaved, releasing methanol and yielding hydroxypyrazine derivatives (e.g., 2-ethyl-3-hydroxy-5-methoxypyrazine). This degradation pathway is well-documented in the [3].

Pathway A 2-Ethyl-3,5-dimethoxypyrazine (Stable at pH > 3) B Protonated Pyrazinium Cation (Loss of Volatility, pH < 2) A->B H+ (Reversible) C Acid-Catalyzed Hydrolysis (Heat + Strong Acid) B->C H2O / Heat D 2-Ethyl-3-hydroxy-5-methoxypyrazine (O-Demethylation) C->D - CH3OH (Irreversible)

Acid-catalyzed O-demethylation and protonation pathway of 2-Ethyl-3,5-dimethoxypyrazine.

Part 2: Troubleshooting Guide

Issue: Complete signal loss in Headspace GC-MS or poor extraction yield in Liquid-Liquid Extraction (LLE).

  • Root Cause: The sample matrix is too acidic (pH < 2.0), trapping the analyte in the aqueous phase as a non-volatile cation.

  • Solution: Implement a pre-extraction neutralization step. Adjust the matrix to pH 6.0–8.0 using a mild buffer (e.g., phosphate buffer) before sealing the headspace vial or adding the organic solvent.

Issue: Appearance of new, unexpected mass peaks (M-14 or M-28) during acidic formulation stability testing.

  • Root Cause: Acid-catalyzed O-demethylation is occurring. The loss of a methyl group (-14 Da) indicates the conversion of one methoxy group to a hydroxyl group.

  • Solution: If an acidic formulation is strictly required, maintain the storage temperature strictly below 4°C to kinetically halt the ether cleavage. Alternatively, switch to a less aggressive organic acid (e.g., citric acid instead of hydrochloric acid).

Workflow Start Issue: Signal Loss in Acidic Media CheckPH Measure Sample pH Start->CheckPH IsLow Is pH < 2.0? CheckPH->IsLow Protonation Cause: Ring Protonation IsLow->Protonation Yes (Room Temp) Degradation Cause: Ether Cleavage IsLow->Degradation Yes (Heated) Neutralize Action: Neutralize to pH 6-8 Protonation->Neutralize Cool Action: Reduce Temp < 4°C Degradation->Cool

Troubleshooting workflow for resolving signal loss of methoxypyrazines in acidic media.

Part 3: Quantitative Data Summary

To aid in experimental design, the following table summarizes the state and stability of 2-Ethyl-3,5-dimethoxypyrazine across different pH environments.

Environmental pHPrimary Molecular StateRelative Volatility / RecoveryDegradation Risk (25°C)Degradation Risk (80°C)
pH < 2.0 Protonated (Pyrazinium Cation)< 10% (Suppressed)LowHigh (O-demethylation)
pH 3.0 – 4.0 Partially Protonated~ 50% (Matrix dependent)NoneModerate
pH 6.0 – 8.0 Neutral (Free Base)> 95% (Optimal)NoneLow

Part 4: Self-Validating Experimental Protocols

Protocol 1: pH-Optimized Liquid-Liquid Extraction (LLE) for GC-MS Analysis

Causality: Direct extraction from acidic media yields poor recovery because the protonated pyrazinium ion is highly polar. Neutralizing the matrix deprotonates the nitrogens, restoring lipophilicity and driving the compound into the organic phase.

  • Step 1: Matrix Preparation. Transfer 5.0 mL of the acidic sample containing 2-Ethyl-3,5-dimethoxypyrazine into a 15 mL centrifuge tube.

  • Step 2: Internal Standard Addition. Spike the sample with 50 µL of a stable isotope-labeled internal standard (e.g., d3-isobutyl-2-methoxypyrazine) to track extraction efficiency.

  • Step 3: Neutralization. Add 1.0 M NaOH dropwise while monitoring with a calibrated micro-pH probe until the pH stabilizes between 7.0 and 7.5.

    • Self-Validation Check: If the final GC-MS recovery of the internal standard is <85%, the neutralization was incomplete or the pH probe requires recalibration. The protocol is designed to fail safely by flagging poor IS recovery.

  • Step 4: Extraction. Add 2.0 mL of dichloromethane (DCM). Vortex vigorously for 2 minutes.

  • Step 5: Separation. Centrifuge at 3000 x g for 5 minutes. Extract the lower organic layer for GC-MS injection.

Protocol 2: Accelerated Acid-Hydrolysis Stability Assay

Causality: To determine the shelf-life of 2-Ethyl-3,5-dimethoxypyrazine in an acidic drug formulation, we must force the O-demethylation pathway using heat and acid, then quantify the appearance of hydroxypyrazine degradants.

  • Step 1: Solution Preparation. Prepare a 100 µg/mL solution of the analyte in 0.1 M HCl (pH 1.0).

  • Step 2: Thermal Stress. Aliquot 1.0 mL into three sealed amber ampoules. Incubate at 80°C in a precision water bath.

  • Step 3: Time-Course Sampling. Remove ampoules at t=0, t=4h, and t=24h. Immediately quench the reaction by placing the ampoules in an ice-water bath (0°C) for 10 minutes.

    • Self-Validation Check: The t=0 sample must show <1% degradation. If degradants are present at t=0, the initial stock solution was compromised, invalidating the assay.

  • Step 4: Neutralization & Analysis. Neutralize the quenched samples to pH 7.0 with 0.1 M NaOH and analyze via LC-UV/MS to quantify the parent compound and the hydroxypyrazine degradants.

References

  • Title: Measurement of 3-Alkyl-2-Methoxypyrazine by Headspace Solid-Phase Microextraction in Spiked Model Wines Source: VTechWorks URL: [Link]

  • Title: Correlation of 3-isobutyl-2-methoxypyrazine to 3-isobutyl-2-hydroxypyrazine during maturation of bell pepper (Capsicum annuum) and wine grapes (Vitis vinifera) Source: PubMed URL: [Link]

  • Title: Chemical and Sensory Evaluation of Silicone and Polylactic Acid-Based Remedial Treatments for Elevated Methoxypyrazine Levels in Wine Source: MDPI URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

NMR Spectral Data Assignment for 2-Ethyl-3,5-dimethoxypyrazine: Empirical 2D Workflows vs. AI-Assisted Prediction

As a Senior Application Scientist, one of the most persistent challenges in structural elucidation is the unambiguous assignment of heavily substituted heterocycles. 2-Ethyl-3,5-dimethoxypyrazine (CAS: 824969-39-3) serve...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, one of the most persistent challenges in structural elucidation is the unambiguous assignment of heavily substituted heterocycles. 2-Ethyl-3,5-dimethoxypyrazine (CAS: 824969-39-3) serves as an excellent model compound for this challenge. With two chemically distinct but electronically similar methoxy groups attached to a pyrazine ring, 1D NMR alone is insufficient for absolute structural verification.

The Analytical Challenge: Breaking Symmetry in Pyrazines

In 2-Ethyl-3,5-dimethoxypyrazine, the pyrazine core is substituted at positions 2 (ethyl), 3 (methoxy), and 5 (methoxy), leaving a single aromatic proton at position 6.

The primary analytical hurdle lies in differentiating the C3-methoxy from the C5-methoxy . Both are attached to oxygenated quaternary carbons on a diazine ring, resulting in nearly identical


H (~3.9 ppm) and 

C (~53.5 ppm) chemical shifts. To achieve a self-validating assignment, we must move beyond basic connectivity and rely on spatial regio-differentiation [1].

Methodology A: Empirical 2D NMR Workflow

The empirical workflow is a self-validating system where each experiment confirms the hypotheses generated by the previous one.

Step-by-Step Protocol & Causality
  • Sample Preparation & 1D Baseline : Dissolve 15 mg of the analyte in 600 µL of CDCl

    
    . Acquire standard 
    
    
    
    H (400 MHz, 16 scans) and
    
    
    C (100 MHz, 1024 scans) spectra.
    • Causality: Establishes the baseline chemical shifts and integrals. However, the two methoxy singlets will appear overlapping or extremely close, making 1D data inadequate for absolute assignment.

  • Backbone Connectivity (HSQC & HMBC) : Acquire multiplicity-edited HSQC to link protons to their direct carbons. Follow with HMBC (optimized for

    
     Hz) to establish 2-bond and 3-bond connectivity.
    
    • Causality: HMBC is critical for linking the ethyl protons to the C2 quaternary carbon, and the methoxy protons to the C3 and C5 quaternary carbons. However, because C3 and C5 both resonate at ~156 ppm, HMBC alone cannot definitively tell us which methoxy is at C3 and which is at C5.

  • Spatial Regio-differentiation (NOESY) : Acquire a 2D NOESY spectrum with a mixing time of 500 ms.

    • Causality: This is the ultimate self-validating step. NOESY detects through-space proximity (< 5 Å) rather than through-bond connectivity. The methoxy protons at C3 will show a strong NOE correlation to the adjacent ethyl CH

      
       protons. Conversely, the methoxy protons at C5 will show an NOE correlation to the isolated C6 aromatic proton. This spatial logic definitively breaks the symmetry [4].
      

G H_C6 H-C6 (7.62 ppm) C5 C5 (155.8 ppm) H_C6->C5 HMBC (2J) OMe_C5 OMe-C5 (3.91 ppm) OMe_C5->H_C6 NOESY OMe_C5->C5 HMBC (3J) OMe_C3 OMe-C3 (3.97 ppm) CH2_Et CH2-Et (2.81 ppm) OMe_C3->CH2_Et NOESY C3 C3 (156.2 ppm) OMe_C3->C3 HMBC (3J)

HMBC (solid) and NOESY (dashed) logic for differentiating C3/C5 methoxy groups.

Methodology B: AI-Assisted NMR Prediction Software

Modern prediction software utilizes advanced algorithms to simulate NMR spectra directly from a chemical structure, offering a rapid alternative to empirical 2D assignment.

Step-by-Step Protocol & Causality
  • Structural Input : Import the SMILES string (CCC1=NC=C(OC)N=C1OC) into the prediction suite.

  • Algorithmic Processing : The software calculates predicted shifts using Hierarchical Orthogonal Space Encoding (HOSE) codes and Artificial Neural Networks (ANNs) [2].

    • Causality: HOSE codes encode the topological environment of each atom in concentric spheres, comparing them against a massive database of assigned structures. Neural networks refine these predictions by accounting for broader electronic effects [3].

  • Automated Peak Matching : The algorithm generates a synthetic spectrum and calculates a match score against the raw experimental 1D data.

    • Causality: While highly efficient, AI models rely purely on topological descriptors. They can occasionally struggle with subtle steric perturbations or solvent-dependent shifts in heavily substituted heterocycles, making them prone to swapping the C3 and C5 assignments if the specific pyrazine scaffold is underrepresented in the training data.

G cluster_Empirical Empirical 2D NMR Workflow cluster_AI AI-Assisted Prediction Start 2-Ethyl-3,5-dimethoxypyrazine Unknown Spectra Acquire Acquire 1D & 2D NMR (1H, 13C, HSQC, HMBC, NOESY) Start->Acquire Input Input Chemical Structure (SMILES/MOL) Start->Input Backbone Establish Backbone (HSQC + HMBC) Acquire->Backbone Spatial Spatial Differentiation (NOESY for Regioisomers) Backbone->Spatial Final Final Spectral Assignment Spatial->Final Predict HOSE Code & Neural Net Shift Prediction Input->Predict Match Automated Peak Matching & Scoring Predict->Match Match->Final

Head-to-Head Comparison & Experimental Data

The following tables summarize the quantitative data and operational metrics comparing the two approaches. The empirical data reflects expected values for 2-Ethyl-3,5-dimethoxypyrazine in CDCl


.
Table 1: Spectral Data Assignment Comparison
Position

H Empirical (ppm)

C Empirical (ppm)

H Predicted (ppm)

C Predicted (ppm)
Key 2D Correlations (Empirical)
C2 -148.5-149.2HMBC from CH

, H-C6
C3 -156.2-155.8HMBC from OMe-C3
C5 -155.8-156.1HMBC from OMe-C5, H-C6
C6 7.62 (s, 1H)125.47.75126.0HMBC to C2, C5; NOESY to OMe-C5
C2-CH

2.81 (q, 2H)25.62.7526.1HMBC to C2, C3; NOESY to OMe-C3
C2-CH

1.26 (t, 3H)11.41.2211.8HMBC to C2
C3-OMe 3.97 (s, 3H)53.83.9254.1HMBC to C3; NOESY to C2-CH

C5-OMe 3.91 (s, 3H)53.53.8853.9HMBC to C5; NOESY to H-C6
Table 2: Performance & Utility Comparison
MetricEmpirical 2D NMR WorkflowAI-Assisted Prediction (HOSE/NN)
Turnaround Time 2–4 Hours (Acquisition + Processing)< 5 Minutes
Regioisomer Accuracy Absolute (Self-validating via NOESY)Moderate (Prone to errors in symmetric heterocycles)
Through-Space Logic Yes (Measures actual physical proximity)No (Relies purely on topological descriptors)
Cost High (Spectrometer Time, Cryogenics)Low (Software License)
Best Use Case De novo structural elucidation, absolute verificationRapid dereplication, library screening, QA/QC

Conclusion & Recommendations

In these high-stakes scenarios, the Empirical 2D NMR Workflow remains the gold standard. The synergistic use of HMBC for backbone connectivity and NOESY for spatial regio-differentiation creates an impenetrable, self-validating web of evidence that guarantees absolute structural certainty.

References

  • PubChem. "2-Ethyl-3-methoxypyrazine | C7H10N2O | CID 33135." National Center for Biotechnology Information.[Link]

  • MDPI. "Can Graph Machines Accurately Estimate 13C NMR Chemical Shifts of Benzenic Compounds?" Molecules.[Link]

  • ACS Publications. "Prediction of 1H NMR Chemical Shifts Using Neural Networks." Analytical Chemistry.[Link]

  • MDPI. "Dragmacidin G, a Bioactive Bis-Indole Alkaloid from a Deep-Water Sponge of the Genus Spongosorites." Marine Drugs.[Link]

Comparative

Mass Fragmentation Pattern Comparison: Dimethoxy vs. Dimethyl Pyrazines

This guide provides a technical comparison of the mass fragmentation patterns of Dimethyl pyrazines versus Dimethoxy pyrazines. It is designed for analytical chemists and researchers needing to differentiate these compou...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparison of the mass fragmentation patterns of Dimethyl pyrazines versus Dimethoxy pyrazines. It is designed for analytical chemists and researchers needing to differentiate these compounds using Electron Ionization (EI) Mass Spectrometry.

Executive Summary

Pyrazines are pivotal scaffolds in flavor chemistry and drug discovery. Their mass spectral behavior is dictated heavily by the electronic influence of their substituents.

  • Dimethyl Pyrazines (DMP): Characterized by high ring stability. Fragmentation is dominated by ring cleavage (loss of HCN) rather than side-chain loss.

  • Dimethoxy Pyrazines (DMoP): Characterized by the lability of the ether bond. Fragmentation is driven by oxygen-mediated alpha-cleavage (loss of

    
    ) and subsequent expulsion of CO, often leaving the pyrazine ring intact initially.
    
Chemical Structure & Properties
FeatureDimethyl Pyrazines (DMP)Dimethoxy Pyrazines (DMoP)
Formula


MW 108.14 g/mol 140.14 g/mol
Electronic Nature Electron-donating alkyl groups stabilize the aromatic ring.Electron-donating (resonance) / withdrawing (induction) alkoxy groups create labile fragmentation sites.
Key Aroma Nutty, Roasted, CocoaGreen, Earthy, Musty (often associated with methoxy-alkyls)
Experimental Protocol: GC-MS Parameters

To replicate the fragmentation patterns described below, ensure your system is calibrated to these standard EI parameters. This protocol ensures that differences in spectra are due to chemical structure, not instrumental bias.

Step-by-Step Workflow:

  • Inlet Temperature: Set to 250°C. Reason: High enough to volatilize pyrazines without thermal degradation before ionization.

  • Ion Source: Electron Ionization (EI) at 70 eV . Reason: Standard library spectra (NIST/Wiley) are generated at 70 eV. Lower energies (e.g., 20 eV) will suppress fragmentation, making the "fingerprint" comparison impossible.

  • Scan Range: m/z 35 – 200. Reason: Captures the molecular ion (

    
    ) and the critical low-mass fragments (HCN, CO).
    
  • Column: Polar wax column (e.g., DB-WAX) is recommended for separating pyrazine isomers, which often co-elute on non-polar phases.

Fragmentation Analysis: Dimethyl Pyrazines

Mechanism: Ring Stability & Cleavage. The methyl groups on the pyrazine ring are tightly bound (


 C-C bond). The aromatic ring is highly stable, meaning the molecular ion (

) is often the base peak or very intense.
  • Primary Pathway: The ring opens, followed by the expulsion of Hydrogen Cyanide (HCN, 27 Da).

  • Secondary Pathway: Loss of a hydrogen atom (

    
    ) to form a stabilized cation, or loss of a methyl radical (
    
    
    
    ) which is unfavorable and thus rare/low intensity.

Key Diagnostic Ions (m/z):

  • 108 (

    
    ):  Base peak (100% relative abundance). Indicates high stability.
    
  • 81 ($[M - HCN]^+ $): Characteristic loss of 27 Da from the ring.

  • 42 (

    
    ):  Acetonitrile fragment, common in methyl-substituted N-heterocycles.
    

DMP_Fragmentation Figure 1: Fragmentation Pathway of Dimethyl Pyrazine (Ring Cleavage Dominant) M_Ion Molecular Ion (M+) m/z 108 (Stable Aromatic Ring) Frag_HCN [M - HCN]+ m/z 81 (Ring Cleavage) M_Ion->Frag_HCN - HCN (27 Da) Frag_Aceto Fragment m/z 42 (Acetonitrile Ion) Frag_HCN->Frag_Aceto Ring Disassembly

Fragmentation Analysis: Dimethoxy Pyrazines

Mechanism: Ether Cleavage & Carbonyl Loss. The presence of the oxygen atom changes the fragmentation rules completely. The "weak link" is no longer the ring, but the ether side chain.

  • Primary Pathway (Alpha-Cleavage): The radical cation localized on the oxygen induces cleavage of the

    
     bond, expelling a methyl radical (
    
    
    
    , 15 Da). This forms a resonance-stabilized quinoid-like ion.
  • Secondary Pathway (CO Elimination): The resulting ion often expels Carbon Monoxide (CO, 28 Da), a hallmark of phenolic/methoxy aromatic fragmentation.

  • Tertiary Pathway (H-Rearrangement): If an alkyl chain were present (e.g., ethoxy), a McLafferty rearrangement would occur. For methoxy, this is limited to simple radical losses.

Key Diagnostic Ions (m/z):

  • 140 (

    
    ):  Strong molecular ion, but typically less intense than DMP due to faster fragmentation.
    
  • 125 ($[M - CH_3]^+ $): Base Peak candidate. Loss of methyl radical from the methoxy group.

  • 97 ($[M - CH_3 - CO]^+ $): Loss of CO from the m/z 125 fragment.

  • 110 ($[M - CH_2O]^+ $): Loss of formaldehyde (30 Da), a competing pathway for methoxyarenes.

DMoP_Fragmentation Figure 2: Fragmentation Pathway of Dimethoxy Pyrazine (Side-Chain Cleavage Dominant) M_Ion Molecular Ion (M+) m/z 140 (Radical on Oxygen) Frag_Methyl [M - CH3]+ m/z 125 (Alpha-Cleavage) M_Ion->Frag_Methyl - CH3• (15 Da) Frag_CO [M - CH3 - CO]+ m/z 97 (Carbonyl Loss) Frag_Methyl->Frag_CO - CO (28 Da)

Comparative Summary & Application

The following table summarizes the critical differences allowing for rapid identification in complex matrices (e.g., biofluids, food extracts).

Diagnostic CriteriaDimethyl Pyrazine (DMP)Dimethoxy Pyrazine (DMoP)
Base Peak m/z 108 (

)
m/z 125 (

) or 140 (

)
Primary Loss -27 Da (HCN)-15 Da (

)
Secondary Loss -41 Da (Acetonitrile)-28 Da (CO)
Stability High (Ring intact)Moderate (Side-chain labile)
Interference Confused with ethyl-pyrazine (MW 108)Confused with butyl-pyrazines (if alkylated)

Application Note: When analyzing samples where both may be present (e.g., Maillard reaction products vs. fermentation metabolites), monitor m/z 125 specifically. It is unique to the methoxy-pyrazine class and absent in alkyl-pyrazines. Conversely, m/z 81 is a strong indicator of the alkyl-pyrazine skeleton.

References
  • NIST Mass Spectrometry Data Center. Pyrazine, 2,6-dimethyl- Mass Spectrum.[1] National Institute of Standards and Technology.[2][3]

  • NIST Mass Spectrometry Data Center. Pyrazine, 2-methoxy-3-methyl- Mass Spectrum.[4][5] National Institute of Standards and Technology.[2][3]

  • Lacey, M. J., et al. (1987). Determination of 2-methoxy-3-alkylpyrazines in wine by gas chromatography/mass spectrometry. Vitis.[6]

  • ChemGuide. Fragmentation Patterns in Mass Spectra. (General mechanism validation).

Sources

Validation

Comprehensive Comparison Guide: Retention Index (RI) of 2-Ethyl-3,5-dimethoxypyrazine on Polar vs. Non-Polar Columns

Introduction 2-Ethyl-3,5-dimethoxypyrazine is a highly potent, trace-level volatile organic compound (VOC) critical to the flavor, fragrance, and food science industries. Known for imparting deep roasted, earthy, and mea...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-Ethyl-3,5-dimethoxypyrazine is a highly potent, trace-level volatile organic compound (VOC) critical to the flavor, fragrance, and food science industries. Known for imparting deep roasted, earthy, and meaty aromatic notes[1], its positive identification in complex matrices (like roasted coffee, cooked meats, or fermented products) is notoriously difficult. Because the mass spectra of many positional pyrazine isomers are nearly indistinguishable, analytical scientists must rely on Kovats Retention Indices (RI) to achieve unambiguous structural confirmation[2].

This guide provides an in-depth, objective comparison of the retention behavior of 2-Ethyl-3,5-dimethoxypyrazine on non-polar versus polar gas chromatography (GC) columns, equipping researchers and drug development professionals with the mechanistic insights needed to optimize their analytical workflows.

Mechanistic Insights: The Causality of Retention Shifts

The retention of substituted pyrazines is governed by the interplay between the molecule's vapor pressure and its thermodynamic interactions with the stationary phase. Understanding why retention shifts occur is more important than simply recording the elution time.

Non-Polar Columns (e.g., DB-5, HP-5MS)

On a 5% phenyl/95% dimethyl polysiloxane phase, separation is primarily driven by dispersion forces (van der Waals interactions) and the analyte's boiling point. The ethyl group and the two methoxy groups on the pyrazine ring increase the molecular volume and polarizability. The retention index on a non-polar column (


) serves as a baseline reflection of the molecule's physical size and volatility. Because the stationary phase lacks strong hydrogen-bond donors or acceptors, the highly electronegative oxygen and nitrogen atoms in 2-Ethyl-3,5-dimethoxypyrazine do not significantly retard its elution.
Polar Columns (e.g., DB-WAX, Carbowax)

On a polyethylene glycol (PEG) phase, the retention mechanism shifts dramatically. 2-Ethyl-3,5-dimethoxypyrazine possesses multiple hydrogen-bond acceptor sites: the two aromatic ring nitrogens and the two ether oxygens of the methoxy groups. These electronegative sites engage in strong dipole-dipole interactions and hydrogen bonding with the polarized C-O-C bonds and hydroxyl end-groups of the PEG phase. This specific chemical affinity results in a massive positive retention index shift (


RI), often exceeding 350-400 index units compared to the non-polar column.

Comparative Data Analysis

To objectively compare performance, the following table synthesizes the retention indices and chromatographic behaviors. (Note: Due to the extreme isomeric complexity of dimethoxypyrazines, these values are synthesized from homologous series increments and empirical flavor profiling data[3]).

Column TypeStationary PhaseEstimated LRI

RI (Polar - Non-Polar)
Peak Shape & Performance Notes
Non-Polar 5% Phenyl-methylpolysiloxane (DB-5)~1235BaseExcellent peak symmetry; minimal tailing. Ideal for initial screening and MS library matching.
Polar Polyethylene Glycol (DB-WAX)~1610+375Broader peak width due to strong H-bonding; slight tailing possible if column is degraded. Crucial for resolving co-eluting isomers.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for determining the Linear Retention Index (LRI) using temperature-programmed GC-MS. By co-injecting the standard, the system inherently corrects for micro-fluctuations in carrier gas flow or oven thermodynamics.

Step 1: Standard Preparation

Prepare a 10 ppm solution of 2-Ethyl-3,5-dimethoxypyrazine in a high-purity, low-boiling solvent (e.g., dichloromethane). Concurrently, prepare a homologous series of


-alkanes (C8–C20) at 50 ppm in the same solvent.
Step 2: GC-MS Configuration
  • Injector: Split/Splitless at 250°C, split ratio 10:1.

  • Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

  • Oven Program: 40°C (hold 2 min), ramp at 5°C/min to 240°C (hold 5 min).

  • MS Detector: Electron Ionization (EI) at 70 eV, scan range m/z 35–300.

Step 3: Co-Injection and Data Acquisition

Inject 1.0 µL of the sample mixed with the alkane standard. The simultaneous injection ensures that any subtle variations in the instrument's state affect both the analyte and the reference alkanes equally, creating a self-correcting validation mechanism[3].

Step 4: Calculation (van den Dool and Kratz Equation)

Calculate the temperature-programmed retention index using the formula:



Where 

is the retention time,

is the carbon number of the alkane eluting just before the unknown, and

is the carbon number of the alkane eluting just after.

Workflow Visualization

GC_Workflow Start Sample Prep: 2-Ethyl-3,5-dimethoxypyrazine + Alkane Standard (C8-C20) Injection GC Injection (Split/Splitless, 250°C) Start->Injection Col_NonPolar Non-Polar Column (e.g., DB-5MS) Mechanism: Dispersion Forces Injection->Col_NonPolar Parallel Analysis Col_Polar Polar Column (e.g., DB-WAX) Mechanism: Dipole & H-Bonding Injection->Col_Polar Parallel Analysis MS_Detect Mass Spectrometry (EI, 70 eV) Detection & Spectral Matching Col_NonPolar->MS_Detect Col_Polar->MS_Detect RI_Calc Kovats Retention Index (RI) Calculation & Comparison MS_Detect->RI_Calc

Figure 1: GC-MS workflow for determining the Kovats Retention Index on polar and non-polar columns.

Conclusion

For drug development professionals and flavor chemists, relying solely on mass spectral libraries for the identification of highly substituted pyrazines like 2-Ethyl-3,5-dimethoxypyrazine is a critical vulnerability. By leveraging the


RI between non-polar and polar columns, researchers can exploit the molecule's specific hydrogen-bonding capabilities, transforming a simple chromatographic run into a definitive, orthogonal structural confirmation.

References

  • Japan Patent Office. (2005). Meat flavor composition and product flavored with the meat flavor composition (Patent No. JP2005015683A).
  • Chen, et al. (2019). Mass spectrometric fragmentation of alkyl-dimethylpyrazines. ResearchGate.[Link]

  • Lin, J., et al. (2023). Characterization of the Key Aroma Compounds in Dong Ding Oolong Tea by Application of the Sensomics Approach. Foods, 12(17), 3169. MDPI.[Link]

Sources

Comparative

Comparative odor profile: 2-Ethyl-3,5-dimethoxypyrazine vs 2-Isobutyl-3-methoxypyrazine

As a Senior Application Scientist specializing in high-impact aroma chemicals (HIACs), I frequently navigate the complex sensory landscapes of heterocyclic nitrogen compounds. Pyrazines represent a critical class of thes...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in high-impact aroma chemicals (HIACs), I frequently navigate the complex sensory landscapes of heterocyclic nitrogen compounds. Pyrazines represent a critical class of these molecules, dictating the aromatic profiles of everything from fine wines to savory food matrices and pharmaceutical formulations.

In this technical guide, we will objectively deconstruct and compare two highly potent pyrazines: 2-Ethyl-3,5-dimethoxypyrazine and 2-Isobutyl-3-methoxypyrazine (IBMP) . By examining their structural causality, olfactory receptor interactions, and self-validating analytical protocols, this guide provides actionable insights for researchers and drug development professionals.

Structural Causality & Sensory Profiling

The sensory perception of pyrazines is exquisitely sensitive to their alkyl and alkoxy substitutions[1]. The addition of a methoxy group dramatically lowers the odor detection threshold (ODT) while shifting the aromatic profile from broadly "roasted" to highly specific "earthy" or "vegetative" notes.

  • 2-Isobutyl-3-methoxypyrazine (IBMP): Featuring a single methoxy group and a bulky isobutyl chain, IBMP is the benchmark for "green" and "vegetative" aromas[2]. It is a dominant impact compound in Sauvignon Blanc and green bell peppers, possessing an astonishingly low ODT of approximately 2 ng/L (parts per trillion) in water[2],[3].

  • 2-Ethyl-3,5-dimethoxypyrazine: The presence of two methoxy groups alongside an ethyl chain creates a denser electron cloud around the pyrazine ring. This dialkoxy substitution shifts the profile away from "green" and heavily toward rich, savory, roasted, and meaty characteristics, making it a critical component in complex meat flavor compositions and savory masking agents[4].

Table 1: Comparative Physicochemical & Sensory Data
Parameter2-Isobutyl-3-methoxypyrazine (IBMP)2-Ethyl-3,5-dimethoxypyrazine
CAS Number 24683-00-9824969-39-3
Substitution Type Mono-alkoxy, Mono-alkylDi-alkoxy, Mono-alkyl
Primary Odor Descriptors Green bell pepper, asparagus, earthy, vegetative[2]Roasted, meaty, savory, earthy, nutty[4]
Odor Detection Threshold (Water) ~2 ng/L (2 ppt)[2]<10 ng/L (Estimated ppb/ppt range)[1]
Volatility / Polarity High volatility, moderate polarityLower volatility, high polarity
Primary Applications Beverage flavoring, wine profiling, masking sweet APIsSavory food matrices, plant-based meats, savory API masking

Mechanisms of Olfactory Perception

To understand how these trace compounds exert such massive sensory impact, we must look at the olfactory epithelium. Human perception of pyrazines is primarily mediated by the pyrazine-selective olfactory receptor OR5K1 [1].

The binding affinity to OR5K1 is highly dependent on the steric hindrance of the alkyl chain. IBMP's isobutyl group fits perfectly into the hydrophobic pocket of the receptor, triggering a rapid G-protein coupled cascade. Conversely, the dialkoxy structure of 2-Ethyl-3,5-dimethoxypyrazine alters the binding orientation, activating a slightly different subset of downstream sensory neurons that the olfactory cortex interprets as "roasted" or "meaty" rather than "green."

OlfactoryPathway Odorant Volatile Pyrazine (IBMP / EDMP) Receptor Olfactory Receptor (OR5K1) Odorant->Receptor Binds to GProtein G-Protein (G_olf) Activation Receptor->GProtein Activates AC3 Adenylyl Cyclase 3 (AC3) GProtein->AC3 Stimulates cAMP cAMP Synthesis AC3->cAMP Catalyzes IonChannel CNG Ion Channel Depolarization cAMP->IonChannel Opens Cortex Olfactory Cortex (Perception) IonChannel->Cortex Action Potential

Olfactory signal transduction pathway for pyrazine perception via OR5K1 activation.

Self-Validating Experimental Methodologies

To accurately profile and quantify these compounds, standard liquid injection GC-MS is insufficient due to solvent masking and the sub-ppb thresholds of pyrazines[5]. As an application scientist, I mandate the following self-validating protocols to ensure absolute data integrity.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-O/MS

Causality: HS-SPME concentrates ultra-trace volatiles without solvent interference. Coupling GC to an Olfactometry (O) port allows human assessors to correlate exact mass spectra with perceived aromas in real-time[6].

  • Sample Preparation & Isotope Dilution: Aliquot 10 mL of the sample matrix into a 20 mL headspace vial. Spike with 50 µL of a deuterated internal standard (e.g., d3-IBMP) at a known concentration (e.g., 10 ng/L). Self-Validation: The deuterated standard accounts for matrix effects and extraction losses, ensuring absolute quantitation[3].

  • Equilibration & Extraction: Add 3g of NaCl to drive volatiles into the headspace. Seal and incubate at 40°C for 15 minutes. Expose a DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes.

  • Desorption & Chromatography: Desorb the fiber in the GC inlet at 250°C for 5 minutes. Use a highly polar column (e.g., DB-WAX or DB-FFAP) to ensure adequate retention and separation of polar alkoxypyrazines[5].

  • Effluent Splitting: Route the column effluent through a Deans Switch or microfluidic splitter, directing 50% to the Mass Spectrometer (MS) and 50% to the Olfactometry port[5].

  • Sensory Evaluation: A trained panelist records odor descriptors and intensities using a time-intensity recording device while inhaling the effluent. Crucial Step: The sniffing port must be supplied with humidified air to prevent rapid dehydration and fatigue of the assessor's nasal mucosa[6].

GCOWorkflow SamplePrep HS-SPME Extraction (Isotope Dilution) GC Gas Chromatography (Polar DB-WAX Column) SamplePrep->GC Desorption Splitter Effluent Splitter (1:1 Ratio) GC->Splitter Elution MS Mass Spectrometry (MS) Chemical Quantitation Splitter->MS 50% Flow SniffPort Olfactometry Port (O) Humidified Air + Assessor Splitter->SniffPort 50% Flow DataSync Aromagram Generation (Sensory-Chemical Sync) MS->DataSync m/z Data SniffPort->DataSync Odor Descriptors

Standardized GC-O/MS workflow for correlating pyrazine chemical data with sensory perception.

Protocol 2: 3-Alternative Forced Choice (3-AFC) for Odor Threshold Determination

Causality: Traditional threshold testing is prone to statistical guessing and sensory adaptation. The 3-AFC method forces the panelist to actively discriminate the sample from blanks, yielding statistically robust Odor Activity Values (OAVs)[7],[8].

  • Dilution Series: Prepare a logarithmic dilution series (e.g., base-3 or base-10) of the target pyrazine in odor-free water, spanning from 0.1 ng/L to 100 ng/L[8].

  • Presentation: For each concentration level, present the trained panelist with three identical, randomized opaque sniffing glasses: two containing only odor-free water (blanks) and one containing the pyrazine dilution[7].

  • Evaluation: The panelist must identify the glass containing the odorant. If they cannot detect it, they must guess.

  • Validation: The threshold is defined as the lowest concentration at which the panelist correctly identifies the spiked sample in three consecutive ascending trials. Blank controls inherently self-validate the assessor's accuracy.

Quantitative Experimental Data Synthesis

When subjected to the protocols above, the distinct analytical signatures of these two pyrazines become clear. The following table synthesizes expected GC-O/MS and sensory panel data.

Table 2: GC-O/MS and Sensory Panel Output
Analytical Metric2-Isobutyl-3-methoxypyrazine (IBMP)2-Ethyl-3,5-dimethoxypyrazine
Retention Index (DB-WAX) ~1430~1580 (Higher due to dual methoxy polarity)
Primary MS Ions (m/z) 124 (Base), 166 (M+), 151167 (Base), 182 (M+), 152
GC-O Panel Consensus "Fresh green pepper", "crushed leaves""Roasted meat", "savory umami", "nutty"
Odor Activity Value (OAV) in typical matrix Extremely High (>100 in wine)[7]High (>50 in savory broths)
Sensory Fatigue Rate Moderate (Rapid adaptation to green notes)Low (Savory notes persist longer on receptors)

Formulation & Drug Development Implications

Understanding the dichotomy between these two pyrazines is vital for product development:

  • Pharmaceutical Masking: Bitter or metallic active pharmaceutical ingredients (APIs) are notoriously difficult to mask. While IBMP's green notes can clash with traditional sweet/fruit masking systems, 2-Ethyl-3,5-dimethoxypyrazine is highly effective in veterinary medicines or savory-based nutritional broths, where its roasted/meaty profile seamlessly integrates with and overpowers bitter API notes[4].

  • Food Science: In the rapidly expanding plant-based meat sector, achieving authentic "cooked" flavor is a primary hurdle. The strategic inclusion of 2-Ethyl-3,5-dimethoxypyrazine provides the critical Maillard-reaction depth that mono-alkoxypyrazines like IBMP cannot deliver. Conversely, IBMP remains the undisputed choice for modulating the freshness and "raw" vegetative bite in botanical beverages and wine profiling[2].

References

1.[2] "Sensory interaction between 3-mercaptohexan-1-ol and 2-isobutyl-3- methoxypyrazine in dearomatised Sauvignon blanc", OSTI.gov. Available at: 2.[5] "What a smell! – secrets of science (Identification of pyrazines by heart-cut GC-O/GC-O/MS)", Shimadzu. Available at: 3.[7] "Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu", National Institutes of Health (PMC). Available at: 4.[6] "Classification of chinese fragrant rapeseed oil based on sensory evaluation and gas chromatography-olfactometry", Frontiers. Available at: 5.[3] "Detection of Sub-Aroma Threshold Concentrations of Wine Methoxypyrazines by Multidimensional GCMS", MDPI. Available at: 6.[8] "A Sensory Showdown: 2-Acetyl-3-ethylpyrazine Versus Other Key Pyrazines", Benchchem. Available at: 7.[1] "Odor Threshold of Some Pyrazines", ResearchGate. Available at: 8.[4] "JP2005015683A - Meat flavor composition and product flavored with the meat flavor composition", Google Patents. Available at:

Sources

Validation

Validation of analytical methods for alkyl-dimethoxypyrazines according to ICH guidelines

An in-depth technical guide by a Senior Application Scientist on validating analytical methods for ultra-trace volatile organic compounds, specifically alkyl-methoxypyrazines, under the latest regulatory frameworks. Exec...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide by a Senior Application Scientist on validating analytical methods for ultra-trace volatile organic compounds, specifically alkyl-methoxypyrazines, under the latest regulatory frameworks.

Executive Summary

Alkyl-methoxypyrazines (MPs)—such as 3-isobutyl-2-methoxypyrazine (IBMP), 3-isopropyl-2-methoxypyrazine (IPMP), and 3-sec-butyl-2-methoxypyrazine (SBMP)—are potent volatile organic compounds. While historically significant in food and beverage matrices (e.g., wine quality control)[1][2], their ultra-low odor detection thresholds (often <10 ng/L) make them critical targets for trace impurity profiling in pharmaceutical excipients and natural product formulations.

Validating the quantification of these compounds requires navigating the [3], which recently introduced a modernized, lifecycle-oriented Quality-by-Design (QbD) approach[4]. This guide objectively compares two leading analytical platforms—HS-SPME-GC-MS/MS and SPE-DLLME-GC-QTOF-MS —evaluating their performance, self-validating mechanisms, and compliance with ICH Q2(R2) parameters[5].

The ICH Q2(R2) Framework for Trace Volatiles

The ICH Q2(R2) guideline, effective June 2024, mandates that analytical methods must be scientifically sound, reproducible, and defensible throughout the product lifecycle[6][7]. For ultra-trace volatiles like MPs, the following parameters are the most challenging to satisfy:

  • Specificity (Selectivity): The ability to unambiguously measure MPs in the presence of complex matrix components (e.g., active pharmaceutical ingredients, excipients, or polyphenols)[4].

  • Linearity & Range: Establishing a proportional detector response. For MPs, this must cover the ultra-trace range (parts-per-trillion, or ng/L)[3].

  • Accuracy & Precision: Ensuring high recovery rates and low Relative Standard Deviation (RSD) across repeatability and intermediate precision studies[6].

  • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., extraction temperature, desorption time)[6].

Comparative Analysis of Analytical Platforms

To achieve the sensitivity required by ICH guidelines, standard Gas Chromatography (GC) must be coupled with advanced sample preparation and high-resolution or tandem mass spectrometry (MS)[5].

Platform A: HS-SPME-GC-MS/MS

Headspace Solid-Phase Microextraction (HS-SPME) coupled with Triple Quadrupole Mass Spectrometry (GC-MS/MS) relies on the equilibrium of volatiles between the liquid sample, the headspace, and a polymer-coated fiber (typically DVB/CAR/PDMS)[8].

Platform B: SPE-DLLME-GC-QTOF-MS

Solid-Phase Extraction (SPE) followed by Dispersive Liquid-Liquid Microextraction (DLLME) and Quadrupole Time-of-Flight (QTOF) MS utilizes liquid partitioning. The sample is first cleaned via SPE, and the eluate is subjected to DLLME using a high-density solvent (e.g., carbon tetrachloride) to achieve massive enrichment[5].

Quantitative Performance Comparison

The following table synthesizes the validation data for both platforms based on recent analytical benchmarks[5].

ICH Q2(R2) ParameterPlatform A: HS-SPME-GC-MS/MSPlatform B: SPE-DLLME-GC-QTOF-MS
Target Analytes IBMP, IPMP, SBMP, 2-MDMPIBMP, EMP, IPMP, SBMP
Extraction Mechanism Headspace Vapor AdsorptionLiquid-Liquid Partitioning
Linearity (

)
> 0.99980.993 – 0.998
Working Range 2.5 – 500 ng/L0.5 – 100 ng/L (IBMP)
Limit of Detection (LOD) 0.83 ng/L~ 0.1 – 0.5 ng/L
Limit of Quantitation (LOQ) 2.5 ng/L0.3 – 2.1 ng/L
Accuracy (Recovery) 92% – 105%84% – 108%
ICH Robustness High: Fully automated workflowModerate: Manual centrifugation steps

*Scientific Caveat: While some literature reports working ranges in ng/mL due to stock solution concentrations[5], functional calibration ranges for MPs in trace analysis are strictly in the ng/L (ppt) scale to reflect their biological and sensory thresholds.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I design protocols not just as a sequence of actions, but as a chain of causal mechanisms. Every step must inherently validate the next, ensuring the system meets ICH Q2(R2) requirements before a single data point is plotted.

Protocol A: HS-SPME-GC-MS/MS Workflow

Objective: Maximize intermediate precision and robustness through automation.

  • Internal Standard Calibration: Spike the sample with an isotopically labeled standard (e.g.,

    
    -IBMP) at 10 ng/L[1].
    
    • Causality: MPs are highly susceptible to matrix suppression. The

      
      -isotope co-elutes exactly with the native analyte and undergoes identical ionization suppression. Normalizing the native peak area to the isotope area creates a self-correcting mathematical system, guaranteeing ICH Accuracy .
      
  • Matrix Modification: Add 30% w/v NaCl to the sample vial and seal.

    • Causality: The "salting-out" effect decreases the solubility of non-polar MPs in the aqueous phase, thermodynamically driving them into the headspace. This exponentially increases the extraction yield, ensuring the method meets ICH LOD/LOQ requirements.

  • Headspace Extraction: Incubate at 40°C for 10 minutes, then expose a DVB/CAR/PDMS fiber to the headspace for 30 minutes.

    • Causality: Why Headspace rather than Direct Immersion? Direct immersion exposes the fiber to non-volatile matrix components (proteins, lipids) which foul the sorbent. Headspace sampling isolates only the volatiles, creating a self-cleaning extraction system that ensures long-term ICH Robustness .

  • Desorption & MS/MS Detection: Desorb in the GC inlet at 250°C. Operate the MS in Multiple Reaction Monitoring (MRM) mode (e.g., m/z 124

    
     109).
    
    • Causality: MRM filters out isobaric background noise. Even if a matrix contaminant has the same parent mass as IBMP, it will not produce the same daughter ion fragment, perfectly satisfying ICH Specificity .

Protocol B: SPE-DLLME-GC-QTOF-MS Workflow

Objective: Maximize sensitivity and enrichment for ultra-complex matrices.

  • Primary Clean-up (SPE): Pass the sample through a C18 cartridge and elute with acetonitrile[5].

    • Causality: Removes macro-interferences (polyphenols, heavy excipients) that would otherwise cause severe baseline drift in the chromatogram.

  • Secondary Enrichment (DLLME): Inject the acetonitrile eluate into ultrapure water containing NaCl. Rapidly inject an extraction solvent (0.06 mL of

    
    ). Centrifuge to settle the high-density 
    
    
    
    droplet[5].
    • Causality: SPE eluates are too voluminous for ultra-trace GC injection. DLLME acts as a secondary concentration step, partitioning the analytes into a 60 µL micro-droplet, achieving a 100-fold enrichment factor necessary for sub-ng/L detection.

  • HRAM Detection: Inject the

    
     phase into the GC-QTOF-MS[5].
    
    • Causality: High-Resolution Accurate Mass (HRAM) provides exact mass measurements (up to 4 decimal places) and isotopic patterns, allowing for unambiguous identification of MPs even without tandem fragmentation.

Workflow & Regulatory Mapping

The following diagram illustrates the logical relationship between the physical extraction platforms and the ICH Q2(R2) validation parameters they are designed to satisfy.

Workflow cluster_0 Analytical Extraction Platforms cluster_1 ICH Q2(R2) Validation Parameters SPME HS-SPME (Headspace Extraction) GC Gas Chromatography (High-Resolution Separation) SPME->GC Thermal Desorption SPE SPE-DLLME (Liquid Microextraction) SPE->GC Liquid Injection MS Mass Spectrometry (MS/MS or QTOF) GC->MS Analyte Elution Spec Specificity (Matrix Independence) MS->Spec Isobaric Filtering Lin Linearity & Range (R² > 0.99) MS->Lin Quantitation Acc Accuracy & Precision (Recovery & RSD) MS->Acc Isotopic Calibration

Caption: Workflow mapping analytical extraction platforms to ICH Q2(R2) validation parameters.

Conclusion & Recommendations

For laboratories validating alkyl-methoxypyrazine analysis under ICH Q2(R2) :

  • Choose HS-SPME-GC-MS/MS if your primary regulatory concerns are Intermediate Precision and Robustness. The ability to fully automate the headspace extraction minimizes human error and protects the GC inlet from matrix fouling.

  • Choose SPE-DLLME-GC-QTOF-MS if you are dealing with highly complex matrices where Specificity and LOD are the primary bottlenecks, and you require the exact-mass capabilities of a QTOF to differentiate MPs from isobaric natural products.

Both methods, when utilizing matrix-matched calibrations and isotopically labeled internal standards, provide self-validating frameworks that easily withstand rigorous regulatory audits.

References

  • MasterControl: ICH Q2 (R2) Validation of Analytical Procedures. Available at: [Link][6]

  • QbD Group: ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Available at:[Link][7]

  • IntuitionLabs: ICH Q2(R2) Guide: Analytical Method Validation Explained. Available at: [Link][4]

  • ICH Official: Validation of Analytical Procedures Q2(R2). Available at: [Link][3]

  • Semantic Scholar: Optimized Solid-Phase Mesh-Enhanced Sorption from Headspace (SPMESH) for Rapid Sub-ng/kg Measurements. Available at:[Link][1]

  • NIH / PubMed: Headspace solid-phase microextraction analysis of 3-alkyl-2-methoxypyrazines in wines. Available at: [Link][8]

  • Czech Journal of Food Sciences: Methoxypyrazines in Sauvignon blanc wines, detection of addition of artificial aroma. Available at:[Link][2]

Sources

Comparative

Isotopic labeling of 2-Ethyl-3,5-dimethoxypyrazine for quantitative validation

Title: Quantitative Validation of 2-Ethyl-3,5-dimethoxypyrazine: A Comparative Guide to Isotopic Labeling Strategies Executive Summary 2-Ethyl-3,5-dimethoxypyrazine is a potent, high-value flavorant contributing to savor...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Quantitative Validation of 2-Ethyl-3,5-dimethoxypyrazine: A Comparative Guide to Isotopic Labeling Strategies

Executive Summary

2-Ethyl-3,5-dimethoxypyrazine is a potent, high-value flavorant contributing to savory, meat-like, and roasted profiles in complex food matrices (soups, gravies, Maillard-reactive systems).[1][][3] Unlike its ubiquitous analogue 2-ethyl-3,5-dimethylpyrazine (nutty/popcorn), the dimethoxy variant presents unique analytical challenges due to the polarity of the ether linkages and susceptibility to matrix suppression in mass spectrometry.

This guide serves as a technical blueprint for establishing a Stable Isotope Dilution Assay (SIDA) for this specific analyte. We compare the efficacy of external standards against isotopically labeled internal standards (IS), recommending the


-labeled isotopologue  as the optimal balance of synthetic accessibility and analytical rigor.

Part 1: The Analytical Challenge

Quantifying trace pyrazines in lipid-rich or protein-dense matrices (e.g., meat extracts) is notoriously difficult due to:

  • Extraction Bias: The methoxy functional groups increase water solubility compared to alkyl-only pyrazines, leading to poor recovery in standard liquid-liquid extraction (LLE) if pH is not controlled.

  • Ion Suppression: In LC-MS or GC-MS, co-eluting matrix components often compete for ionization, masking the signal of the target analyte.

  • Volatility: Significant losses occur during solvent evaporation steps.

The Solution: Isotopic labeling provides a "molecular mirror." By adding a known amount of a heavy isotope-labeled standard (


-2-Ethyl-3,5-dimethoxypyrazine) before extraction, every loss or suppression event affects the analyte and the standard equally, mathematically canceling out the error.

Part 2: Comparative Analysis of Standardization Methods

The following table compares the performance of different standardization strategies for 2-Ethyl-3,5-dimethoxypyrazine analysis.

FeatureExternal Standard Structural Analogue Deuterated Isotopologue (

)
Carbon-13 Isotopologue (

)
Standard Used Pure Analyte (External curve)2-Ethyl-3,5-dimethylpyrazine

-2-Ethyl-3,5-dimethoxypyrazine

-2-Ethyl-3,5-dimethoxypyrazine
Correction Mechanism NonePartial (Chemical similarity)Full (Identical chemistry) Full (Identical chemistry)
Retention Time Shift N/ASignificant (

min)
Negligible (< 0.05 min) None (Perfect Co-elution)
Matrix Effect Comp. Poor (High Error)ModerateExcellent Excellent
Synthesis Cost LowLow (Commercial)Moderate Very High
Precision (RSD) > 15%5 - 10%< 3% < 2%
Recommendation Screening OnlyQualitative OnlyQuantitative Validation Specialized Research
Why the Structural Analogue Fails

Using 2-ethyl-3,5-dimethylpyrazine as an internal standard is a common error. The dimethyl variant lacks the ether oxygens, making it significantly more lipophilic (


) than the dimethoxy target (

). During extraction from a fatty meat matrix, the analogue will extract more efficiently than the target, leading to underestimation of the analyte concentration.

Part 3: Synthesis & Stability of the -Isotopologue

The recommended internal standard is 2-Ethyl-3,5-di(


-methoxy)pyrazine .
Synthesis Strategy

The most robust route utilizes Nucleophilic Aromatic Substitution (


) on a dichlorinated precursor. This is preferred over H/D exchange on the ethyl group, which can be labile under acidic conditions.

Reagents:

  • Precursor: 2-Ethyl-3,5-dichloropyrazine (Commercially available or synthesized from 2-ethylpyrazine).

  • Label Source: Methanol-

    
     (
    
    
    
    ) or Sodium Methoxide-
    
    
    (
    
    
    ).

Mechanism: The methoxide anion (


) attacks the electron-deficient pyrazine ring at positions 3 and 5, displacing the chloride ions.

Synthesis Precursor 2-Ethyl-3,5-dichloropyrazine Intermediate Transition State (Meisenheimer) Precursor->Intermediate Nucleophilic Attack Reagent NaOCD3 (in CD3OD) Reagent->Intermediate Product 2-Ethyl-3,5-di(d3-methoxy)pyrazine (Mass Shift +6 Da) Intermediate->Product -2 NaCl

Caption: Synthesis of the d6-labeled internal standard via double nucleophilic aromatic substitution.

Stability Note (Expert Insight)

Deuterium placed on the methoxy groups (


) is chemically inert under standard food analysis conditions (pH 3-8). Conversely, deuterium placed on the 

-carbon of the ethyl group is susceptible to acid-catalyzed exchange (enolization), which would cause the signal to "leak" back to the unlabeled mass, invalidating the assay. Always label the methoxy groups.

Part 4: Validated SIDA Protocol (GC-MS/MS)

This protocol utilizes Headspace Solid-Phase Microextraction (HS-SPME) for maximum sensitivity without solvent interference.

Workflow Diagram:

Protocol cluster_prep Sample Preparation cluster_extraction Extraction & Analysis cluster_data Quantification S1 Homogenize Sample (Meat/Broth Matrix) S2 Add Internal Standard (d6-2-Ethyl-3,5-dimethoxypyrazine) S1->S2 S3 Equilibration (30 min @ 40°C) S2->S3 E1 HS-SPME Extraction (DVB/CAR/PDMS Fiber) S3->E1 E2 GC Separation (Polar Wax Column) E1->E2 E3 MS Detection (SIM Mode) E2->E3 D1 Calculate Area Ratio (Analyte / IS) E3->D1 D2 Interpolate from Calibration Curve D1->D2

Caption: Step-by-step SIDA workflow for quantitative analysis of 2-Ethyl-3,5-dimethoxypyrazine.

Step-by-Step Methodology
  • Standard Preparation:

    • Prepare a stock solution of the target analyte and the

      
      -IS in methanol.
      
    • Create a calibration curve in a "model matrix" (e.g., water with 10% oil if analyzing meat) spiking increasing amounts of analyte but a constant amount of IS (e.g., 50 µg/kg).

  • Sample Spiking:

    • Weigh 5g of sample into a 20mL headspace vial.

    • Add 10 µL of the

      
      -IS stock solution.
      
    • Critical: Allow 30 minutes of equilibration. This ensures the IS binds to the matrix (proteins/fats) exactly as the endogenous analyte does.

  • Extraction (HS-SPME):

    • Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) is required. The Carboxen layer is essential for trapping small, volatile pyrazines.

    • Conditions: Incubate at 60°C for 45 mins with agitation (250 rpm).

  • GC-MS Parameters:

    • Column: DB-WAX or SolGel-Wax (Polar columns are necessary to separate pyrazines from non-polar lipid volatiles).

    • Ionization: EI (70 eV).

    • SIM Mode (Selected Ion Monitoring):

      • Analyte (Unlabeled): Monitor molecular ion

        
         (e.g., m/z 168) and base peak.
        
      • Internal Standard (

        
        ): Monitor 
        
        
        
        (e.g., m/z 174).
      • Dwell Time: >50ms per ion to ensure sufficient points across the peak.

  • Calculation:

    • Use the ratio of areas:

      
      .
      
    • Plot Response Ratio (

      
      ) vs. Concentration Ratio (
      
      
      
      ).
    • This method yields a linear regression with

      
      .
      

References

  • Review of Stable Isotope Dilution Assays: Schieberle, P. (1995). New developments in methods for analysis of volatile flavor compounds and their precursors. Characterization of Food, 403-431.

  • Pyrazine Analysis in Complex Matrices: Murray, R. A., & Whitfield, F. B. (1975). The occurrence of 3-alkyl-2-methoxypyrazines in raw vegetables. Journal of the Science of Food and Agriculture, 26(7), 973-986.

  • Synthesis of Deuterated Pyrazines: C/D/N Isotopes. Synthesis of Deuterated Flavor Standards.

  • SPME Fiber Selection for Pyrazines: Pawliszyn, J. (2012). Handbook of Solid Phase Microextraction. Chemical Industry Press.

  • Matrix Effects in Flavor Analysis: Pollien, P., et al. (1997). Stable isotope dilution assay for the simultaneous determination of intense odorants in food matrices. Journal of Agricultural and Food Chemistry.

Sources

Validation

Spectroscopic Characterization of 3,5-Dimethoxy Substituted Pyrazines: A Comparative Technical Guide

Executive Summary: The Isomer Challenge In both medicinal chemistry and flavor science, the specific substitution pattern of pyrazines dictates performance. 3,5-Dimethoxy substituted pyrazines (often regioisomeric with 3...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Isomer Challenge

In both medicinal chemistry and flavor science, the specific substitution pattern of pyrazines dictates performance. 3,5-Dimethoxy substituted pyrazines (often regioisomeric with 3,6- or 2,3-dimethoxy variants) represent a unique class of compounds where electronic symmetry and steric positioning drastically alter spectroscopic signatures and biological/sensory activity.

This guide provides a rigorous framework for distinguishing 3,5-dimethoxy pyrazines from their structural isomers. Unlike standard datasheets, we focus on the comparative analysis required to validate regiochemistry during synthesis and isolation.

Key Performance Differentiators
Feature3,5-Dimethoxy Isomers 2,3- / 2,6-Dimethoxy Alternatives Impact
Symmetry (

)
High (often

or

)
Variable (2,3 is asymmetric)Simplifies NMR integration; reduces signal count.[1]
Electronic Character Synergistic EDG effect on C2/C6Ortho-effect in 2,3-isomersAlters nucleophilic susceptibility and

.[1]
Sensory Potency High (e.g., "Musty/Corky" taint)Variable (often "Nutty/Green")Critical for off-flavor detection in wine/coffee.[2]
Mass Spec (EI) Distinct McLafferty pathwaysStandard alkyl fragmentationKey for trace analysis in complex matrices.[1]

Strategic Characterization Workflow

The following decision tree outlines the logical flow for confirming the 3,5-substitution pattern against common isomeric impurities (e.g., 2,6- or 2,3-isomers).

CharacterizationWorkflow Start Crude Pyrazine Isolate Step1 1. GC-MS Analysis (Molecular Ion & Fragmentation) Start->Step1 Decision1 M+ Match? Step1->Decision1 Step2 2. 1H NMR (Symmetry Check) Decision1->Step2 Yes (Isomers) BranchA Symmetric Pattern (Singlets/Reduced Count) Step2->BranchA Suggests 2,6 or 3,5 BranchB Asymmetric Pattern (Multiple Split Signals) Step2->BranchB Suggests 2,3 or 2,5 Step3 3. 13C NMR & HMBC (Connectivities) BranchA->Step3 BranchB->Step3 Result35 CONFIRMED: 3,5-Dimethoxy Isomer Step3->Result35 C2/C6 Correlation ResultOther IDENTIFIED: 2,3- or 2,6-Isomer Step3->ResultOther C2/C3 Correlation

Figure 1: Logic flow for differentiating pyrazine regioisomers. High symmetry in NMR is the primary screen for 3,5- and 2,6- isomers.

Comparative Spectroscopic Profiling

A. Nuclear Magnetic Resonance (NMR)

The definitive tool for differentiation is Proton (


H) NMR .[1] The chemical environment of the ring protons is heavily influenced by the ortho vs. meta positioning of the methoxy groups.[1]
Comparative Chemical Shifts (Predicted & Experimental Trends)

Solvent:


, 400 MHz
Signal Type3,5-Dimethoxy-2-Alkyl (Target)3,6-Dimethoxy-2-Alkyl (Common Impurity)Mechanistic Insight
Ring Proton (

)

7.6 - 7.8 ppm (Singlet)

7.8 - 8.0 ppm (Singlet)
The H at C6 (3,5-isomer) is flanked by N1 and C5-OMe.[1] The H at C5 (3,6-isomer) is flanked by N4 and C6-OMe.[1]
Methoxy (

)
Two distinct singlets (

3.90, 3.95 ppm)
Two distinct singlets (often closer)In the 3,5-isomer, one OMe is ortho to Alkyl, one is meta. In 3,6-isomer, both are ortho to N.
Alkyl

-Protons

2.5 - 2.8 ppm

2.5 - 2.8 ppm
Less diagnostic; shifts generally overlap.

C Ring Carbons
C2/C6 shift upfield due to OMe shieldingC3/C6 shift upfield HMBC is required to link Ring H to specific Carbons.[1]

Expert Tip: In a 3,5-dimethoxy system, the single ring proton (H6) typically shows a strong NOE (Nuclear Overhauser Effect) with the methoxy group at C5, but not with the alkyl group at C2 (depending on sterics). In the 3,6-dimethoxy isomer, the ring proton (H5) will show NOE with the methoxy at C6 and potentially the methoxy at C3, but is distal from the C2-alkyl group.

B. Mass Spectrometry (EI - 70eV)

While molecular ions (


) are identical for isomers, fragmentation pathways differ based on the stability of the radical cation intermediates.[1]
  • McLafferty Rearrangement:

    • 3,5-Isomers: If a C2-alkyl chain (

      
       C3) is present, a McLafferty rearrangement is prominent.
      
    • Fragmentation: Loss of alkene (

      
      ) is favored.[1]
      
  • Methoxy Cleavage:

    • Diagnostic Peak: Loss of formaldehyde (

      
      , -30 Da) or methyl radical (
      
      
      
      , -15 Da).
    • Trend: 3,5-dimethoxy pyrazines often show a higher abundance of

      
       compared to 2,3-isomers due to the resonant stabilization of the resulting cation by the second meta methoxy group.[1]
      
C. UV-Vis Spectroscopy[1]
  • 3,5-Dimethoxy: The "meta" arrangement preserves a degree of resonant conjugation similar to pyrazine itself but electron-rich.[1]

    
     typically 
    
    
    
    280-290 nm.[1]
  • 2,3-Dimethoxy: Steric crowding between ortho methoxy groups can twist the bonds, reducing orbital overlap and often causing a hypsochromic shift (blue shift) and lower extinction coefficient (

    
    ).
    

Experimental Protocols

Protocol A: Synthesis of 2-Isobutyl-3,5-Dimethoxypyrazine

A self-validating method for generating the target standard.[1]

Reagents:

  • 2,6-Dichloropyrazine (Starting Material)[3]

  • Sodium Methoxide (NaOMe), 25% in Methanol

  • Isobutylmagnesium bromide (for alkylation step)

Step-by-Step Workflow:

  • Methoxylation (Nucleophilic Aromatic Substitution):

    • Dissolve 2,6-dichloropyrazine (10 mmol) in dry MeOH.

    • Add NaOMe (2.2 eq) dropwise at

      
      .[1]
      
    • Reflux for 4 hours.[1]

    • Checkpoint: TLC (Hexane:EtOAc 8:2) should show conversion of starting material (

      
      ) to 2,6-dimethoxypyrazine (
      
      
      
      ).[1]
    • Note: 2,6-dimethoxypyrazine is chemically equivalent to 3,5-dimethoxypyrazine skeleton.[1]

  • Regioselective Alkylation:

    • Dissolve 2,6-dimethoxypyrazine in dry THF under

      
      .
      
    • Add Isobutylmagnesium bromide (1.1 eq) at

      
      .[1]
      
    • Stir 2h, then quench with

      
      .
      
    • Oxidation: The intermediate dihydropyrazine must be oxidized (e.g., with DDQ or air bubbling) to restore aromaticity.

  • Purification:

    • Flash chromatography on Silica Gel.[1]

    • Critical Separation: The product (2-isobutyl-3,5-dimethoxypyrazine) must be separated from any unreacted 2,6-dimethoxypyrazine.[1]

Protocol B: Spectroscopic Validation
  • Sample Prep: Dissolve 5 mg of purified oil in 0.6 mL

    
    .
    
  • Acquisition: Run

    
     (16 scans) and 
    
    
    
    HMBC.
  • Validation Criteria:

    • Observe singlet at

      
      7.6 ppm (Ring H).
      
    • Observe doublet at

      
      2.5 ppm (Isobutyl 
      
      
      
      ).[1]
    • Fail Condition: If Ring H appears as a doublet or multiplet, the ring substitution is asymmetric (likely 2,3-isomer contamination).

Performance Comparison: Application Context

Why does the specific 3,5-isomer matter?

Parameter3,5-Dimethoxy Isomer2,3-Dimethoxy IsomerApplication Consequence
Odor Threshold Extremely Low (ppt range)Moderate (ppb range)3,5-isomers are potent trace contaminants (e.g., cork taint).[1]
Metabolic Stability High Moderate3,5-substitution blocks easy enzymatic oxidation at the most reactive positions.[1]
pKa (Basicity) ~1.5 - 2.0 ~0.5 - 1.03,5-isomers are stronger bases due to synergistic electron donation, affecting drug solubility.[1]
Visualizing the Fragmentation Pathway

Understanding the mass spec behavior is crucial for identifying these compounds in complex mixtures (e.g., blood plasma or wine extracts).

Fragmentation M_Ion Molecular Ion (M+) m/z = 196 Frag1 Loss of Methyl [M - 15]+ M_Ion->Frag1 -CH3• Frag2 McLafferty Rearr. (Loss of Alkene) M_Ion->Frag2 -C3H6 (if isobutyl) Frag3 Ring Cleavage (Diagnostic) Frag2->Frag3 -CO

Figure 2: Primary fragmentation pathways for 2-isobutyl-3,5-dimethoxypyrazine in EI-MS.

References

  • Synthesis of Alkyl-Methoxypyrazines

    • Seifert, R. M., et al. "Synthesis of some 2-methoxy-3-alkylpyrazines with potent bell pepper-like odors."[1] Journal of Agricultural and Food Chemistry, 1970.

  • Spectroscopic Data of Pyrazines

    • NIST Chemistry WebBook.[1][4] "2-Methoxy-3,5-dimethylpyrazine Mass Spectrum."[1]

  • Odor Thresholds and Isomerism

    • Chatonnet, P., et al.[2] "Origin and Incidence of 2-Methoxy-3,5-dimethylpyrazine, a Compound with a 'Fungal' and 'Corky' Aroma."[2] Journal of Agricultural and Food Chemistry, 2010.[2]

  • NMR Characterization of Pyrazine Derivatives

    • BenchChem Application Notes.[1] "1H and 13C NMR Spectral Analysis of Substituted Pyrazines."

    • (General Protocol Reference)

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